cyclopropyl(1H-indol-3-yl)methanone

• CAS: 675834-79-4

Core Science & Biosynthesis

cyclopropyl(1H-indol-3-yl)methanone as a synthetic cannabinoid precursor

An In-depth Technical Guide to Cyclopropyl(1H-indol-3-yl)methanone: A Core Precursor in Synthetic Cannabinoid Development

Introduction: The Emergence of a Key Synthetic Intermediate

In the landscape of synthetic cannabinoid research and drug development, the emergence of specific molecular scaffolds often dictates the trajectory of new compound families. Cyclopropyl(1H-indol-3-yl)methanone, also known as (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone, has established itself as a critical precursor in the synthesis of several potent and forensically significant synthetic cannabinoids.[1] Its structure combines an indole core, a common feature in many cannabinoid receptor agonists, with a tetramethylcyclopropyl ketone moiety. This guide provides a detailed examination of this compound, from its synthesis and derivatization to its analytical characterization and the regulatory implications of its downstream products. The focus is on the chemical principles and experimental logic that underpin its use as a foundational building block for researchers in the field.

Part 1: Synthesis of the Core Precursor

The synthesis of cyclopropyl(1H-indol-3-yl)methanone is typically achieved via a Friedel-Crafts acylation reaction. This classic electrophilic aromatic substitution is highly effective for functionalizing the electron-rich indole ring.

Causality of the Synthetic Approach

The indole nucleus is highly reactive towards electrophiles, with a strong preference for substitution at the C3 position. This is due to the ability of the nitrogen atom to stabilize the intermediate Wheland complex (the sigma complex) more effectively when the attack occurs at C3 compared to other positions. A Lewis acid catalyst, such as aluminum chloride (AlCl₃), is employed to activate the acylating agent, 2,2,3,3-tetramethylcyclopropane carbonyl chloride, by forming a highly electrophilic acylium ion. This ion is then readily attacked by the C3 position of the indole.

Experimental Protocol: Friedel-Crafts Acylation of Indole

• Reagents:

  • Indole

  • 2,2,3,3-tetramethylcyclopropane carbonyl chloride

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous dichloromethane (DCM) as solvent

  • Hydrochloric acid (HCl), aqueous solution

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Appropriate solvents for purification (e.g., ethyl acetate, hexane)

• Step-by-Step Methodology:

  • To a stirred suspension of anhydrous AlCl₃ in dry DCM under an inert atmosphere (e.g., nitrogen or argon) at 0°C, add 2,2,3,3-tetramethylcyclopropane carbonyl chloride dropwise.

  • Allow the mixture to stir for 15-20 minutes to pre-form the acylium ion complex.

  • In a separate flask, dissolve indole in dry DCM.

  • Slowly add the indole solution to the reaction mixture at 0°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by pouring it over a mixture of crushed ice and concentrated HCl.

  • Separate the organic layer. Extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude solid by column chromatography (silica gel, typically using a hexane/ethyl acetate gradient) or recrystallization to yield pure cyclopropyl(1H-indol-3-yl)methanone.

Caption: Synthesis of the Core Precursor via Friedel-Crafts Acylation.

Part 2: Derivatization into N-Alkyl Synthetic Cannabinoids

The psychoactive properties of synthetic cannabinoids derived from this precursor are conferred by N-alkylation of the indole ring. This structural modification is crucial for binding to cannabinoid receptors (CB1 and CB2). Two prominent examples are UR-144 and XLR-11.[2]

• UR-144: (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone[3]

• XLR-11: methanone[2]

Mechanism of N-Alkylation

The reaction proceeds via a standard nucleophilic substitution. The nitrogen atom of the indole is weakly acidic and can be deprotonated by a strong base, such as sodium hydride (NaH), to form a resonant-stabilized indolide anion. This highly nucleophilic anion then readily attacks an alkyl halide (e.g., 1-bromopentane for UR-144 or 1-bromo-5-fluoropentane for XLR-11) in an Sₙ2 reaction to form the N-alkylated product.

Experimental Protocol: N-Alkylation

• Reagents:

  • Cyclopropyl(1H-indol-3-yl)methanone (Precursor)

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

  • Alkyl halide (e.g., 1-bromopentane or 1-bromo-5-fluoropentane)

• Step-by-Step Methodology:

  • Wash the NaH dispersion with anhydrous hexane to remove the mineral oil and suspend it in anhydrous DMF or THF under an inert atmosphere.

  • Cool the NaH suspension to 0°C.

  • Dissolve the precursor in anhydrous DMF or THF and add it dropwise to the NaH suspension. Effervescence (H₂ gas evolution) should be observed.

  • Stir the mixture at 0°C for 30-60 minutes to ensure complete deprotonation.

  • Add the corresponding alkyl halide (e.g., 1-bromopentane) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir overnight. Monitor progress by TLC.

  • Carefully quench the reaction by the slow addition of water or a saturated ammonium chloride solution.

  • Extract the product with a suitable organic solvent like ethyl acetate.

  • Wash the combined organic extracts with water and brine, then dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the residue by column chromatography to yield the final N-alkylated synthetic cannabinoid.

Caption: Derivatization Pathway to N-Alkyl Synthetic Cannabinoids.

Part 3: Analytical Characterization and Data

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of the synthesized precursor and its derivatives. A combination of spectroscopic techniques is typically employed.[4][5]

Technique	Purpose	Key Observations for Tetramethylcyclopropyl Indole Structures
Mass Spectrometry (MS)	Determines molecular weight and fragmentation patterns.	Provides the molecular ion peak (M⁺) to confirm the elemental composition. Characteristic fragments often arise from the cleavage of the carbonyl bridge and the N-alkyl chain.
Nuclear Magnetic Resonance (NMR)	Elucidates the carbon-hydrogen framework.	¹H NMR will show characteristic signals for the indole ring protons, the N-alkyl chain protons, and the highly shielded, distinct signals for the tetramethylcyclopropyl group's methyl and methine protons. ¹³C NMR confirms the number and type of carbon atoms.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies functional groups.	A strong absorption band for the C=O (ketone) stretch is expected (~1650-1680 cm⁻¹). For the precursor, a characteristic N-H stretch will be visible (~3300-3500 cm⁻¹), which disappears upon N-alkylation.

This multi-technique approach provides a self-validating system, where the data from each analysis must be consistent with the proposed structure for unambiguous identification.[4]

Part 4: Regulatory Status and Forensic Context

While cyclopropyl(1H-indol-3-yl)methanone itself may not be explicitly scheduled in all jurisdictions, it is a direct precursor to potent, controlled synthetic cannabinoids.[1] Its primary derivatives, UR-144 and XLR-11, are classified as Schedule I controlled substances in the United States and are similarly controlled in many other countries.[2][3][6]

Compound	Common Name(s)	DEA Schedule (US)	Rationale for Control
(1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone	UR-144	Schedule I	High potential for abuse, no currently accepted medical use.[2][3]
methanone	XLR-11, 5F-UR-144	Schedule I	High potential for abuse, no currently accepted medical use.[2][6]

Researchers and drug development professionals working with this precursor must be acutely aware of the legal status of its potential products. All synthesis and handling must be conducted in compliance with local, national, and international regulations governing controlled substances and their precursors.

Conclusion

Cyclopropyl(1H-indol-3-yl)methanone is a fundamentally important intermediate in the synthesis of a specific class of synthetic cannabinoids. Understanding its synthesis via Friedel-Crafts acylation and its subsequent derivatization through N-alkylation provides a clear picture of the chemical logic used to create these compounds. The well-defined analytical profile of these molecules allows for their unambiguous identification, which is critical for both legitimate research and forensic analysis. Given the controlled status of its derivatives, all work involving this precursor must be performed with stringent adherence to regulatory requirements.

References

• Synthesis of (1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. (n.d.). Chemicalbook.
• Carlsson, A., et al. (2016). Prediction of designer drugs: Synthesis and spectroscopic analysis of synthetic cannabinoid analogues of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone and 1H-indol-3-yl(adamantan-1-yl)methanone. Drug Testing and Analysis, 8(10), 1015-1029.

• Carlsson, A., et al. (2016). Prediction of designer drugs: synthesis and spectroscopic analysis of synthetic cannabinoid analogues of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone and 1H-indol-3-yl(adamantan-1-yl)methanone. Drug Testing and Analysis, 8(10), 1015–1029. Retrieved January 16, 2026, from [Link]

• Controlled Substances List. (2020). Alabama Board Of Pharmacy.
• Orange Book - List of Controlled Substances and Regulated Chemicals. (2016). Drug Enforcement Administration.
• Controlled Substances List. (2018). Alabama Department of Forensic Sciences.

• Xlr 11. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• 1-(2-Morpholin-4-ylethyl)-1H-indol-3-yl]-(2,2,3,3-tetramethylcyclopropyl)methanone. (n.d.). UNODC. Retrieved January 16, 2026, from [Link]

• (1-(2-(4-Morpholinyl)ethyl)-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

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• 5. Prediction of designer drugs: synthesis and spectroscopic analysis of synthetic cannabinoid analogues of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone and 1H-indol-3-yl(adamantan-1-yl)methanone - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Physicochemical Properties of Cyclopropyl(1H-indol-3-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery, a thorough understanding of a molecule's physicochemical properties is not merely academic; it is a cornerstone of rational drug design and development.[1][2] These properties govern a compound's absorption, distribution, metabolism, and excretion (ADME), ultimately dictating its efficacy and safety profile.[3][4] This guide provides a comprehensive technical overview of the physicochemical properties of cyclopropyl(1H-indol-3-yl)methanone, a molecule of interest within the broader class of indole derivatives. While experimental data for this specific compound is limited in publicly accessible literature, this guide leverages predictive modeling and comparative analysis with structurally related analogues to offer valuable insights for researchers in the field.

Cyclopropyl(1H-indol-3-yl)methanone belongs to a class of compounds that are precursors in the synthesis of more complex molecules, including synthetic cannabinoids.[3][5] Its core structure, featuring an indole nucleus linked to a cyclopropyl ketone, presents a unique combination of rigidity and polarity that influences its interactions with biological systems. This guide will delve into the key physicochemical parameters of this molecule, offering both predicted data and a framework for their experimental determination.

Molecular Identity and Structure

A precise understanding of a molecule's structure is the foundation upon which all other physicochemical analyses are built.

• Chemical Name: Cyclopropyl(1H-indol-3-yl)methanone

• CAS Number: 675834-79-4

• Molecular Formula: C₁₂H₁₁NO

• Molecular Weight: 185.22 g/mol

• SMILES: O=C(C1CC1)c2c[nH]c3ccccc23

Caption: Chemical structure of cyclopropyl(1H-indol-3-yl)methanone.

Physicochemical Properties: A Predictive and Comparative Analysis

Given the absence of a complete experimental dataset for cyclopropyl(1H-indol-3-yl)methanone in the literature, we have employed the SwissADME web tool to generate a set of predicted physicochemical properties. To provide context and a basis for comparison, these predicted values are presented alongside experimentally determined data for the structurally similar analogue, (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone (CAS 895152-66-6).[3][5][6]

Physicochemical Property	Predicted Value for Cyclopropyl(1H-indol-3-yl)methanone	Experimental Value for (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone (Analogue)
Molecular Weight	185.22 g/mol	241.3 g/mol [3][5]
Melting Point	Not Predicted	N/A
Boiling Point	Not Predicted	375.0 ± 15.0 °C at 760 mmHg[6]
logP (Lipophilicity)	2.17	Not Experimentally Determined
Water Solubility (logS)	-2.81	Soluble in DMF (50 mg/ml), DMSO (33 mg/ml), Ethanol (17 mg/ml)[3]
pKa (strongest basic)	-4.43	Not Experimentally Determined
Topological Polar Surface Area (TPSA)	49.34 Ų	Not Experimentally Determined
UV max	Not Predicted	212, 242, 297 nm[3]

Interpreting the Physicochemical Data: Insights for Drug Development

The predictive data, when viewed through the lens of medicinal chemistry, offers several key insights into the potential behavior of cyclopropyl(1H-indol-3-yl)methanone.

• Lipophilicity and Permeability: The predicted logP of 2.17 suggests that the compound has moderate lipophilicity. This is a favorable characteristic in drug design, as it indicates a balance between aqueous solubility and lipid membrane permeability, which is essential for oral absorption and distribution.[1]

• Solubility and Formulation: A predicted logS of -2.81 corresponds to a solubility of approximately 1.55 x 10⁻³ mol/L, or about 0.287 mg/mL. While this is classified as moderately soluble, it is important to note that the experimental data for the more lipophilic tetramethyl analogue shows good solubility in organic solvents like DMF, DMSO, and ethanol.[3] This suggests that while aqueous solubility might be a consideration, formulation with organic excipients is likely to be straightforward. The highly negative predicted pKa indicates that the indole nitrogen is not basic, and the molecule will remain neutral over the physiological pH range.

• Oral Bioavailability and CNS Penetration: The Topological Polar Surface Area (TPSA) is a key predictor of a drug's transport properties. A TPSA of 49.34 Ų is well within the range generally considered favorable for good oral bioavailability (TPSA < 140 Ų). Furthermore, it is also below the 90 Ų threshold often associated with penetration of the blood-brain barrier, suggesting the compound may have the potential for central nervous system activity.

Experimental Protocols for Physicochemical Characterization

To move from prediction to empirical data, the following standard laboratory protocols can be employed. These methods are designed to be self-validating and are widely accepted in the field of medicinal chemistry.

Caption: A general workflow for the synthesis and physicochemical characterization of a target compound.

Protocol 1: Determination of Melting Point (Thiele Tube Method)

Rationale: The melting point is a fundamental physical property that provides an indication of a compound's purity. A sharp melting range is characteristic of a pure crystalline solid.

Methodology:

• Ensure the synthesized cyclopropyl(1H-indol-3-yl)methanone is a dry, crystalline powder.

• Pack a small amount of the compound into a capillary tube to a height of 2-3 mm.

• Attach the capillary tube to a thermometer, ensuring the sample is level with the thermometer bulb.

• Suspend the thermometer and capillary tube in a Thiele tube containing mineral oil, ensuring the oil level is above the top of the thermometer bulb.

• Heat the side arm of the Thiele tube gently with a Bunsen burner, with constant stirring of the oil bath.

• Observe the sample closely as the temperature rises.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample has melted. This range is the melting point.

Protocol 2: Determination of Partition Coefficient (logP) using the Shake-Flask Method

Rationale: The partition coefficient between n-octanol and water is the standard measure of a compound's lipophilicity. This protocol is a direct and reliable method for its determination.

Methodology:

• Prepare a stock solution of cyclopropyl(1H-indol-3-yl)methanone of known concentration in n-octanol.

• In a separatory funnel, combine a known volume of the n-octanol stock solution with an equal volume of water.

• Shake the funnel vigorously for 2-3 minutes to ensure thorough mixing and partitioning of the solute.

• Allow the two phases to separate completely.

• Carefully collect a sample from both the n-octanol and the aqueous layers.

• Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

• Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• The logP is the base-10 logarithm of the partition coefficient.

Protocol 3: Spectroscopic Characterization

Rationale: Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) provide detailed structural information, confirming the identity and purity of the compound.

• ¹H and ¹³C NMR Spectroscopy:

  • Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Transfer the solution to an NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

  • Expected ¹H Signals: Resonances corresponding to the indole NH proton, aromatic protons of the indole ring, and the protons of the cyclopropyl group.

  • Expected ¹³C Signals: Resonances for the carbonyl carbon, the carbons of the indole ring, and the carbons of the cyclopropyl group.

• Infrared (IR) Spectroscopy:

  • Obtain an IR spectrum of the solid sample using an ATR-FTIR spectrometer.

  • Expected Key Signals: A characteristic N-H stretching vibration for the indole, C-H stretching for the aromatic and cyclopropyl groups, and a strong C=O stretching vibration for the ketone.

• Mass Spectrometry:

  • Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

  • Infuse the solution into a mass spectrometer using an appropriate ionization technique (e.g., electrospray ionization - ESI).

  • Acquire the mass spectrum.

  • Expected Result: A molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (186.0919 m/z). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Conclusion

While a complete experimental profile for cyclopropyl(1H-indol-3-yl)methanone is not yet publicly available, this guide provides a robust framework for understanding its key physicochemical properties. Through predictive modeling, we anticipate that this compound possesses moderate lipophilicity and solubility, with a topological polar surface area conducive to good oral bioavailability. The provided experimental protocols offer a clear path for researchers to empirically determine these properties, thereby enabling a more complete understanding of this molecule's potential in a drug development context. As with any predictive data, the insights presented herein should be used to guide, rather than replace, experimental investigation.

References

• Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery. (2024).
• Importance of Physicochemical Properties In Drug Discovery. (2015).

• (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. (n.d.). ChemSrc. Retrieved from [Link]

• Physicochemical properties. (n.d.). Fiveable. Retrieved from [Link]

• cyclopropyl-(1H-indol-3-yl)methanone. (n.d.). Chemazone. Retrieved from [Link]

• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7(1), 1-13.

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An In-depth Technical Guide to the Spectral Analysis of Cyclopropyl(1H-indol-3-yl)methanone

Foreword

In the landscape of modern drug discovery, the structural elucidation of novel chemical entities is the bedrock upon which all subsequent development is built. Among the vast library of privileged structures in medicinal chemistry, the indole nucleus and the cyclopropyl group stand out for their unique contributions to pharmacological activity.[1] The title compound, cyclopropyl(1H-indol-3-yl)methanone, represents a confluence of these two important motifs. The indole scaffold is a cornerstone of numerous natural products and pharmaceuticals, while the cyclopropyl ring is increasingly utilized as a versatile bioisostere to modulate potency, metabolic stability, and pharmacokinetic properties.[2] This guide provides a comprehensive, field-tested methodology for the definitive spectral analysis of cyclopropyl(1H-indol-3-yl)methanone, with a core focus on Nuclear Magnetic Resonance (NMR) spectroscopy. It is intended for researchers, chemists, and drug development professionals who require a robust and validated approach to structural characterization.

Molecular Architecture and Spectroscopic Overview

The first step in any spectral analysis is a thorough understanding of the molecule's structure. Cyclopropyl(1H-indol-3-yl)methanone is composed of three distinct structural units: a bicyclic indole ring system, a carbonyl linker, and a terminal cyclopropyl ring. Each unit imparts characteristic signals in the NMR spectra, which, when analyzed in concert, provide an unambiguous structural fingerprint.

To facilitate a clear and systematic analysis, the following atom numbering scheme will be used throughout this guide.

Caption: Numbering scheme for cyclopropyl(1H-indol-3-yl)methanone.

¹H NMR Spectral Analysis: Decoding the Proton Environment

The proton NMR (¹H NMR) spectrum provides the most immediate and detailed information regarding the electronic environment and connectivity of hydrogen atoms in the molecule. The spectrum can be logically dissected into three key regions: the downfield aromatic region (indole), the unique upfield aliphatic region (cyclopropyl), and the broad singlet for the indole N-H.

Causality of Signal Distribution

• Indole Protons (δ 7.0–8.5 ppm): Protons attached to the aromatic indole ring are deshielded by the ring current effect, causing them to resonate at high chemical shift values (downfield). Their precise location and multiplicity are dictated by their position relative to the nitrogen atom and the electron-withdrawing carbonyl group.

• Indole N-H Proton (δ 8.0–12.0 ppm): The proton on the indole nitrogen is typically observed as a broad singlet at a very downfield position. Its chemical shift is highly dependent on solvent and concentration due to hydrogen bonding effects.

• Cyclopropyl Protons (δ 0.7–2.0 ppm): A hallmark of the cyclopropyl group is the pronounced upfield shift of its proton signals.[3] This is a direct consequence of the magnetic anisotropy generated by the strained three-membered ring's C-C bonds. This shielding effect creates a "cone" where protons experience a reduced effective magnetic field, shifting their resonance to lower ppm values and making them diagnostically invaluable.

Predicted ¹H NMR Signal Assignments

The following table summarizes the expected ¹H NMR data for cyclopropyl(1H-indol-3-yl)methanone, synthesized from analyses of structurally related compounds.[3][4]

Assignment	Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)	Integration
H1 (N-H)	~11.5 - 12.0	br s	-	1H
H4	~8.3 - 8.4	d	~8.0	1H
H2	~8.1 - 8.2	d	~3.0	1H
H7	~7.4 - 7.5	d	~8.0	1H
H5, H6	~7.2 - 7.3	m	-	2H
H9 (CH)	~1.9 - 2.1	m	-	1H
H10, H11 (CH₂)	~0.9 - 1.2	m	-	4H

¹³C NMR Spectral Analysis: Mapping the Carbon Skeleton

A proton-decoupled ¹³C NMR spectrum reveals a single peak for each unique carbon atom, providing a map of the molecule's carbon framework. The chemical shifts are highly sensitive to the local electronic environment, hybridization, and substitution.

Causality of Signal Distribution

• Carbonyl Carbon (C8): The C=O carbon is the most deshielded carbon in the molecule due to the large electronegativity of the oxygen atom and its sp² hybridization, causing it to resonate far downfield (>190 ppm). For similar acyl indole structures, this is a highly characteristic peak.

• Indole Carbons (C2-C7a): These sp² hybridized carbons appear in the aromatic region (δ 110–140 ppm). Carbons directly attached to the nitrogen (C2, C7a) and the carbon bearing the acyl group (C3) have distinct chemical shifts that are diagnostic for 3-substituted indoles.

• Cyclopropyl Carbons (C9-C11): Similar to their attached protons, the cyclopropyl carbons are significantly shielded due to the unique electronic nature of the strained ring. They appear at exceptionally high-field (upfield) positions for aliphatic carbons, often below 20 ppm.[3]

Predicted ¹³C NMR Signal Assignments

The table below outlines the expected chemical shifts for cyclopropyl(1H-indol-3-yl)methanone. These values are based on data from compounds featuring the 3-acylindole and cyclopropylcarbonyl moieties.[3][5]

Assignment	Chemical Shift (δ) (ppm)
C8 (C=O)	~193.5
C7a	~136.8
C2	~134.5
C3a	~126.5
C5	~123.4
C6	~122.3
C4	~121.1
C3	~117.0
C7	~111.9
C9 (CH)	~16.5
C10/C11 (CH₂)	~11.0

To further validate these assignments, Distortionless Enhancement by Polarization Transfer (DEPT) experiments are essential. A DEPT-135 experiment would show positive signals for CH carbons and negative signals for CH₂ carbons, while quaternary carbons (like C3, C3a, C7a) and the carbonyl carbon would be absent. A DEPT-90 experiment would exclusively show signals for CH carbons (C2, C4, C5, C6, C7, and C9).

Advanced Structural Verification with 2D NMR

For unambiguous assignment, especially in complex regions of the spectrum, two-dimensional (2D) NMR experiments are indispensable.

• COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are coupled to each other. For cyclopropyl(1H-indol-3-yl)methanone, key correlations would be observed between H4, H5, H6, and H7, confirming their positions on the benzene ring portion of the indole. Crucially, strong correlations would exist between the cyclopropyl methine proton (H9) and the methylene protons (H10/H11), confirming the integrity of the cyclopropyl ring system.

Caption: Key ¹H-¹H COSY correlations for structural confirmation.

• HSQC (Heteronuclear Single Quantum Coherence): This powerful experiment maps each proton directly to the carbon it is attached to. An HSQC spectrum would provide definitive correlations, such as linking the upfield proton signals (~1.0 ppm) to the upfield carbon signal (~11.0 ppm), unequivocally assigning them to the cyclopropyl CH₂ groups. Likewise, it would connect each aromatic proton to its corresponding aromatic carbon.

Standard Operating Protocol for NMR Data Acquisition

Trustworthy data begins with a robust and reproducible experimental protocol. The following outlines a standard workflow for acquiring high-quality NMR data for this class of compounds.

Sample Preparation

• Mass Measurement: Accurately weigh 5-10 mg of the cyclopropyl(1H-indol-3-yl)methanone sample.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common choices. DMSO-d₆ is often preferred for ensuring the observation of exchangeable protons like N-H.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean vial.

• Transfer: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube.

• Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm), if not already present in the solvent.

Instrument Setup and Data Acquisition

• Spectrometer: Utilize a 400 MHz (or higher) NMR spectrometer. Higher field strengths improve signal dispersion and simplify spectral interpretation.

• Insertion & Locking: Insert the sample into the magnet. Lock the spectrometer on the deuterium signal of the solvent.

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, ensuring sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Pulse Program: Use a standard single-pulse sequence (e.g., 'zg30').

  • Acquisition Parameters: Set a spectral width of ~16 ppm, an acquisition time of ~3-4 seconds, and a relaxation delay of 2-5 seconds.

  • Number of Scans: Acquire 16-32 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Pulse Program: Use a proton-decoupled pulse sequence with NOE (e.g., 'zgpg30').

  • Acquisition Parameters: Set a spectral width of ~240 ppm, an acquisition time of ~1-2 seconds, and a relaxation delay of 2-5 seconds.

  • Number of Scans: Acquire 1024 or more scans due to the low natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Perform phase correction and baseline correction.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm (or the residual solvent peak to its known value).

  • Integrate the ¹H NMR signals.

Caption: Standard workflow for NMR spectral analysis.

Conclusion

The structural verification of cyclopropyl(1H-indol-3-yl)methanone is achieved through a systematic and multi-faceted NMR analysis. The ¹H NMR spectrum provides the most definitive evidence, with the downfield aromatic signals confirming the 3-substituted indole core and, most critically, the highly shielded upfield multiplets confirming the cyclopropyl group. The ¹³C NMR spectrum corroborates this structure by identifying the key carbonyl, aromatic, and uniquely shielded aliphatic carbons. For absolute and irrefutable proof of structure, 2D NMR techniques such as COSY and HSQC are employed to establish the precise connectivity of the molecular framework. Adherence to a rigorous experimental protocol ensures the generation of high-fidelity, reproducible data, which is paramount in regulated research and development environments. This comprehensive spectroscopic approach provides a self-validating system for the unambiguous characterization of this important chemical scaffold.

References

• Chatterjee, I., Roy, D., & Panda, G. (n.d.). Supporting Information. Available at: [Link]

• Synthesis and Characterization of (Z)-3- cyclopentyl-N-((1-methyl-1H-indol-3-yl)methylene)propan-1-amine. (2023). IJCRT.org. Available at: [Link]

• Suhana, H., & Rajeswari, S. (2017). A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. Oriental Journal of Chemistry. Available at: [Link]

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An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of Cyclopropyl(1H-indol-3-yl)methanone

Introduction

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's behavior under mass spectrometric analysis is fundamental to its identification, characterization, and quantification. This guide provides an in-depth technical exploration of the mass spectrometric fragmentation of cyclopropyl(1H-indol-3-yl)methanone, a compound featuring a key indole scaffold linked to a cyclopropyl ketone moiety. The indole ring is a privileged structure in medicinal chemistry, and understanding its fragmentation is crucial for the analysis of numerous biologically active compounds. This document will delve into the predicted fragmentation pathways under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions, offering insights into the causal mechanisms that drive the molecule's dissociation in the gas phase.

The structural characteristics of cyclopropyl(1H-indol-3-yl)methanone, specifically the robust aromatic indole nucleus and the strained, reactive cyclopropyl group, give rise to a unique and predictable fragmentation fingerprint. This guide will elucidate these patterns, providing a robust framework for the identification of this compound and its analogues in complex matrices.

Predicted Fragmentation Pathways

The fragmentation of cyclopropyl(1H-indol-3-yl)methanone is anticipated to be dominated by cleavages adjacent to the carbonyl group, a common and energetically favorable process for ketones in mass spectrometry.[1][2] The stability of the resulting fragment ions, particularly the resonance-stabilized indolyl-acylium ion, will be a primary driver of the fragmentation cascade.

Electron Ionization (EI) Fragmentation

Under the high-energy conditions of Electron Ionization (EI), the initial event is the formation of a molecular ion (M+•). The primary fragmentation pathways are expected to be alpha-cleavages on either side of the carbonyl group.

• Alpha-Cleavage with Loss of the Cyclopropyl Radical: The most probable initial fragmentation is the cleavage of the bond between the carbonyl carbon and the cyclopropyl ring. This is due to the relative instability of the cyclopropyl radical and the high stability of the resulting 3-indoloyl cation. This pathway leads to the formation of a highly stable acylium ion at m/z 144.

• Alpha-Cleavage with Loss of the Indolyl Radical: While less favored due to the higher stability of the indole ring compared to the cyclopropyl ring, cleavage of the bond between the carbonyl carbon and the indole ring can also occur, resulting in the formation of a cyclopropyl acylium ion.

• Secondary Fragmentation of the 3-Indoloyl Cation (m/z 144): The highly abundant 3-indoloyl cation is expected to undergo further fragmentation, characteristic of the indole nucleus. This includes the sequential loss of carbon monoxide (CO) and hydrogen cyanide (HCN), which are common fragmentation pathways for indole-containing compounds.[3][4]

The following diagram illustrates the predicted EI fragmentation pathway:

Caption: Predicted EI fragmentation of cyclopropyl(1H-indol-3-yl)methanone.

Electrospray Ionization (ESI-MS/MS) Fragmentation

In positive-ion ESI, the molecule will be protonated, likely at the carbonyl oxygen or the indole nitrogen, to form the pseudomolecular ion [M+H]+. Tandem mass spectrometry (MS/MS) of this precursor ion is expected to reveal fragmentation pathways initiated by proton transfer.[5]

• Dominant Fragmentation: Similar to EI, the most favorable fragmentation of the protonated molecule is the cleavage of the bond between the carbonyl group and the cyclopropyl ring, leading to the formation of the protonated 3-indolecarboxaldehyde or a similar stable ion.

• Charge-Remote Fragmentation: Depending on the collision energy, charge-remote fragmentations involving the indole ring may also be observed.

The proposed ESI-MS/MS fragmentation is depicted below:

Caption: Predicted ESI-MS/MS fragmentation of protonated cyclopropyl(1H-indol-3-yl)methanone.

Quantitative Data Summary

While no experimental data for the target molecule is publicly available, a predicted summary of the major fragment ions and their anticipated relative intensities under EI-MS is presented below. This is based on the known fragmentation patterns of similar structures.[6][7]

m/z	Proposed Fragment Ion	Predicted Relative Intensity
185	Molecular Ion [M]+•	Moderate
144	[M - C3H5]+ (3-Indoloyl cation)	High (likely base peak)
116	[M - C3H5 - CO]+ (Indole cation)	Moderate to High
89	[M - C3H5 - CO - HCN]+	Moderate
41	[C3H5]+ (Cyclopropyl cation)	Moderate

Experimental Protocols

To acquire high-quality mass spectra of cyclopropyl(1H-indol-3-yl)methanone, the following experimental protocols are recommended. These are based on established methods for the analysis of indole alkaloids and other small molecules.[8][9][10]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the analysis of the volatile and thermally stable cyclopropyl(1H-indol-3-yl)methanone.

1. Sample Preparation:

• Dissolve the sample in a suitable volatile solvent such as dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.
• Filter the solution through a 0.22 µm syringe filter prior to injection.

2. GC-MS System and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.
• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.
• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Inlet Temperature: 250 °C.
• Injection Volume: 1 µL in splitless mode.
• Oven Temperature Program:
• Initial temperature: 100 °C, hold for 2 minutes.
• Ramp: 15 °C/min to 280 °C.
• Hold: 10 minutes at 280 °C.
• MS Transfer Line Temperature: 280 °C.
• Ion Source Temperature: 230 °C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 40-550.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is ideal for the analysis of the compound in complex matrices and for obtaining detailed fragmentation information through MS/MS.

1. Sample Preparation:

• Dissolve the sample in methanol or acetonitrile to a concentration of 1 µg/mL.
• For complex matrices, perform a solid-phase extraction (SPE) or liquid-liquid extraction to clean up the sample.
• Filter the final extract through a 0.22 µm filter.

2. LC-MS/MS System and Conditions:

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent.
• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.
• Column: C18 column (e.g., Phenomenex Kinetex 2.6 µm C18, 100 x 2.1 mm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient:
• 5% B to 95% B over 10 minutes.
• Hold at 95% B for 2 minutes.
• Return to 5% B and equilibrate for 3 minutes.
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40 °C.
• Injection Volume: 5 µL.
• Ionization Mode: Electrospray Ionization (ESI), positive ion mode.
• Ion Source Parameters:
• IonSpray Voltage: 5500 V.
• Temperature: 500 °C.
• Curtain Gas: 35 psi.
• Nebulizer Gas (GS1): 50 psi.
• Heater Gas (GS2): 50 psi.
• MS/MS Analysis:
• Perform a precursor ion scan for [M+H]+.
• Conduct product ion scans of the [M+H]+ precursor, varying the collision energy (e.g., 10-40 eV) to obtain a comprehensive fragmentation spectrum.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the mass spectrometric fragmentation of cyclopropyl(1H-indol-3-yl)methanone. The proposed fragmentation pathways, rooted in established principles of mass spectrometry, offer a solid foundation for the identification and structural elucidation of this and related compounds. The detailed experimental protocols provide a practical starting point for researchers to obtain high-quality data. As with any predictive analysis, experimental verification is paramount. The insights provided herein are intended to guide the interpretation of such future experimental results, accelerating research and development in fields where indole-containing molecules are of significant interest.

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• Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. (2017). Marine Drugs. [Link]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Indole Alkaloids Isolated from Catharanthus roseus (L.) G. Don Cultivated Conventionally and Derived from In vitro Cultures. (2016). Molecules. [Link]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Indole Alkaloids Isolated from Catharanthus roseus (L.) G. Don Cultivated Conventionally and Derived from In vitro Cultures. (2016). Molecules. [Link]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Indole Alkaloids Isolated from Catharanthus roseus (L.) G. Don Cultivated Conventionally and Derived from In vitro Cultures. (2016). ResearchGate. [Link]

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. (2022). Molecules. [Link]

• Conditions for LC-MS/MS analysis of indole species. (2025). ResearchGate. [Link]

• Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. (2013). Journal of Chromatographic Science. [Link]

• Mass Spectrometry Rearrangement Ions and Metabolic Pathway-Based Discovery of Indole Derivatives during the Aging Process in Citrus reticulata 'Chachi'. (2023). Molecules. [Link]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Indole Alkaloids Isolated from Catharanthus roseus (L.) G. Don Cultivated Conventionally and Derived from In vitro Cultures. (2016). Semantic Scholar. [Link]

• (1-heptyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone - MS (GC) - Spectrum. (n.d.). SpectraBase. [Link]

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. (2022). ResearchGate. [Link]

• (1-(2-(4-Morpholinyl)ethyl)-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. (n.d.). PubChem. [Link]

• Study of Mass Spectra of Some Indole Derivatives. (2016). American Journal of Analytical Chemistry. [Link]

• Synthesis and Characterization of (Z)-3- cyclopentyl-N-((1-methyl-1H-indol-3- yl)methylene)propan-1-amine. (n.d.). IJCRT.org. [Link]

• Indole-3-Carboxaldehyde. (n.d.). MassBank. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

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• Reductive Tandem Fragmentation-Cyclization of a-Cyclopropyl Ketones to Bicyclic Structures. (n.d.). ResearchGate. [Link]

• An experimental and theoretical study on fragmentation of protonated N-(2-pyridinylmethyl)indole in electrospray ionization mass spectrometry. (2012). Rapid Communications in Mass Spectrometry. [Link]

• (1-Propyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. (n.d.). PubChem. [Link]

• ESI-MSn study on the fragmentation of protonated cyclic-dipeptides. (2009). ResearchGate. [Link]

• Mass spectrometric studies on 4-aryl-1-cyclopropyl-1,2-dihydropyridinyl derivatives: An examination of a novel fragmentation pathway. (n.d.). ResearchGate. [Link]

• ELECTROSPRAY IONIZATION (ESI) FRAGMENTATIONS AND DIMETHYLDIOXIRANE REACTIVITIES OF THREE DIVERSE LACTAMS HAVING FULL, HALF, AND ZERO RESONANCE ENERGIES. (n.d.). National Institutes of Health. [Link]

• Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. (2010). Spectroscopy Online. [Link]

• Electron ionization mass spectrometry fragmentation and multiple reaction monitoring quantification of autoxidation products of α-and β-amyrins in natural samples. (2019). ResearchGate. [Link]

• Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. (n.d.). MDPI. [Link]

• Ion fragmentation of small molecules in mass spectrometry. (2009). University of Alabama at Birmingham. [Link]

• A study of fragmentation of protonated amides of some acylated amino acids by tandem mass spectrometry: observation of an unusual nitrilium ion. (2011). Rapid Communications in Mass Spectrometry. [Link]

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An In-depth Technical Guide to the Biological Targets of Cyclopropyl Indole Derivatives

This guide provides a comprehensive technical overview of the primary biological targets of cyclopropyl indole derivatives, a chemical scaffold of significant interest in modern drug discovery. Designed for researchers, scientists, and drug development professionals, this document delves into the molecular interactions, relevant signaling pathways, and the experimental methodologies used to characterize these interactions. The structure of this guide is tailored to provide a logical and in-depth exploration of the topic, moving from the identification of key targets to the practical aspects of their validation.

Introduction: The Cyclopropyl Indole Scaffold - A Privileged Structure in Medicinal Chemistry

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs.[1] Its unique electronic properties and ability to mimic peptide structures allow it to bind to a wide array of biological macromolecules.[1] The incorporation of a cyclopropyl group introduces conformational rigidity and can significantly enhance metabolic stability and binding affinity.[2] The cyclopropyl ring's unique electronic nature and steric bulk can lead to improved potency and selectivity for various biological targets.[2] This guide will explore the key molecular targets that have been successfully modulated by cyclopropyl indole derivatives, highlighting their therapeutic potential across different disease areas.

Key Biological Targets and Mechanisms of Action

Cyclopropyl indole derivatives have demonstrated significant activity against a diverse range of biological targets. The following sections will detail the most prominent of these, including viral enzymes, components of the central nervous system, and proteins involved in cell division and inflammation.

Viral Enzymes: Targeting HIV Reverse Transcriptase

A significant area of research for cyclopropyl indole derivatives has been in the development of antiviral agents, particularly as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for the treatment of HIV.[3]

Cyclopropyl indole-based NNRTIs bind to an allosteric pocket on the HIV reverse transcriptase enzyme, distinct from the active site where nucleoside analogues bind.[3] This binding induces a conformational change in the enzyme, inhibiting its function and preventing the conversion of viral RNA to DNA, a crucial step in the HIV replication cycle.[3] Molecular modeling and structural studies have shown that these derivatives can establish critical interactions with amino acid residues in the NNRTI binding pocket, such as Lys101, Tyr181, Tyr188, and Val179.[3][4] The cyclopropyl moiety often occupies a small hydrophobic pocket, contributing to the high binding affinity.[3]

The following table summarizes the in vitro anti-HIV activity of representative cyclopropyl indole derivatives.

Compound ID	Target	Assay Type	EC50 (µM)	Cytotoxicity (CC50 in µM)	Selectivity Index (SI)	Reference
Compound A	HIV-1 Reverse Transcriptase	Phenotypic Assay	3.58	>298	>83.3	[5]
Compound B	HIV-1 Reverse Transcriptase	Phenotypic Assay	5.91	>250	>42.3	[5]

Table 1: In vitro anti-HIV-1 activity of selected cyclopropyl indole derivatives.[5]

A common method to assess the efficacy of NNRTIs is a cell-based phenotypic assay or a direct enzyme inhibition assay.

Protocol: Colorimetric HIV-1 Reverse Transcriptase Assay [6][7]

• Principle: This assay measures the synthesis of cDNA from an RNA template by HIV-1 RT. The newly synthesized DNA is labeled with digoxigenin (DIG) and biotin. The biotin-labeled cDNA is captured on a streptavidin-coated plate, and the incorporated DIG is detected by an anti-DIG antibody conjugated to peroxidase, which generates a colorimetric signal.

• Materials:

  • Recombinant HIV-1 Reverse Transcriptase

  • Reaction buffer containing dNTPs (with DIG- and biotin-labeled nucleotides)

  • RNA template (e.g., poly(A))

  • Oligo(dT) primer

  • Streptavidin-coated 96-well plates

  • Anti-DIG-peroxidase antibody

  • Peroxidase substrate (e.g., TMB)

  • Stop solution

  • Test compounds (cyclopropyl indole derivatives)

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a reaction tube, mix the reaction buffer, RNA template, oligo(dT) primer, and the test compound or vehicle control.

  • Add recombinant HIV-1 RT to initiate the reaction.

  • Incubate the reaction mixture to allow for cDNA synthesis.

  • Transfer the reaction mixture to the streptavidin-coated wells and incubate to allow the biotin-labeled cDNA to bind.

  • Wash the wells to remove unbound reagents.

  • Add the anti-DIG-peroxidase antibody and incubate.

  • Wash the wells again.

  • Add the peroxidase substrate and incubate until a color develops.

  • Add the stop solution and measure the absorbance at the appropriate wavelength.

• Data Analysis: The percentage of inhibition is calculated for each compound concentration, and the IC50 value is determined by non-linear regression analysis.

Central Nervous System Targets: Serotonin Receptors and Transporter

Cyclopropyl indole derivatives have been extensively studied for their interactions with key components of the serotonergic system, which plays a crucial role in mood, cognition, and behavior.

These derivatives have shown affinity for various serotonin receptor subtypes, with some exhibiting high selectivity.

Cyclopropyl indole derivatives can act as agonists or antagonists at different 5-HT receptor subtypes. For instance, certain trans-2-(indol-3-yl)cyclopropylamine derivatives have been found to be potent agonists at the 5-HT2C receptor.[8] The rigid cyclopropylamine moiety is thought to appropriately orient the indole core and the amine side chain for optimal interaction with the receptor's binding pocket.[8]

Compound	5-HT1A Ki (nM)	5-HT2A Ki (nM)	5-HT2B Ki (nM)	5-HT2C Ki (nM)	Reference
5-fluoro-substituted derivative	-	-	-	1.9	[8]
5-methoxy-substituted derivative	40	-	-	-	[8]

Table 2: Binding affinities of selected trans-2-(indol-3-yl)cyclopropylamine derivatives for serotonin receptor subtypes.[8]

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.[8][9]

Protocol: Competitive Radioligand Binding Assay [8][10]

• Principle: This assay measures the ability of an unlabeled test compound (the cyclopropyl indole derivative) to compete with a radioactively labeled ligand (e.g., [3H]-8-OH-DPAT for 5-HT1A receptors) for binding to the target receptor in a preparation of cell membranes expressing the receptor.

• Materials:

  • Cell membranes expressing the human serotonin receptor subtype of interest.

  • Radiolabeled ligand specific for the receptor subtype.

  • Unlabeled test compounds.

  • Assay buffer.

  • Glass fiber filters.

  • Scintillation cocktail.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of the unlabeled test compounds.

  • In a 96-well plate, add the cell membrane preparation, the radiolabeled ligand at a fixed concentration (typically at or below its Kd value), and the test compound at various concentrations.

  • Incubate the plate to allow the binding to reach equilibrium.

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki (inhibition constant), which represents the affinity of the test compound for the receptor, is then calculated using the Cheng-Prusoff equation.

Certain cyclopropyl indole derivatives are potent and selective inhibitors of the serotonin transporter (SERT), the primary mechanism for clearing serotonin from the synaptic cleft.

These compounds act as selective serotonin reuptake inhibitors (SSRIs) by binding to SERT and blocking the reabsorption of serotonin into the presynaptic neuron.[11] This leads to an increase in the extracellular concentration of serotonin, enhancing serotonergic neurotransmission. The conformationally restricted cyclopropylmethylamine side chain is a key structural feature for high-affinity binding to SERT.[11]

Compound	hSERT Ki (nM)	Selectivity vs. hDAT and hNET	In Vivo Effect	Reference
(+)-12a	0.18	>1000-fold	Increases extracellular serotonin in rat frontal cortex	[11]

Table 3: In vitro and in vivo activity of a potent cyclopropyl indole-based selective serotonin reuptake inhibitor.[11]

The functional activity of SERT inhibitors is assessed by measuring their ability to block the uptake of a labeled substrate, such as [3H]-serotonin, into cells expressing the transporter.[12][13]

Protocol: [3H]-Serotonin Uptake Assay in HEK-293 cells [12]

• Principle: This assay measures the uptake of radioactively labeled serotonin into cells recombinantly expressing the human serotonin transporter (hSERT). The inhibitory effect of a test compound is determined by its ability to reduce the accumulation of radioactivity within the cells.

• Materials:

  • HEK-293 cells stably expressing hSERT.

  • [3H]-Serotonin.

  • Test compounds.

  • Assay buffer (e.g., modified Tris-HEPES buffer).

  • Positive control inhibitor (e.g., fluoxetine).

  • Cell culture plates.

  • Scintillation counter.

• Procedure:

  • Plate the hSERT-expressing HEK-293 cells in a 96-well plate and allow them to adhere.

  • Pre-incubate the cells with various concentrations of the test compound or vehicle control.

  • Add [3H]-serotonin to each well to initiate the uptake.

  • Incubate for a defined period to allow for serotonin transport into the cells.

  • Terminate the uptake by rapidly washing the cells with ice-cold buffer.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: The percentage of inhibition of serotonin uptake is calculated for each compound concentration, and the IC50 value is determined.

Anticancer Targets: Tubulin Polymerization

Indole derivatives are a well-established class of anticancer agents that target the microtubule network, a critical component of the cytoskeleton involved in cell division.[9][14]

Many indole derivatives, including those with a cyclopropyl moiety, inhibit tubulin polymerization by binding to the colchicine binding site on β-tubulin.[9][15] This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis in cancer cells.[9]

Compound	Tubulin Polymerization IC50 (µM)	Antiproliferative Activity (MCF-7 cells) IC50 (nM)	Reference
Compound 31	<1.0 - 2.0	In the nanomolar range	[9]

Table 4: Activity of a potent indole derivative as a tubulin polymerization inhibitor.[9]

The effect of compounds on microtubule formation can be monitored in vitro using purified tubulin.[5][16]

Protocol: Fluorescence-Based Tubulin Polymerization Assay [16]

• Principle: This assay monitors the polymerization of purified tubulin into microtubules by measuring the increase in fluorescence of a reporter molecule that preferentially binds to polymerized microtubules.

• Materials:

  • Purified tubulin (>99%).

  • GTP solution.

  • Polymerization buffer.

  • Fluorescent reporter dye.

  • Test compounds.

  • Positive controls (e.g., paclitaxel as a polymerization promoter, nocodazole as an inhibitor).

  • 96-well microplate.

  • Temperature-controlled fluorescence plate reader.

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a pre-warmed 96-well plate, add the test compound, positive controls, or vehicle.

  • Prepare an ice-cold reaction mix containing tubulin, GTP, and the fluorescent reporter in polymerization buffer.

  • Initiate the polymerization by adding the reaction mix to the wells.

  • Immediately place the plate in the plate reader pre-warmed to 37°C.

  • Measure the fluorescence intensity over time.

• Data Analysis: Plot the fluorescence intensity versus time to obtain polymerization curves. The rate and extent of polymerization are determined, and the IC50 value for inhibition of tubulin polymerization is calculated.

Neurological Targets: Monoamine Oxidase (MAO)

Cyclopropyl indole derivatives have also been investigated as inhibitors of monoamine oxidases (MAO-A and MAO-B), enzymes that are crucial for the metabolism of monoamine neurotransmitters.[4][12]

These compounds can act as reversible or irreversible inhibitors of MAO-A and/or MAO-B. Inhibition of MAO leads to increased levels of neurotransmitters like serotonin, norepinephrine, and dopamine in the brain, which is a therapeutic strategy for depression and neurodegenerative diseases such as Parkinson's disease.[4]

Compound Class	Target	IC50 (µM)	Selectivity	Reference
Pyrrolo[3,4-f]indole-5,7-dione derivative (4g)	MAO-A	0.250	Selective for MAO-A	[12]
Pyrrolo[3,4-f]indole-5,7-dione derivative (4d)	MAO-B	0.581	Selective for MAO-B	[12]

Table 5: Inhibitory activity of selected indole derivatives against MAO-A and MAO-B.[12]

A common method for measuring MAO activity is a fluorometric assay that detects the production of hydrogen peroxide, a byproduct of the MAO-catalyzed reaction.[3][17]

Protocol: Fluorometric MAO-A and MAO-B Inhibition Assay [3]

• Principle: MAO catalyzes the oxidative deamination of a substrate (e.g., p-tyramine), producing hydrogen peroxide (H₂O₂). In the presence of horseradish peroxidase (HRP), H₂O₂ reacts with a fluorogenic probe (e.g., Amplex® Red) to generate a fluorescent product (resorufin). The rate of fluorescence increase is proportional to MAO activity.

• Materials:

  • Recombinant human MAO-A and MAO-B.

  • MAO substrate (e.g., p-tyramine).

  • Fluorogenic probe (e.g., Amplex® Red).

  • Horseradish peroxidase (HRP).

  • Test compounds.

  • Positive controls (e.g., clorgyline for MAO-A, selegiline for MAO-B).

  • Assay buffer.

  • 96-well microplate.

  • Fluorescence plate reader.

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a 96-well plate, add the MAO enzyme (either MAO-A or MAO-B), HRP, and the test compound or vehicle control.

  • Pre-incubate to allow the inhibitor to interact with the enzyme.

  • Initiate the reaction by adding a mixture of the substrate and the fluorogenic probe.

  • Measure the fluorescence intensity over time in a kinetic mode.

• Data Analysis: The rate of the reaction (slope of the fluorescence versus time curve) is calculated. The percentage of inhibition is determined for each compound concentration, and the IC50 value is obtained by non-linear regression.

Innate Immunity: Stimulator of Interferon Genes (STING)

More recently, indole derivatives have been designed as inhibitors of the STING (stimulator of interferon genes) pathway, a key component of the innate immune system that detects cytosolic DNA.[18][19]

Aberrant activation of the STING pathway can lead to autoinflammatory diseases.[19] Cyclopropyl indole derivatives have been developed to act as antagonists of STING, thereby reducing the production of inflammatory cytokines.[18]

Compound	STING Inhibition (RAW-Lucia™ ISG cells) IC50 (µM)	STING Inhibition (THP1-Dual™ cells) IC50 (µM)	In Vivo Effect	Reference
4dc	0.14	0.39	Relieved symptoms of renal injury in a mouse model	[19]

Table 6: Inhibitory activity of a novel indole derivative against the STING pathway.[19]

The activity of STING modulators can be assessed using reporter cell lines that express a reporter gene (e.g., luciferase) under the control of an interferon-stimulated response element (ISRE).[20][21]

Protocol: STING Reporter Gene Assay [20]

• Principle: This assay utilizes a cell line (e.g., HEK293T or THP-1) that stably expresses a luciferase reporter gene driven by an ISRE. Activation of the STING pathway leads to the transcription of the luciferase gene, resulting in a measurable light signal.

• Materials:

  • STING reporter cell line.

  • STING agonist (e.g., cGAMP).

  • Test compounds (STING inhibitors).

  • Cell culture medium and plates.

  • Luciferase assay reagent.

  • Luminometer.

• Procedure:

  • Plate the reporter cells in a 96-well plate.

  • Treat the cells with various concentrations of the test compound or vehicle control.

  • Stimulate the cells with a STING agonist to activate the pathway.

  • Incubate the cells to allow for reporter gene expression.

  • Lyse the cells and add the luciferase assay reagent.

  • Measure the luminescence using a luminometer.

• Data Analysis: The percentage of inhibition of STING-mediated luciferase expression is calculated for each compound concentration, and the IC50 value is determined.

Visualizing Molecular Interactions and Pathways

To better understand the mechanisms described, the following diagrams illustrate a key experimental workflow and a representative signaling pathway.

Caption: Generalized workflow for in vitro target-based assays.

Caption: Simplified STING signaling pathway and point of inhibition.

Conclusion and Future Directions

The cyclopropyl indole scaffold represents a highly versatile and privileged structure in drug discovery, with derivatives demonstrating potent and selective activity against a range of important biological targets. The research highlighted in this guide underscores their potential as therapeutics for viral infections, central nervous system disorders, cancer, and inflammatory diseases. Future research will likely focus on further optimizing the pharmacokinetic and pharmacodynamic properties of these compounds, as well as exploring their potential for hitting novel and challenging biological targets. The detailed experimental protocols provided herein serve as a valuable resource for researchers aiming to characterize the biological activity of new cyclopropyl indole derivatives and to advance the development of this promising class of molecules.

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A Technical Guide to the In Vitro Pharmacological Characterization of Cyclopropyl(1H-indol-3-yl)methanone

Prepared by: Senior Application Scientist, Drug Discovery Division

Preamble: From Core Scaffold to Biological Insight

The unsubstituted cyclopropyl(1H-indol-3-yl)methanone represents a foundational chemical scaffold. While direct pharmacological data on this specific, unadorned molecule is sparse in public literature, its core structure is a recurring motif in a multitude of potent, biologically active agents. The indole ring is a well-established "privileged" structure in medicinal chemistry, known to interact with a wide array of biological targets.[1][2] Coupled with a cyclopropyl ketone, a group present in numerous synthetic cannabinoid receptor agonists and other modulators, this scaffold presents a compelling starting point for pharmacological investigation.[3][4]

This guide eschews a conventional data sheet format. Instead, it serves as a strategic and methodological roadmap for the research scientist. It is designed to provide a comprehensive, logic-driven framework for the de novo characterization of the in vitro activity of this core molecule. We will proceed from chemical synthesis, through logical target hypothesis, to detailed, field-proven experimental protocols, culminating in robust data interpretation. Every step is grounded in established scientific principles to ensure the generation of reliable and meaningful data.

Section 1: Synthesis of the Core Compound

The most direct and widely applicable method for synthesizing the title compound is the Friedel-Crafts acylation of indole.[5][6] This electrophilic aromatic substitution targets the electron-rich C3 position of the indole nucleus. The use of a dialkylaluminum chloride Lewis acid is recommended to mitigate the harsh conditions and potential for side reactions associated with stronger acids like AlCl₃, especially given the acid-sensitive nature of some indoles.[5]

Protocol 1.1: Synthesis via Friedel-Crafts Acylation

• Reagent Preparation: Under an inert atmosphere (Nitrogen or Argon), add anhydrous indole (1.0 eq) to a flask containing anhydrous dichloromethane (DCM).

• Lewis Acid Addition: Cool the solution to 0°C in an ice bath. Slowly add diethylaluminum chloride (Et₂AlCl, 1.1 eq) dropwise. Stir for 15-20 minutes at 0°C. Causality Note: Et₂AlCl acts as a mild Lewis acid that activates the acyl chloride and complexes with the indole nitrogen, directing acylation to the C3 position without causing polymerization or degradation of the indole ring.[5]

• Acylation: Add cyclopropanecarbonyl chloride (1.05 eq) dropwise to the reaction mixture, maintaining the temperature at 0°C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor progress via Thin Layer Chromatography (TLC) until consumption of the starting indole is observed.

• Quenching and Extraction: Carefully quench the reaction by slowly adding it to a cooled saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer three times with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting crude product can be purified by flash column chromatography on silica gel to yield the final compound, cyclopropyl(1H-indol-3-yl)methanone.

Section 2: Hypothesized Biological Targets & Prioritization

Based on extensive structure-activity relationship (SAR) data from substituted analogs, we can formulate a tiered hypothesis for the most probable biological targets.

• Primary Hypotheses:

  • Cannabinoid Receptors (CB1 & CB2): The indol-3-yl methanone core is the defining feature of many synthetic cannabinoid receptor agonists (SCRAs).[1][4][7] The interaction is typically mediated by the indole scaffold and the carbonyl group, making CB1 and CB2 the highest probability targets.

  • Monoamine Oxidases (MAO-A & MAO-B): Indole derivatives are well-documented inhibitors of MAO-A and MAO-B, enzymes critical for neurotransmitter metabolism.[8][9][10] This makes MAO inhibition a strong secondary possibility.

• Secondary Hypotheses:

  • Anticancer Targets: The indole scaffold is present in compounds that target tubulin polymerization, protein kinases, and histone deacetylases (HDACs), suggesting potential antiproliferative activity.[11][12]

This prioritization informs a logical experimental workflow, beginning with the highest probability targets.

Section 3: A Systematic Experimental Workflow

The following workflow provides a structured approach to screening and characterizing the compound's activity. The process is designed to maximize information gain while conserving resources, moving from broad binding assays to more specific functional characterization.

Caption: A tiered workflow for characterizing the in vitro activity of the test compound.

Section 4: Detailed Experimental Protocols

The following protocols are self-validating systems, incorporating necessary controls to ensure data integrity.

Protocol 4.1: Cannabinoid Receptor (CB1/CB2) Binding Affinity Assay

This protocol determines the compound's affinity (Kᵢ) for the CB1 and CB2 receptors by measuring its ability to compete with a known high-affinity radioligand.

• Membrane Preparation: Utilize commercially available cell membranes prepared from HEK293 or CHO cells stably expressing human CB1 or CB2 receptors. Thaw membranes on ice immediately before use.

• Assay Buffer Preparation: Prepare a binding buffer consisting of 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, and 0.5% Bovine Serum Albumin (BSA), pH 7.4.

• Reaction Setup (96-well plate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of radioligand (e.g., [³H]CP55,940 at a final concentration equal to its Kₑ), and 50 µL of vehicle (e.g., DMSO).

  • Non-Specific Binding (NSB): Add 50 µL of a saturating concentration of a known non-labeled CB agonist (e.g., WIN55,212-2 at 10 µM), 50 µL of radioligand, and 50 µL of vehicle.

  • Test Compound: Add 50 µL of the test compound (at 10-12 serial dilutions, e.g., from 10 µM to 0.1 nM), 50 µL of radioligand, and 50 µL of vehicle.

• Incubation: Add 50 µL of the cell membrane preparation (containing 5-10 µg of protein) to all wells. Incubate the plate at 30°C for 90 minutes with gentle agitation.

• Harvesting: Terminate the reaction by rapid filtration through a GF/B glass fiber filter plate using a cell harvester. Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, 0.5% BSA).

• Detection: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of specific binding for each concentration of the test compound. Fit the data to a one-site competition model using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC₅₀ value. Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Protocol 4.2: Cannabinoid Receptor (CB1/CB2) Functional Assay (GTPγS Binding)

This assay measures G-protein activation following receptor binding, determining if the compound is an agonist, antagonist, or inverse agonist.

Caption: Agonist-induced CB1 receptor G-protein activation pathway.

• Reagents:

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

  • GDP: Guanosine diphosphate (10 µM final concentration).

  • [³⁵S]GTPγS: (0.1 nM final concentration). Causality Note: [³⁵S]GTPγS is a non-hydrolyzable analog of GTP. Its incorporation into the Gα subunit is a direct measure of G-protein activation, providing a stable signal for quantification.

• Reaction Setup (96-well plate):

  • Add assay buffer, GDP, [³⁵S]GTPγS, and the test compound (or reference agonist/antagonist) at various concentrations to the wells.

  • For antagonist testing, pre-incubate the membranes with the test compound for 15 minutes before adding a reference agonist (e.g., CP55,940 at its EC₈₀ concentration).

• Initiation: Add cell membranes (10-20 µg protein/well) expressing CB1 or CB2 to initiate the reaction.

• Incubation: Incubate at 30°C for 60 minutes with gentle shaking.

• Termination & Detection: Terminate the reaction by rapid filtration through a GF/B filter plate. Wash with ice-cold buffer. Dry the plate, add scintillation fluid, and count using a scintillation counter.

• Data Analysis: Plot the scintillation counts against the log of the compound concentration. For agonists, fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) relative to a full agonist. For antagonists, calculate the IC₅₀ and use the Schild regression analysis to determine the Kₑ.

Protocol 4.3: Monoamine Oxidase (MAO-A/MAO-B) Inhibition Assay

This is a high-throughput fluorescence-based assay to determine the IC₅₀ of the test compound against both MAO isoforms.

• Reagents:

  • Enzyme Source: Recombinant human MAO-A or MAO-B.

  • Substrate: Kynuramine for MAO-A, Benzylamine for MAO-B.

  • Detection Reagent: A kit containing a probe (e.g., Amplex Red), which reacts with H₂O₂ (a byproduct of MAO activity) in the presence of horseradish peroxidase (HRP) to produce a fluorescent product (resorufin).

  • Positive Controls: Clorgyline (for MAO-A), Selegiline (for MAO-B).

• Assay Procedure (384-well plate):

  • Dispense 10 µL of assay buffer into each well.

  • Add 1 µL of the test compound at various concentrations (or positive controls/vehicle).

  • Add 10 µL of the MAO-A or MAO-B enzyme solution and incubate for 15 minutes at room temperature. Causality Note: This pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Initiation: Add 10 µL of the appropriate substrate to initiate the reaction.

• Incubation: Incubate the plate for 60 minutes at 37°C, protected from light.

• Detection: Add 20 µL of the detection reagent (Amplex Red/HRP mixture). Incubate for another 10-15 minutes at room temperature.

• Measurement: Read the fluorescence intensity on a plate reader (Excitation: ~530-560 nm, Emission: ~590 nm).

• Data Analysis: Normalize the data to the vehicle control (100% activity) and a fully inhibited control (0% activity). Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Section 5: Data Presentation and Interpretation

All quantitative data should be summarized for clear comparison. The results will determine the next steps in the compound's development.

Table 1: Summary of In Vitro Pharmacological Data

Target	Assay Type	Parameter	Result (µM)	n
hCB1 Receptor	Radioligand Binding	Kᵢ	Value ± SEM	3
	GTPγS Functional	EC₅₀	Value ± SEM	3
	GTPγS Functional	Eₘₐₓ (% of CP55,940)	Value ± SEM	3
hCB2 Receptor	Radioligand Binding	Kᵢ	Value ± SEM	3
	GTPγS Functional	EC₅₀	Value ± SEM	3
	GTPγS Functional	Eₘₐₓ (% of CP55,940)	Value ± SEM	3
hMAO-A	Fluorescence Inhibition	IC₅₀	Value ± SEM	3

| hMAO-B | Fluorescence Inhibition | IC₅₀ | Value ± SEM | 3 |

• Interpretation:

  • A low Kᵢ value (< 1 µM) indicates significant binding affinity.

  • A low EC₅₀ value (< 1 µM) in the functional assay indicates potent agonism. An Eₘₐₓ near 100% suggests a full agonist, while a lower Eₘₐₓ suggests a partial agonist.

  • If the compound has a high Kᵢ but still affects the agonist dose-response curve in the functional assay, it may be an allosteric modulator.

  • A low IC₅₀ value (< 1 µM) in the MAO assay indicates potent inhibition. Comparing the IC₅₀ values for MAO-A and MAO-B reveals selectivity.

Conclusion and Future Directions

This guide outlines a rigorous, hypothesis-driven approach to elucidating the in vitro pharmacological profile of unsubstituted cyclopropyl(1H-indol-3-yl)methanone. By systematically evaluating its activity at high-probability targets like cannabinoid receptors and monoamine oxidases, a clear picture of its potential therapeutic relevance can be established.

Positive results from this initial screening phase would warrant further investigation, including assays to determine the mechanism of inhibition (e.g., reversible vs. irreversible for MAO), broader off-target liability screening (e.g., CEREP panels), and assessment of metabolic stability using liver microsomes. This foundational in vitro characterization is the critical first step in the long journey of drug discovery and development, transforming a simple chemical scaffold into a potential therapeutic tool.

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Structure-Activity Relationship of Cyclopropyl(1H-indol-3-yl)methanone Analogs: A Technical Guide for Medicinal Chemists and Pharmacologists

Executive Summary: The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of natural and synthetic bioactive compounds.[1][2] While derivatives of indole exhibit a vast therapeutic spectrum, including anticancer, anti-inflammatory, and antimicrobial activities, the specific class of cyclopropyl(1H-indol-3-yl)methanones has gained significant attention as potent modulators of the endocannabinoid system.[3][4][5] This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) for this chemical class, focusing primarily on their interaction with cannabinoid receptors CB1 and CB2. We will dissect the key structural motifs—the N1-indole substituent, the C3-cyclopropylmethanone group, and the indole core itself—to elucidate their roles in determining binding affinity, selectivity, and functional activity. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of field-proven insights, detailed experimental protocols, and a forward-looking perspective on the therapeutic potential of these compelling analogs.

The Cannabinoid Receptors: Primary Biological Targets

The biological effects of cyclopropyl(1H-indol-3-yl)methanone analogs are predominantly mediated through their interaction with the two main cannabinoid receptors, CB1 and CB2.[6] These G protein-coupled receptors (GPCRs) are integral components of the endocannabinoid system, which regulates numerous physiological processes.[7]

• CB1 Receptors: Primarily expressed in the central nervous system (CNS), CB1 receptors are responsible for the psychoactive effects associated with cannabinoids.[6] Their activation influences memory, pain perception, and appetite.

• CB2 Receptors: Found mainly in the peripheral nervous system and on immune cells, CB2 receptors are involved in modulating inflammation and immune responses.[8] They represent an attractive therapeutic target for treating inflammatory and neuropathic pain without the CNS side effects associated with CB1 agonism.[9]

Both receptors couple to Gi/o proteins, and their activation typically leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels, and modulation of ion channels.[6] Understanding the subtle structural differences between these two receptors is the key to designing selective ligands.

Caption: Key Molecular Regions for SAR Modification.

Region 1: Substitution at the N1-Indole Position

The substituent at the N1 position of the indole ring is a critical determinant of cannabinoid receptor affinity and in vivo potency. Early studies on related aminoalkylindoles established the necessity of a lipophilic chain at this position for effective receptor interaction. [10]

• Alkyl Chain Length: An unbranched alkyl chain of 4 to 6 carbons is generally considered optimal for high CB1 and CB2 receptor affinity. [10]Shorter chains result in a significant loss of activity.

• Terminal Functionalization: The introduction of a terminal fluorine atom on the pentyl chain, as seen in XLR-11 and the related naphthoylindole AM-2201, often enhances potency. [3][11]This modification can influence the molecule's metabolic stability and pharmacokinetic profile. The metabolism of AM-2201, for instance, differs slightly from its non-fluorinated counterpart, JWH-018. [11]* Cyclic Groups: Replacement of the alkyl chain with cyclic structures has also been explored, though the straight-chain variants remain the most prevalent and potent in this class. [10]

Region 2: The C3-Cyclopropylmethanone Moiety

The group attached to the C3 position via a carbonyl linker is arguably the most important feature for defining the ligand's character, especially its selectivity between CB1 and CB2 receptors.

• Carbonyl Linker: The ketone is a crucial hydrogen bond acceptor, thought to interact with a key residue in the receptor binding pocket. [10]* Cyclopropyl Group: The replacement of bulkier aromatic systems (like the naphthoyl group in JWH-018) with a cyclopropyl ring is a defining feature of this analog class. [12]* Tetramethyl Substitution: Analogs such as UR-144 and XLR-11 feature a 2,2,3,3-tetramethylcyclopropyl group. [3][12]This bulky, lipophilic moiety has been found to confer high affinity, particularly for the CB2 receptor, and is a hallmark of a series of CB2-selective compounds developed by Abbott Labs. [3][13]This substitution pattern appears to optimize the fit within the CB2 binding pocket.

Region 3: Substitution on the Indole Core

While many potent analogs are unsubstituted on the indole core, modifications to the benzopyrrole ring system can fine-tune pharmacological activity and selectivity.

• C2 Methylation: The addition of a methyl group at the C2 position of the indole has been shown in related scaffolds to improve selectivity for the CB2 receptor. [14]* C5/C6 Substitution: Introducing electron-withdrawing or electron-donating groups at the C5 or C6 positions can alter the electronic properties of the indole ring, impacting receptor interactions. For example, in a series of N-aroyl indole thiobarbiturates, a 5-methoxy group was found to be favorable for anticancer activity. [15]

Quantitative SAR Summary

The following table summarizes the binding affinities of key cyclopropyl(1H-indol-3-yl)methanone analogs and related compounds, illustrating the SAR principles discussed.

Compound Name	N1-Substituent	C3-Acyl Group	CB1 Ki (nM)	CB2 Ki (nM)	Notes	Reference(s)
XLR-11	5-Fluoropentyl	2,2,3,3-Tetramethylcyclopropyl	<30	<30	Potent full agonist at both receptors.	[3][12]
UR-144	n-Pentyl	2,2,3,3-Tetramethylcyclopropyl	<30	<30	Potent full agonist, structurally similar to XLR-11.	[3][12]
AM-2201	5-Fluoropentyl	1-Naphthoyl	1.0	2.6	High-potency, non-selective full agonist. Included for comparison.	[11][16]
JWH-018	n-Pentyl	1-Naphthoyl	9.0	2.9	High-potency full agonist. Included for comparison.	[17]

Note: Data for XLR-11 and UR-144 often reported qualitatively as <30 nM affinity, indicating high potency.

Experimental Methodologies

To rigorously characterize novel analogs, a standardized set of synthetic and biological evaluation protocols is essential. The causality behind employing multiple assays is critical: a binding assay measures affinity (how tightly a drug binds), while a functional assay measures efficacy (the biological response produced by that binding).

General Synthetic Protocol: N-Alkylation and Friedel-Crafts Acylation

The synthesis of these analogs is often a straightforward two-step process. The rationale for this approach is its efficiency and modularity, allowing for easy variation of both the N1-alkyl chain and the C3-acyl group.

Caption: General two-step synthetic workflow.

Step-by-Step Methodology:

• N-Alkylation:

  • To a stirred suspension of sodium hydride (1.2 eq) in anhydrous N,N-dimethylformamide (DMF) under an inert atmosphere (N2 or Ar), add a solution of 1H-indole (1.0 eq) in DMF dropwise at 0 °C.

  • Allow the mixture to stir at room temperature for 30 minutes until hydrogen evolution ceases.

  • Cool the reaction mixture back to 0 °C and add the desired alkyl halide (e.g., 1-bromopentane, 1.1 eq) dropwise.

  • Let the reaction proceed at room temperature for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction by carefully adding ice-cold water. Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the crude N-alkylated indole via column chromatography.

• Friedel-Crafts Acylation:

  • Dissolve the purified N-alkylated indole (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere.

  • Cool the solution to 0 °C and add the appropriate cyclopropanecarbonyl chloride (e.g., 2,2,3,3-tetramethylcyclopropanecarbonyl chloride, 1.2 eq). [18] * Add a Lewis acid, such as aluminum chloride (AlCl3, 1.5 eq), portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

  • Quench the reaction by pouring it into a mixture of ice and concentrated HCl.

  • Separate the organic layer, wash sequentially with water, saturated NaHCO3 solution, and brine. Dry over anhydrous Na2SO4 and concentrate.

  • Purify the final product by column chromatography or recrystallization.

Protocol: In Vitro Cannabinoid Receptor Binding Assay

This protocol determines the binding affinity (Ki) of a test compound by measuring its ability to displace a known high-affinity radioligand from the receptor. This is a self-validating system as the results are compared against known standards.

Methodology:

• Preparation: Use cell membranes prepared from HEK293 cells overexpressing either human CB1 or CB2 receptors.

• Incubation: In a 96-well plate, incubate the cell membranes (10-20 µg protein) with a fixed concentration of a non-selective cannabinoid radioligand (e.g., [3H]CP-55,940 at ~0.2 nM). [9]3. Competition: Add varying concentrations of the test compound (e.g., from 10-11 to 10-5 M).

• Controls:

  • Total Binding: Radioligand + membranes (no competitor).

  • Non-Specific Binding: Radioligand + membranes + a high concentration of a known non-labeled agonist (e.g., 10 µM WIN-55,212-2) to saturate all specific binding sites.

• Equilibration: Incubate the plate at 30 °C for 90 minutes.

• Harvesting: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a liquid scintillation counter.

• Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 (concentration that inhibits 50% of specific binding) using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration and Kd is the dissociation constant of the radioligand. [19]

Beyond Cannabinoid Receptors: Broader Therapeutic Horizons

While the primary focus has been on cannabinoid activity, the inherent biological versatility of the indole scaffold suggests that cyclopropyl(1H-indol-3-yl)methanone analogs could be explored for other therapeutic applications. Indole derivatives have shown promise as:

• Anticancer Agents: Many indole-based molecules inhibit cell proliferation and induce apoptosis in various cancer cell lines, including melanoma, lung, and ovarian cancers. [15][20][21]* Anti-inflammatory Agents: The structural similarity to anti-inflammatory drugs like Indomethacin suggests potential in this area. [2]* Enzyme Inhibitors: Indole derivatives have been developed as inhibitors for various enzymes, including bromodomains, which are implicated in cancer. [22] Exploring these alternative activities could open new avenues for this chemical class, leveraging the synthetic accessibility and established SAR for cannabinoid receptors as a starting point for novel drug discovery campaigns.

Conclusion and Future Perspectives

The structure-activity relationship of cyclopropyl(1H-indol-3-yl)methanone analogs is well-defined with respect to cannabinoid receptor modulation. The N1-alkyl chain dictates overall potency, while the C3-tetramethylcyclopropylmethanone group is a key driver of high affinity and potential CB2 selectivity. These compounds serve as a powerful case study in rational drug design, where subtle molecular modifications lead to significant changes in pharmacological profiles.

Future research should focus on:

• Enhancing Selectivity: Systematic exploration of substitutions on the indole core and the cyclopropyl ring to develop highly selective CB2 agonists for treating inflammatory conditions without CNS side effects.

• Exploring Functional Bias: Investigating whether analogs can be designed to act as biased agonists, preferentially activating certain downstream signaling pathways over others.

• Pharmacokinetic Optimization: Modifying the scaffold to improve metabolic stability and oral bioavailability, transitioning potent ligands into viable drug candidates.

• Scaffold Hopping: Utilizing the established SAR as a foundation to design novel, structurally distinct ligands that target cannabinoid receptors or other therapeutic targets entirely.

By building upon this foundational knowledge, the cyclopropyl(1H-indol-3-yl)methanone scaffold will continue to be a valuable platform for the development of next-generation therapeutics.

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An In-Depth Technical Guide to Cyclopropyl(1H-indol-3-yl)methanone: A Core Intermediate in Modern Drug Discovery

Abstract: This technical guide provides a comprehensive overview of cyclopropyl(1H-indol-3-yl)methanone, a pivotal research chemical intermediate. We delve into its fundamental physicochemical properties, established synthesis protocols with mechanistic insights, and its critical role as a versatile building block in the development of complex, biologically active molecules. This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights and detailed methodologies to leverage this compound's full potential in synthetic programs.

Introduction: The Strategic Importance of the Indole-3-acyl Scaffold

The indole nucleus is a renowned "privileged structure" in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active natural products.[1] Its derivatization, particularly at the C3 position, has been a cornerstone of drug discovery for decades. Acylation at this position yields indole-3-yl ketones, which serve as exceptionally versatile intermediates. The ketone moiety provides a reactive handle for a myriad of subsequent chemical transformations, while the indole nitrogen allows for further structural diversification.

Within this class, cyclopropyl(1H-indol-3-yl)methanone has emerged as a particularly valuable intermediate. The incorporation of a cyclopropyl ring introduces conformational rigidity and metabolic stability, properties highly sought after in modern drug design. This guide illuminates the synthesis, reactivity, and application of this key intermediate, providing a technical foundation for its use in research and development.

Physicochemical Properties and Spectroscopic Profile

A thorough understanding of a compound's physical and spectral properties is fundamental to its successful application in synthesis.

Chemical Structure and Nomenclature

• IUPAC Name: Cyclopropyl(1H-indol-3-yl)methanone

• Molecular Formula: C₁₂H₁₁NO

• CAS Number: 675834-79-4[2]

Physicochemical Data

The key physical and chemical properties of cyclopropyl(1H-indol-3-yl)methanone are summarized below.

Property	Value	Source
Molecular Weight	185.22 g/mol	PubChem
Appearance	Typically a crystalline solid	Commercial Suppliers
Melting Point	Not consistently reported; requires experimental verification	N/A
Solubility	Soluble in organic solvents like Dichloromethane, Ethyl Acetate, DMF, DMSO	[3]
Stability	Stable under recommended storage conditions (-20°C) for extended periods (≥ 5 years)	[3]

Spectroscopic Profile

Characterization via spectroscopic methods is essential for confirming the identity and purity of the synthesized intermediate. The expected spectral data for analogous structures are presented below.

Technique	Expected Chemical Shifts / Peaks
¹H NMR	Signals corresponding to the indole ring protons (typically in the δ 7.0-8.5 ppm range), a multiplet for the cyclopropyl methine proton (δ ~2.0 ppm), and multiplets for the cyclopropyl methylene protons (δ ~0.8-1.0 ppm).[4]
¹³C NMR	Resonances for the indole carbons (δ ~110-137 ppm), the carbonyl carbon (δ > 170 ppm), and the cyclopropyl carbons (δ ~8-15 ppm).[4]
Mass Spec (HRMS)	Calculated for C₁₂H₁₂NO [M+H]⁺: 186.0913; Found value should be in close agreement.
IR (Infrared)	Characteristic peaks for N-H stretching (~3300 cm⁻¹), C=O stretching (~1640 cm⁻¹), and aromatic C-H stretching.
UV-Vis	Max absorption wavelengths (λmax) are observed around 212, 242, and 297 nm for similar structures.[3]

Synthesis and Mechanistic Insights

The most direct and widely employed method for synthesizing cyclopropyl(1H-indol-3-yl)methanone is the Friedel-Crafts acylation of indole.

Primary Synthetic Route: Friedel-Crafts Acylation

This reaction involves the electrophilic substitution of indole at the electron-rich C3 position with an acylium ion generated from cyclopropanecarbonyl chloride and a Lewis acid catalyst.[5][6][7]

Fig. 1: General workflow for the synthesis of cyclopropyl(1H-indol-3-yl)methanone.

Mechanistic Rationale: The Critical Role of the Lewis Acid

The choice of Lewis acid is paramount for achieving high yields and minimizing side reactions. While strong Lewis acids like aluminum chloride (AlCl₃) are traditional catalysts for Friedel-Crafts reactions, they can lead to decomposition or polymerization of sensitive substrates like indole.[5][6]

Expert Insight: The use of milder dialkylaluminum chlorides, such as diethylaluminum chloride (Et₂AlCl), is highly recommended.[5] Et₂AlCl effectively activates the acyl chloride to form the reactive acylium ion while being less acidic, thereby preserving the integrity of the indole ring. This choice is a self-validating system, as it inherently avoids the common pitfalls of indole acylation, leading to cleaner reactions and higher isolated yields.

Detailed Experimental Protocol: Synthesis

This protocol is a generalized methodology and should be adapted and optimized based on laboratory conditions and scale.

• Inert Atmosphere: Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen/argon inlet.

• Solvent and Reagent Addition: Charge the flask with anhydrous dichloromethane (DCM). Cool the flask to 0 °C using an ice bath.

• Lewis Acid Introduction: Slowly add diethylaluminum chloride (Et₂AlCl) (1.1 equivalents) to the stirred DCM.

• Acyl Chloride Addition: Add a solution of cyclopropanecarbonyl chloride (1.0 equivalent) in anhydrous DCM to the dropping funnel and add it dropwise to the reaction mixture over 20-30 minutes, maintaining the temperature below 5 °C.

• Indole Addition: After stirring for 15 minutes, add a solution of indole (1.0 equivalent) in anhydrous DCM dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting indole is consumed.

• Quenching: Carefully quench the reaction by slowly pouring the mixture into a flask containing ice-cold water or a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer two more times with DCM.

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization to yield the pure product.

Reactivity and Applications in Drug Development

Cyclopropyl(1H-indol-3-yl)methanone is not an end product but a versatile scaffold for constructing more complex molecular architectures.

Key Reactive Sites and Transformative Potential

The molecule possesses two primary sites for further functionalization: the indole N-H group and the carbonyl group. This dual reactivity allows for the systematic expansion of the molecular structure, which is a key strategy in structure-activity relationship (SAR) studies.

Fig. 2: Reactivity map illustrating the synthetic potential of the core intermediate.

Role as a Precursor to Synthetic Cannabinoids

A prominent application of this intermediate is in the synthesis of potent cannabinoid receptor agonists.[3] N-alkylation of cyclopropyl(1H-indol-3-yl)methanone (or its tetramethylcyclopropyl analog) with various alkyl halides is the final key step in producing compounds like UR-144 and XLR11, which have been subjects of significant pharmacological and forensic research.[3][8][9]

Application in Novel Bioactive Scaffolds

The utility of this intermediate extends beyond cannabinoid research. The indole-3-acyl moiety is a feature in molecules targeting a range of biological systems:

• FXR Agonists: Indole-based structures containing cyclopropyl groups have been investigated as farnesoid X receptor (FXR) agonists for treating dyslipidemia.[10][11]

• Enzyme Inhibitors: The scaffold can be incorporated into more complex structures designed as inhibitors for enzymes such as NADPH Oxidase 2 (NOX2).[12]

• Mineralocorticoid Receptor Antagonists: Potent nonsteroidal antagonists have been developed from indole analogs featuring cyclopropyl groups.[13]

Step-by-Step Protocol: N-Alkylation of the Indole Core

• Setup: To a solution of cyclopropyl(1H-indol-3-yl)methanone (1.0 equivalent) in an anhydrous polar aprotic solvent (e.g., DMF or acetonitrile) under an inert atmosphere, add a suitable base.

• Base Selection: Sodium hydride (NaH, 1.2 equivalents) is a strong, non-nucleophilic base commonly used for deprotonating the indole nitrogen. Alternatively, milder bases like potassium carbonate (K₂CO₃) can be effective, often requiring heating.[14]

• Deprotonation: Stir the mixture at room temperature (or 0 °C for NaH) for 30-60 minutes to ensure complete formation of the indolide anion.

• Alkylating Agent: Add the desired alkylating agent (e.g., 1-bromopentane) (1.1 equivalents) dropwise.

• Reaction: Stir the reaction at room temperature or with gentle heating until TLC analysis indicates completion.

• Workup and Purification: Quench the reaction with water, extract the product with an organic solvent (e.g., ethyl acetate), wash, dry, and purify by column chromatography to yield the N-alkylated product.

Safety, Handling, and Storage

As with any research chemical, proper safety protocols must be strictly followed.

• Hazard Identification: While specific toxicity data is limited, analogous compounds can be harmful if ingested or inhaled.[15] It is prudent to treat this compound as acutely toxic.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles conforming to EN 166, impervious gloves, and a lab coat.[16][17] Handle in a well-ventilated area or a chemical fume hood.[16]

• Storage: Store the container tightly closed in a dry, cool (-20°C for long-term), and well-ventilated place.[3][16]

• Accidental Release: In case of a spill, avoid dust formation.[16] Collect the material using appropriate tools and dispose of it as hazardous waste.

• First-Aid: In case of contact, wash skin thoroughly with soap and water. For eye contact, rinse cautiously with water for several minutes. If inhaled, move to fresh air.[16][17]

Conclusion and Future Perspectives

Cyclopropyl(1H-indol-3-yl)methanone is a high-value intermediate whose strategic importance in medicinal chemistry is well-established. Its straightforward synthesis via Friedel-Crafts acylation, combined with the dual reactivity of its indole N-H and carbonyl functionalities, makes it an ideal starting point for generating diverse chemical libraries. Its proven application in the synthesis of synthetic cannabinoids and its presence in scaffolds targeting other significant biological pathways underscore its continued relevance. Future research will likely see this intermediate employed in the development of novel therapeutics where the unique steric and electronic properties of the cyclopropyl indole core can be exploited to achieve enhanced potency, selectivity, and pharmacokinetic profiles.

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potential pharmacological effects of cyclopropyl(1H-indol-3-yl)methanone

An In-Depth Technical Guide to the Potential Pharmacological Effects of Cyclopropyl(1H-indol-3-yl)methanone

Authored by: Gemini, Senior Application Scientist

Abstract

Cyclopropyl(1H-indol-3-yl)methanone represents a core chemical scaffold with significant potential for pharmacological activity, primarily as a modulator of the endocannabinoid system. Its structural similarity to known synthetic cannabinoids, particularly those featuring a cyclopropyl moiety, suggests a strong likelihood of potent agonism at cannabinoid receptors CB1 and CB2. This guide provides a comprehensive technical overview of this compound, including its chemical rationale, hypothesized mechanism of action, and a detailed roadmap for its pharmacological characterization. We will explore its potential psychoactive, analgesic, and immunomodulatory effects, and present detailed experimental protocols for researchers and drug development professionals to validate these hypotheses and explore its therapeutic potential.

Introduction and Chemical Rationale

The indole and cyclopropane moieties are both "privileged" structures in medicinal chemistry. The indole ring is a key component of numerous biologically active compounds, including a large class of synthetic cannabinoid receptor agonists.[1] The cyclopropyl group, a small, strained ring, offers unique conformational rigidity and electronic properties.[2] Its incorporation into drug candidates can enhance metabolic stability, improve potency, and fine-tune receptor binding interactions.[2]

The structure of cyclopropyl(1H-indol-3-yl)methanone is suggestive of a synthetic cannabinoid. It shares the core 3-acylindole structure with well-characterized synthetic cannabinoids like JWH-018 (which has a naphthoyl group instead of cyclopropyl) and AM-2201.[3][4] Furthermore, the inclusion of a cyclopropyl ring is a known feature in later-generation synthetic cannabinoids such as UR-144 and XLR-11, which were developed to circumvent legal restrictions on earlier compounds.[5] This structural analogy forms the basis of our primary hypothesis: that cyclopropyl(1H-indol-3-yl)methanone acts as a cannabinoid receptor agonist.

Hypothesized Primary Mechanism of Action: Cannabinoid Receptor Agonism

The primary pharmacological targets for this compound are hypothesized to be the cannabinoid receptors, CB1 and CB2. These are G-protein coupled receptors (GPCRs) that are key components of the endocannabinoid system.

• CB1 Receptors: Predominantly expressed in the central nervous system (CNS), their activation is responsible for the psychoactive effects of cannabinoids.[6] They also play a role in pain perception, appetite, and memory.

• CB2 Receptors: Primarily found in the peripheral nervous system and on immune cells, their activation is associated with immunomodulatory and anti-inflammatory effects.[6]

Many synthetic cannabinoids are full agonists at both CB1 and CB2 receptors, often with higher potency than the primary psychoactive component of cannabis, Δ9-tetrahydrocannabinol (THC).[3][4][7] We hypothesize that cyclopropyl(1H-indol-3-yl)methanone will also act as a full agonist at these receptors.

Signaling Pathway

Activation of CB1 and CB2 receptors by an agonist like cyclopropyl(1H-indol-3-yl)methanone is expected to initiate a downstream signaling cascade. This typically involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels, and the modulation of ion channels.[8][9]

Caption: Hypothesized signaling pathway upon cannabinoid receptor activation.

Potential Pharmacological Effects

Based on the presumed agonism at cannabinoid receptors, we can anticipate a range of pharmacological effects:

Potential Effect	Mediating Receptor	Description
Psychoactivity	CB1	Effects similar to THC, potentially with higher potency, including altered perception, euphoria, and cognitive changes.[10]
Analgesia	CB1/CB2	Potential for pain relief, a characteristic effect of many cannabinoid agonists.[11]
Anti-inflammatory	CB2	Modulation of immune cell function could lead to anti-inflammatory properties.[12]
Hypothermia	CB1	A decrease in core body temperature is a classic sign of CB1 agonism in animal models.[4]
Catalepsy	CB1	A state of immobility, another component of the "cannabinoid tetrad" used to assess CB1 activity in rodents.[13]

Experimental Workflows for Pharmacological Characterization

To validate the hypothesized pharmacological profile of cyclopropyl(1H-indol-3-yl)methanone, a systematic experimental approach is necessary.

In Vitro Characterization

The initial phase focuses on determining the compound's interaction with the primary target receptors.

Caption: Workflow for in vitro characterization.

Protocol 1: Radioligand Binding Assay

• Objective: To determine the binding affinity (Ki) of cyclopropyl(1H-indol-3-yl)methanone for human CB1 and CB2 receptors.

• Methodology:

  • Prepare cell membranes from HEK293 cells stably expressing either human CB1 or CB2 receptors.

  • Incubate the membranes with a known radioligand (e.g., [3H]CP-55,940) and varying concentrations of the test compound.

  • After incubation, separate bound from free radioligand by rapid filtration.

  • Quantify radioactivity on the filters using liquid scintillation counting.

  • Calculate the IC50 value (concentration of test compound that inhibits 50% of radioligand binding) and convert it to a Ki value using the Cheng-Prusoff equation.

Protocol 2: cAMP Functional Assay

• Objective: To determine the functional activity (EC50 and Emax) of the compound at CB1 and CB2 receptors.

• Methodology:

  • Use CHO cells stably expressing either human CB1 or CB2 receptors.

  • Pre-treat the cells with forskolin to stimulate adenylyl cyclase and increase intracellular cAMP levels.

  • Add varying concentrations of the test compound and incubate.

  • Lyse the cells and measure cAMP levels using a suitable assay kit (e.g., HTRF or ELISA).

  • Plot the concentration-response curve to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect relative to a known full agonist).

In Vivo Evaluation

Following in vitro characterization, in vivo studies in animal models are crucial to understand the compound's physiological effects.

Protocol 3: The Cannabinoid Tetrad Assay in Mice

• Objective: To assess the in vivo CB1 receptor-mediated effects of the compound.[13]

• Methodology:

  • Administer the test compound to mice at various doses (e.g., via intraperitoneal injection).

  • At set time points, measure the following four parameters:

    • Hypothermia: Measure rectal temperature.

    • Analgesia: Use the tail-flick or hot-plate test.

    • Catalepsy: Measure the time the mouse remains immobile on an elevated bar.

    • Locomotor Activity: Assess movement in an open field arena.

  • A dose-dependent effect in all four measures is strongly indicative of CB1 agonism.[11] To confirm CB1 mediation, a separate group of animals can be pre-treated with a CB1 antagonist like rimonabant.[13]

Potential for Off-Target Effects and Further Research

While the primary hypothesis focuses on cannabinoid receptors, the indole scaffold is present in ligands for various other receptors.[14][15][16] Therefore, a comprehensive receptor selectivity panel is recommended to identify potential off-target interactions, for instance, with serotonin (e.g., 5-HT2A) or opioid receptors.[17][18]

Further research should also investigate the compound's metabolic stability. The cyclopropyl group can be susceptible to metabolic opening of the ring, and the indole moiety can undergo hydroxylation.[19] Understanding the metabolic fate of cyclopropyl(1H-indol-3-yl)methanone is crucial for predicting its duration of action and potential for active metabolites.

Conclusion

Cyclopropyl(1H-indol-3-yl)methanone is a compound of significant pharmacological interest, with a high probability of acting as a potent synthetic cannabinoid agonist. Its structural features suggest it may exhibit strong psychoactive effects mediated by the CB1 receptor, as well as potential immunomodulatory effects via the CB2 receptor. The experimental workflows outlined in this guide provide a clear path for elucidating its precise pharmacological profile. A thorough investigation of its receptor affinity, functional activity, in vivo effects, and metabolic stability will be essential to fully understand its therapeutic potential and toxicological risks.

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Protocols & Analytical Methods

Title: A Robust and Scalable Synthesis of Cyclopropyl(1H-indol-3-yl)methanone via Friedel-Crafts Acylation

An Application Note and Protocol from the Desk of a Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis of cyclopropyl(1H-indol-3-yl)methanone, a key chemical intermediate for various research applications, notably as a scaffold in the development of synthetic cannabinoids.[1][2] We present a detailed protocol centered on the Friedel-Crafts acylation of indole with cyclopropanecarbonyl chloride. The narrative emphasizes the mechanistic rationale behind the procedural steps, offers insights into potential challenges, and establishes a self-validating protocol through rigorous characterization. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development, providing them with a reliable and well-elucidated synthetic method.

Introduction and Strategic Rationale

Cyclopropyl(1H-indol-3-yl)methanone is a crucial building block in medicinal chemistry. Its indole core is a privileged structure in numerous biologically active compounds, while the cyclopropyl ketone moiety is a feature in several synthetic cannabinoid receptor agonists, such as UR-144 and XLR11.[1][2] The synthesis of this target molecule presents a classic challenge in heterocyclic chemistry: the regioselective functionalization of the indole nucleus.

The indole ring is an electron-rich aromatic system, making it highly susceptible to electrophilic aromatic substitution. The C3 position is the most nucleophilic and kinetically favored site for such reactions. The Friedel-Crafts acylation is the textbook method for introducing an acyl group onto an aromatic ring and is the strategy of choice for this synthesis.[3] This reaction involves the activation of an acylating agent, cyclopropanecarbonyl chloride, by a Lewis acid to generate a highly reactive acylium ion, which is then attacked by the indole.

A critical consideration is the choice of Lewis acid. While strong Lewis acids like aluminum chloride (AlCl₃) are effective, they can also lead to the decomposition of acid-sensitive substrates like indole.[4] Therefore, milder Lewis acids or carefully controlled conditions are often necessary. This protocol employs diethylaluminum chloride (Et₂AlCl), which has been shown to promote selective C3 acylation of indoles in high yields under mild conditions, even without the need for protecting the indole nitrogen.[4]

Reaction Mechanism: Electrophilic Aromatic Substitution

The Friedel-Crafts acylation proceeds through a well-established multi-step electrophilic aromatic substitution mechanism.[5][6]

• Generation of the Acylium Ion: The Lewis acid (Et₂AlCl) coordinates with the chlorine atom of cyclopropanecarbonyl chloride. This polarization weakens the C-Cl bond, facilitating its cleavage to form a resonance-stabilized cyclopropyl acylium ion. This ion is the potent electrophile in the reaction.

• Nucleophilic Attack: The electron-rich π-system of the indole ring, specifically at the C3 position, attacks the electrophilic carbon of the acylium ion. This step forms a new carbon-carbon bond and generates a resonance-stabilized cationic intermediate, often called an arenium ion or sigma complex, temporarily disrupting the aromaticity of the heterocyclic ring.

• Deprotonation and Aromatization: A weak base, in this case, the [Et₂AlCl₂]⁻ complex, abstracts the proton from the C3 position. This restores the aromaticity of the indole ring and yields the neutral acylated product.

• Product-Catalyst Complexation: The ketone product, being a Lewis base, forms a stable complex with the Lewis acid. Consequently, a stoichiometric amount of the Lewis acid is required. This complex is then hydrolyzed during the aqueous workup step to release the final product.[6]

Caption: Figure 1: Friedel-Crafts Acylation Mechanism.

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale reaction. All operations should be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Reagents and Materials

Reagent/Material	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume	CAS No.	Notes
Indole	C₈H₇N	117.15	10.0	1.17 g	120-72-9	Purity >99%
Cyclopropanecarbonyl chloride	C₄H₅ClO	104.53	11.0	1.15 g (1.05 mL)	4023-34-1	Corrosive, handle with care
Diethylaluminum chloride (Et₂AlCl)	C₄H₁₀AlCl	120.56	12.0	12.0 mL	96-10-6	1.0 M solution in hexanes
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	60 mL	75-09-2	Anhydrous, <50 ppm H₂O
Saturated NaHCO₃ solution	-	-	-	50 mL	-	Aqueous
Brine (Saturated NaCl)	-	-	-	50 mL	-	Aqueous
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	~5 g	7757-82-6	Drying agent
Silica Gel	SiO₂	-	-	~50 g	7631-86-9	For column chromatography
Ethyl Acetate / Hexanes	-	-	-	~500 mL	-	For chromatography

Equipment

• 100 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Septa and nitrogen/argon inlet

• Dropping funnel (or syringe pump)

• Ice-water bath

• Standard glassware for workup and purification (separatory funnel, flasks, etc.)

• Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: Assemble the three-neck flask with a magnetic stir bar, a nitrogen inlet, and a septum. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

• Initial Cooling: Add 40 mL of anhydrous dichloromethane (DCM) to the flask and cool the vessel to 0 °C using an ice-water bath.

• Lewis Acid Addition: Slowly add 12.0 mL (12.0 mmol) of 1.0 M diethylaluminum chloride solution in hexanes to the stirred DCM via syringe.

• Acyl Chloride Addition: In a separate dry flask, dissolve cyclopropanecarbonyl chloride (1.05 mL, 11.0 mmol) in 10 mL of anhydrous DCM. Add this solution dropwise to the reaction flask over 15 minutes, ensuring the internal temperature remains below 5 °C.

• Indole Addition: In another dry flask, dissolve indole (1.17 g, 10.0 mmol) in 10 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 30 minutes. A color change is typically observed.

• Reaction Progression: Stir the reaction mixture at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 3-5 hours.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a 3:7 mixture of ethyl acetate:hexanes as the eluent. The disappearance of the indole spot (visualized with UV light or a p-anisaldehyde stain) indicates completion.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Very slowly and carefully, pour the reaction mixture into a beaker containing 100 mL of crushed ice and 50 mL of 1 M HCl. Caution: This process is exothermic and may release gas. Perform this step slowly with vigorous stirring.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with 30 mL portions of DCM.

• Washing: Combine the organic layers and wash sequentially with 50 mL of saturated sodium bicarbonate (NaHCO₃) solution, 50 mL of water, and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and increasing to 30% EtOAc). Combine the fractions containing the pure product and evaporate the solvent to yield cyclopropyl(1H-indol-3-yl)methanone as a solid.

Experimental Workflow and Safety

Caption: Figure 2: Experimental Workflow.

Safety Precautions

• Diethylaluminum chloride: Pyrophoric and reacts violently with water. Handle under an inert atmosphere at all times.

• Cyclopropanecarbonyl chloride: Corrosive and a lachrymator. Handle only in a fume hood.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. Ensure adequate ventilation.

• Quenching: The workup of Lewis acid-catalyzed reactions is highly exothermic. Perform the quench slowly at low temperatures behind a safety shield.

Expected Results and Characterization

Parameter	Expected Outcome
Product Appearance	Off-white to pale yellow solid
Molecular Formula	C₁₂H₁₁NO
Molecular Weight	185.22 g/mol
Yield	75-85% (typical)
Melting Point	198-202 °C (literature varies)

Characterization Data (Predicted)

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) ~8.2 (br s, 1H, N-H), ~7.9 (d, 1H, Ar-H), ~7.7 (d, 1H, Ar-H), ~7.3 (m, 2H, Ar-H), ~2.6 (m, 1H, cyclopropyl-CH), ~1.2 (m, 2H, cyclopropyl-CH₂), ~1.0 (m, 2H, cyclopropyl-CH₂).

• ¹³C NMR (100 MHz, CDCl₃): δ (ppm) ~195.0 (C=O), ~136.5, ~132.0, ~126.0, ~123.0, ~122.5, ~121.0, ~115.0, ~111.5 (indole carbons), ~16.0 (cyclopropyl-CH), ~11.0 (cyclopropyl-CH₂).

• FT-IR (ATR): ν (cm⁻¹) ~3250 (N-H stretch), ~1640 (C=O stretch, conjugated ketone), ~1530, 1420 (C=C aromatic stretch).

• Mass Spectrometry (ESI+): m/z 186.09 [M+H]⁺, 208.07 [M+Na]⁺.

References

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. Available at: [Link]

• Wikipedia. Friedel–Crafts reaction. Available at: [Link]

• ACS Publications. Friedel−Crafts Acylation of Pyrroles and Indoles using 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) as a Nucleophilic Catalyst. Organic Letters. Available at: [Link]

• Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Available at: [Link]

• PubMed. Tentative identification of the metabolites of (1-(cyclohexylmethyl)-1H-indol-3-yl)-(2,2,3,3-tetramethylcyclopropyl)methanone, and the product of its thermal degradation, by in vitro and in vivo methods. Available at: [Link]

• Organic Chemistry Portal. A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride. Available at: [Link]

• IJCRT.org. Synthesis and Characterization of (Z)-3- cyclopentyl-N-((1-methyl-1H-indol-3- yl)methylene)propan-1-amine. Available at: [Link]

• Semantic Scholar. Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively. Available at: [Link]

• ResearchGate. A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. Available at: [Link]

• Organic Chemistry Portal. Large Scale Preparation of Indoline-2-ones by Friedel-Crafts Cyclisation. Available at: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone [cymitquimica.com]
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• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Application Notes &amp; Protocols: A Guide to the Synthesis of Cyclopropyl Indole Precursors

Abstract: The cyclopropyl moiety is a privileged structural motif in medicinal chemistry, prized for its ability to introduce conformational rigidity and modulate electronic properties without significantly increasing steric bulk. When fused or attached to the indole scaffold—a cornerstone of numerous natural products and pharmaceuticals—it gives rise to compounds with significant biological potential. This guide provides researchers, scientists, and drug development professionals with an in-depth overview of key synthetic strategies for accessing cyclopropyl indole precursors. We move beyond simple procedural lists to explain the underlying mechanisms and rationale behind experimental choices, offering detailed, field-proven protocols for immediate application.

Introduction: The Strategic Value of the Cyclopropyl-Indole Motif

The unique stereoelectronic properties of the cyclopropane ring, often described as having "sp2-like" character in a saturated system, make it a powerful tool for drug design. Its incorporation into an indole framework can lead to novel analogues of neurotransmitters, potent enzyme inhibitors, and complex polycyclic alkaloids.[1] The synthesis of these structures, however, presents unique challenges, requiring methods that can construct the strained three-membered ring on or adjacent to the electron-rich indole nucleus, often with high stereocontrol.

This document details several robust and versatile methods for the synthesis of these valuable precursors, focusing on transition-metal catalysis, classic cyclopropanation reactions, and modern photoredox strategies.

Transition-Metal Catalyzed Cyclopropanation

Transition metals offer a powerful platform for cyclopropanation, primarily through the generation of metal-carbene intermediates from diazo compounds or other precursors.[2] This approach is highly tunable, allowing for excellent control over reactivity and stereoselectivity.

Copper and Iron-Catalyzed Intramolecular Cyclopropanation

Intramolecular cyclopropanation is a highly efficient strategy for constructing fused polycyclic systems containing a cyclopropane ring. This method is particularly valuable for creating complex indole alkaloids bearing an all-carbon quaternary stereocenter at the C3 position.[3][4]

Mechanism Insight: The reaction is initiated by the decomposition of a diazo compound, tethered to the indole core, by a copper(I) or iron(II) catalyst. This forms a reactive metal-carbene intermediate. The nucleophilic indole C2-C3 double bond then attacks the electrophilic carbene, leading to the formation of the cyclopropane ring and regeneration of the catalyst. The use of chiral ligands, such as spiro bisoxazolines, enables excellent enantiocontrol.[3][4]

Caption: General workflow for catalytic intramolecular cyclopropanation.

Protocol 1: Enantioselective Copper-Catalyzed Intramolecular Cyclopropanation [3][4]

• Materials:

  • Indole-tethered diazo compound (1.0 equiv)

  • Copper(II) trifluoromethanesulfonate (Cu(OTf)₂) (5 mol%)

  • Chiral spiro bisoxazoline ligand (e.g., (Ra,S,S)-3a) (5.5 mol%)

  • Anhydrous, degassed solvent (e.g., Chloroform, CH₂Cl₂)

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • To a flame-dried Schlenk tube under an argon atmosphere, add Cu(OTf)₂ (0.05 equiv) and the chiral ligand (0.055 equiv).

  • Add anhydrous chloroform (volume to make a 0.1 M solution with respect to the substrate).

  • Stir the mixture at room temperature for 1 hour to allow for in situ generation of the chiral copper complex.

  • Add the indole-tethered diazo compound (1.0 equiv) as a solid or a concentrated solution in chloroform.

  • Stir the reaction at 25 °C and monitor its progress by Thin Layer Chromatography (TLC) for the disappearance of the diazo starting material.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the chiral polycyclic product.

• Expected Outcome: This method typically affords products in good to high yields (up to 94%) with excellent enantioselectivities (up to >99.9% ee).[3]

Gold-Catalyzed Tandem Migration-Cyclopropanation

Gold catalysts, particularly cationic gold(I) complexes, are exceptionally effective at activating alkynes. This property can be harnessed in elegant tandem reactions where 3-propargylindoles serve as precursors to gold-carbene intermediates, which are then trapped by olefins to form cyclopropanes.[5]

Mechanism Insight: A cationic gold(I) catalyst coordinates to the alkyne of the 3-propargylindole. This triggers a 1,2-migration of the indole ring to the distal alkyne carbon, resulting in the formation of a vinyl-gold species that behaves as an α,β-unsaturated gold-carbene. This highly reactive intermediate can then undergo an intermolecular cyclopropanation with an added olefin or an intramolecular cyclopropanation if an alkene is present elsewhere in the molecule.[5]

Protocol 2: Gold(I)-Catalyzed Intermolecular Cyclopropanation of Styrene [5]

• Materials:

  • 3-Propargylindole (1.0 equiv)

  • Styrene (3.0 equiv)

  • Gold(I) catalyst (e.g., JohnPhosAu(MeCN)SbF₆) (5 mol%)

  • Anhydrous 1,2-dichloroethane (DCE)

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • In an oven-dried vial under an argon atmosphere, dissolve the 3-propargylindole (1.0 equiv) and styrene (3.0 equiv) in anhydrous DCE.

  • Add the gold(I) catalyst (0.05 equiv).

  • Seal the vial and heat the reaction mixture at 80 °C.

  • Monitor the reaction by TLC or GC-MS.

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Concentrate the mixture and purify directly by flash column chromatography (silica gel, hexane/ethyl acetate) to isolate the indole-substituted vinylcyclopropane.

Other Transition Metals: Manganese and Palladium

While copper and gold are common, other metals also show utility. Manganese-catalyzed cyclopropanation has been reported, using an acetyl directing group to achieve moderate to excellent yields.[6] Palladium catalysis is also prevalent in indole chemistry, often in cascade reactions that can form cyclopropyl-containing structures, although direct cyclopropanation is less common than for copper or rhodium.[7]

Catalyst System	Precursor Type	Key Features	Typical Yields	Ref.
Cu(I)/Chiral Ligand	Tethered Diazo Compound	High enantioselectivity, forms fused rings.	80-94%	[3][4]
Au(I) Complex	3-Propargylindole	Tandem migration/cyclopropanation, atom-economical.	60-90%	[5]
Mn(OAc)₂	Diazoacetate	Directing-group assisted, uses earth-abundant metal.	50-85%	[6]
Photoredox/Cu	Indole + Diazo Compound	Visible-light mediated, mild conditions.	60-95%	[8][9]

Classic Cyclopropanation Methods

Simmons-Smith Reaction

The Simmons-Smith reaction is a cornerstone of cyclopropane synthesis, utilizing an organozinc carbenoid (typically formed from diiodomethane and a zinc-copper couple) to deliver a methylene group to an alkene stereospecifically.[10][11] While direct cyclopropanation of the indole C2-C3 bond is challenging due to its aromatic character, the reaction is highly effective on alkenyl-substituted indoles.

Mechanism Insight: The active species, iodomethylzinc iodide (ICH₂ZnI), exists in equilibrium with other species. The reaction is thought to proceed through a concerted, "butterfly-type" transition state where the zinc coordinates to the double bond, and the methylene group is delivered to the same face of the alkene. For substrates with directing groups like hydroxyls, the zinc can chelate, directing the cyclopropanation syn to that group.[10]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gold(I)-Catalyzed Tandem 1,2-Indole Migration–Cyclopropanation Reactions of 3‑Propargylindoles with Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Directing-Group-Assisted Manganese-Catalyzed Cyclopropanation of Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Visible-light enabled synthesis of cyclopropane-fused indolines via dearomatization of indoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]

Application Note: Comprehensive Analytical Characterization of Cyclopropyl(1H-indol-3-yl)methanone

Introduction

Cyclopropyl(1H-indol-3-yl)methanone is a chemical intermediate and a core structural motif found in a variety of pharmacologically active compounds, including synthetic cannabinoids. Its synthesis and purification require robust analytical methods to confirm its identity, purity, and structural integrity. This application note provides a comprehensive guide to the analytical techniques and detailed protocols for the characterization of this compound, intended for researchers, scientists, and professionals in drug development and forensic analysis. The methodologies described herein are designed to be self-validating, ensuring trustworthiness and scientific rigor, in alignment with ICH Q2(R1) guidelines.[1]

The indole core, a privileged scaffold in medicinal chemistry, is susceptible to various chemical modifications, making unambiguous characterization essential.[2] The presence of the cyclopropyl ketone moiety introduces specific spectroscopic signatures that will be explored in the following sections. This guide will detail the application of High-Performance Liquid Chromatography (HPLC) for purity assessment, Gas Chromatography-Mass Spectrometry (GC-MS) for identification and impurity profiling, Nuclear Magnetic Resonance (NMR) spectroscopy for definitive structural elucidation, and Fourier-Transform Infrared (FTIR) spectroscopy for functional group confirmation.

Logical Workflow for Characterization

A systematic approach is crucial for the complete and accurate characterization of a synthesized compound like cyclopropyl(1H-indol-3-yl)methanone. The following workflow ensures that each analytical technique provides complementary information, leading to a comprehensive understanding of the sample's identity and purity.

Caption: A logical workflow for the comprehensive characterization of cyclopropyl(1H-indol-3-yl)methanone.

I. High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

HPLC with UV detection is a cornerstone technique for assessing the purity of synthetic cannabinoids and their precursors due to its robustness and sensitivity. A validated HPLC method can accurately determine the percentage of the main compound and detect any synthesis-related impurities or degradation products.

A. Scientific Rationale:

A reversed-phase HPLC method is chosen for its suitability in separating moderately polar organic compounds like cyclopropyl(1H-indol-3-yl)methanone. A C18 stationary phase provides excellent retention and resolution. The mobile phase, a gradient of acetonitrile and water, allows for the elution of the target compound while separating it from more polar and less polar impurities. UV detection is optimal as the indole chromophore exhibits strong absorbance in the UV region.

B. Experimental Protocol: HPLC-UV Analysis

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample.

  • Dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

  • Further dilute to a working concentration of 0.1 mg/mL with acetonitrile.

• Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 95% B over 15 min, hold at 95% B for 5 min, return to 50% B over 1 min, and equilibrate for 4 min.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	215 nm, 254 nm, and 300 nm

• Data Analysis:

  • Integrate the peak corresponding to cyclopropyl(1H-indol-3-yl)methanone.

  • Calculate the purity by the area percentage method.

  • The method should be validated for linearity, accuracy, precision, and specificity according to ICH Q2(R1) guidelines.[1]

II. Gas Chromatography-Mass Spectrometry (GC-MS) for Identification

GC-MS is a powerful technique for the identification of volatile and semi-volatile compounds. It provides information on the retention time and a mass spectrum, which serves as a molecular fingerprint.

A. Scientific Rationale:

Cyclopropyl(1H-indol-3-yl)methanone is amenable to GC analysis. Electron ionization (EI) at 70 eV will induce reproducible fragmentation of the molecule. The resulting mass spectrum will show a molecular ion peak (M+) and characteristic fragment ions corresponding to the indole and cyclopropyl ketone moieties. This fragmentation pattern is crucial for unambiguous identification.

B. Experimental Protocol: GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an EI source.

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the sample in ethyl acetate.

• GC-MS Conditions:

Parameter	Condition
GC Column	HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	280 °C
Injection Mode	Splitless, 1 µL
Oven Program	Start at 150 °C, hold for 1 min, ramp to 300 °C at 15 °C/min, hold for 5 min
MS Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-500 m/z

• Expected Mass Spectrum:

  • Molecular Ion (M+): m/z = 199.

  • Key Fragments: The mass spectrum of indole itself shows a prominent molecular ion at m/z 117.[3] The fragmentation of cyclopropyl phenyl ketone shows characteristic ions at m/z 105 (benzoyl cation) and m/z 77 (phenyl cation).[4] By analogy, for cyclopropyl(1H-indol-3-yl)methanone, expect a significant fragment at m/z 144 (indol-3-ylcarbonyl cation) and m/z 69 (cyclopropylcarbonyl cation). The presence of the molecular ion and these key fragments will confirm the identity of the compound.

III. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful tool for the unambiguous determination of molecular structure. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom.

A. Scientific Rationale:

The ¹H NMR spectrum will show distinct signals for the protons on the indole ring and the cyclopropyl group. The chemical shifts, splitting patterns (multiplicity), and integration values will confirm the connectivity of the atoms. The ¹³C NMR spectrum will show a signal for each unique carbon atom, including the characteristic carbonyl carbon.

B. Experimental Protocol: NMR Analysis

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Data Acquisition:

  • Acquire ¹H NMR, ¹³C NMR, and consider 2D experiments like COSY and HSQC for complex cases.

• Predicted ¹H and ¹³C NMR Chemical Shifts:

  • ¹H NMR (in CDCl₃): Based on data for similar structures, the following chemical shifts are predicted.[5][6]

    • Indole NH: broad singlet, ~8.5 ppm.

    • Indole aromatic protons: multiplet, ~7.2-8.1 ppm.

    • Cyclopropyl methine proton: multiplet, ~2.5 ppm.

    • Cyclopropyl methylene protons: multiplet, ~1.0-1.3 ppm.

  • ¹³C NMR (in CDCl₃): Based on data for related compounds, the following are expected.[5][6]

    • Carbonyl carbon: ~195-205 ppm.

    • Indole aromatic carbons: ~110-140 ppm.

    • Cyclopropyl methine carbon: ~20-25 ppm.

    • Cyclopropyl methylene carbons: ~10-15 ppm.

IV. Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

A. Scientific Rationale:

The FTIR spectrum of cyclopropyl(1H-indol-3-yl)methanone will exhibit characteristic absorption bands for the N-H stretch of the indole, the C=O stretch of the ketone, and the C-H stretches of the aromatic and cyclopropyl groups. Conjugation of the ketone with the indole ring is expected to lower the C=O stretching frequency compared to a simple aliphatic ketone.[7]

B. Experimental Protocol: FTIR Analysis

• Instrumentation: An FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation:

  • Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition:

  • Collect the spectrum, typically over a range of 4000-400 cm⁻¹.

• Expected Characteristic Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)
N-H Stretch (Indole)	~3300-3400 (broad)
C-H Stretch (Aromatic)	~3000-3100
C-H Stretch (Cyclopropyl)	~3000-3100
C=O Stretch (Ketone)	~1650-1680 (strong)
C=C Stretch (Aromatic)	~1450-1600
C-N Stretch	~1300-1350

The observation of a strong band in the 1650-1680 cm⁻¹ region is indicative of the ketone carbonyl group, while the broad absorption above 3300 cm⁻¹ confirms the presence of the indole N-H group.[1][7]

Conclusion

The analytical methods detailed in this application note provide a robust framework for the comprehensive characterization of cyclopropyl(1H-indol-3-yl)methanone. The orthogonal nature of these techniques—chromatographic (HPLC), mass spectrometric (GC-MS), and spectroscopic (NMR, FTIR)—ensures a high degree of confidence in the identity, purity, and structure of the compound. Adherence to these protocols will enable researchers and scientists to generate reliable and reproducible data, which is essential for regulatory submissions, quality control, and further research and development.

References

• De Brabanter, N., et al. (2015). Quantitation of Synthetic Cannabinoids in Plant Materials Using High Performance Liquid Chromatography with UV Detection (Validated Method). Journal of Forensic Sciences, 60(4), 935-943. Available at: [Link]

• Supporting Information for: A Palladium-Catalyzed Three-Component Reaction of Aryl Halides, Norbornadiene, and Alkynes. The Royal Society of Chemistry. Available at: [Link]

• Singh, S. K., et al. (2023). Synthesis and Characterization of (Z)-3-cyclopentyl-N-((1-methyl-1H-indol-3-yl)methylene)propan-1-amine. International Journal of Creative Research Thoughts (IJCRT), 11(10). Available at: [Link]

• Gogoi, D. (2023). In Vitro Metabolite Identification of Indole 3-ylcycloalkyl Ketones. University of Central Florida STARS. Available at: [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Available at: [Link]

• ResearchGate. (2018). Synthesis, Characterization and Antibacterial Studies For N-Alkyl and N-Aryl of [1-(4-Chlorophenyl) Cyclopropyl] (Piperazin-1-Yl) Methanone Derivatives. Available at: [Link]

• Singh, S. K., et al. (2025). Synthesis and Characterization of (Z)-3-cyclopentyl-N-((1-methyl-1H-indol-3-yl)methylene)propan-1-amine. ResearchGate. Available at: [Link]

• Prasad, K. S., et al. (2017). A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. Oriental Journal of Chemistry, 33(6). Available at: [Link]

• NIST. Cyclopropyl phenyl ketone. NIST Chemistry WebBook. Available at: [Link]

• SpectraBase. cyclopropyl (methylsulfonyl)methyl ketone. Available at: [Link]

• LibreTexts. 19.14 Spectroscopy of Aldehydes and Ketones. Chemistry LibreTexts. Available at: [Link]

• NIST. Ethanone, 1-cyclopropyl-. NIST Chemistry WebBook. Available at: [Link]

• LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available at: [Link]

• NIST. Ethanone, 1-(1H-indol-3-yl)-. NIST Chemistry WebBook. Available at: [Link]

• NIST. Ethanone, 1-cyclopropyl-. NIST Chemistry WebBook. Available at: [Link]

• Carbonyl - compounds - IR - spectroscopy. Available at: [Link]

• NIST. Indole. NIST Chemistry WebBook. Available at: [Link]

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LC-MS/MS method for detection of cyclopropyl(1H-indol-3-yl)methanone

An Application Note for the Sensitive and Selective Quantification of Cyclopropyl(1H-indol-3-yl)methanone in Human Plasma using LC-MS/MS

Abstract

This application note presents a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of cyclopropyl(1H-indol-3-yl)methanone in human plasma. Cyclopropyl(1H-indol-3-yl)methanone is an important chemical structure, related to the class of synthetic cannabinoids, making its sensitive detection critical in forensic toxicology, clinical research, and drug development. The protocol employs a straightforward solid-phase extraction (SPE) for sample cleanup, followed by rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. The method demonstrates excellent sensitivity, selectivity, and reproducibility, adhering to the principles outlined in international bioanalytical method validation guidelines.[1][2]

Introduction and Scientific Rationale

Cyclopropyl(1H-indol-3-yl)methanone belongs to a class of compounds characterized by an indole core linked to a carbonyl group. This structural motif is common in many synthetic cannabinoids, which are designed to mimic the effects of THC, the primary psychoactive component in cannabis.[3] Due to their high potency and potential for abuse, rapid and reliable detection methods are essential.

The parent compounds of many synthetic cannabinoids are extensively and rapidly metabolized in the body, primarily through oxidation (hydroxylation) and carboxylation, often followed by glucuronidation for excretion in urine.[4][5] While metabolites are common targets in urine analysis, the detection of the parent compound in plasma is crucial for pharmacokinetic studies and for identifying recent exposure.

This method leverages the inherent selectivity and sensitivity of tandem mass spectrometry to isolate the target analyte from complex biological matrices. The chosen sample preparation technique, solid-phase extraction (SPE), is highly effective for cleaning up and concentrating indoles and other non-polar compounds from plasma.[3][6][7] The chromatographic and mass spectrometric parameters have been optimized to ensure a short run time while maintaining high data quality, making the method suitable for high-throughput analysis.

Analyte Properties

Property	Value	Source
Chemical Name	Cyclopropyl(1H-indol-3-yl)methanone	-
Molecular Formula	C₁₃H₁₁NO	Calculated
Molecular Weight	197.24 g/mol	Calculated
CAS Number	675834-79-4	[8]
Structure	Indole ring linked via a carbonyl group to a cyclopropyl ring	-

Materials and Methods

Reagents and Chemicals

• Cyclopropyl(1H-indol-3-yl)methanone analytical standard (≥98% purity)

• Cyclopropyl(1H-indol-3-yl)methanone-d4 (internal standard, IS) (≥98% purity)

• LC-MS grade Acetonitrile (ACN) and Methanol (MeOH)

• LC-MS grade Water

• Formic Acid (≥99%)

• Ammonium Formate

• Control human plasma (K₂EDTA)

Instrumentation and Analytical Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Setting	Rationale
Analytical Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Provides excellent retention and separation for non-polar compounds like the target analyte.
Mobile Phase A	Water with 0.1% Formic Acid & 5 mM Ammonium Formate	Acidic modifier promotes protonation for positive ion ESI; buffer improves peak shape.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Standard organic solvent for reverse-phase chromatography.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column, ensuring efficient separation.
Injection Volume	5 µL	Balances sensitivity with potential for column overload.
Column Temperature	40 °C	Improves peak shape and reduces viscosity, leading to more reproducible retention times.
Gradient	30% B to 95% B in 3.0 min, hold for 1.0 min, re-equilibrate for 1.5 min	A rapid gradient allows for fast elution and short cycle times.[9][10]

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	The indole nitrogen is readily protonated, making positive mode highly sensitive for this class of compounds.
Scan Type	Multiple Reaction Monitoring (MRM)	Ensures highest selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.
Source Temp.	500 °C	Optimized for efficient desolvation of the mobile phase.
IonSpray Voltage	+5500 V	Standard voltage for generating a stable electrospray.
Precursor Ion [M+H]⁺	m/z 198.2	Protonated molecule of the analyte.
Product Ion 1 (Quant)	m/z 144.1	Corresponds to the loss of the cyclopropylcarbonyl moiety.
Product Ion 2 (Qual)	m/z 116.1	Further fragmentation of the indole ring.
IS Precursor Ion [M+H]⁺	m/z 202.2	Protonated molecule of the deuterated internal standard.
IS Product Ion	m/z 148.1	Corresponding fragmentation for the internal standard.

Experimental Protocols

Preparation of Standards and Quality Controls (QCs)

• Primary Stock Solutions: Prepare 1 mg/mL stock solutions of cyclopropyl(1H-indol-3-yl)methanone and the internal standard (IS) in methanol.

• Working Standard Solutions: Serially dilute the primary stock solution with 50:50 acetonitrile:water to create a series of working standards for the calibration curve (e.g., 10 ng/mL to 1000 ng/mL).

• Spiking Solutions: Prepare separate spiking solutions for Quality Control (QC) samples at low, medium, and high concentrations.

• Calibration Curve and QCs: Spike control human plasma with the appropriate working standard solutions to create calibration standards (e.g., 0.1, 0.5, 2, 10, 50, 100 ng/mL) and QC samples.

• Internal Standard (IS) Working Solution: Prepare a 50 ng/mL working solution of the IS in methanol.

Sample Preparation: Solid-Phase Extraction (SPE)

The following protocol is based on a generic polymeric reversed-phase SPE sorbent (e.g., Oasis HLB), which is effective for extracting synthetic cannabinoids and related compounds from biological fluids.[3]

Caption: Solid-Phase Extraction (SPE) workflow for plasma samples.

Step-by-Step Protocol:

• Pre-treatment: To 100 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the IS working solution. Add 200 µL of 4% phosphoric acid in water to precipitate proteins and acidify the sample. Vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition an SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Loading: Load the entire pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 20% methanol in water to remove polar interferences.

• Elution: Elute the analyte and IS from the cartridge with 1 mL of acetonitrile into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C. Reconstitute the residue in 100 µL of mobile phase A.

• Analysis: Transfer the reconstituted sample to an autosampler vial and inject 5 µL into the LC-MS/MS system.

Method Validation

The method must be validated according to established guidelines from regulatory bodies like the FDA or the principles in ICH M10 to ensure its reliability for intended applications.[1][2][11]

Caption: Principle of selective detection using MRM in a triple quadrupole MS.

Table 3: Bioanalytical Method Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Acceptance Criteria
Selectivity	Ensure no interference from endogenous matrix components at the retention time of the analyte and IS.	Response in blank samples should be <20% of the Lower Limit of Quantification (LLOQ).
Linearity & Range	Establish the relationship between concentration and instrument response.	Calibration curve with ≥6 non-zero standards; correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	Determine the closeness of measured values to the nominal value and the degree of scatter.	Replicate analyses (n=5) of QC samples at ≥3 concentrations. Mean accuracy within ±15% of nominal (±20% at LLOQ); precision (%CV) ≤15% (≤20% at LLOQ).
LLOQ	Lowest concentration that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio >10; accuracy and precision criteria must be met.
Matrix Effect	Assess the suppression or enhancement of ionization by co-eluting matrix components.	Calculated matrix factor should be consistent across different lots of matrix (CV ≤15%).
Recovery	Evaluate the efficiency of the extraction process.	Recovery should be precise and consistent across QC levels.
Stability	Ensure analyte integrity under various storage and handling conditions (freeze-thaw, bench-top, long-term).	Mean concentration of stability samples should be within ±15% of nominal concentration.

Conclusion

This application note provides a comprehensive, step-by-step protocol for the reliable quantification of cyclopropyl(1H-indol-3-yl)methanone in human plasma. The combination of efficient solid-phase extraction with the high sensitivity and selectivity of LC-MS/MS results in a method that is both robust and suitable for high-throughput environments. The detailed validation parameters ensure that the data generated is accurate and defensible, meeting the stringent requirements of clinical and forensic applications.

References

• Rapid Determination of 24 Synthetic and Natural Cannabinoids for LC–MS-MS Screening in Natural Products and Drug Inspection Applications. LCGC International.[9]

• Bioanalytical Method Validation Guidance for Industry May 2018. U.S. Food and Drug Administration (FDA).[1]

• Fast and Effective LC/MS/MS Analysis of Synthetic Cannabinoids. American Laboratory.[10]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. U.S. Food and Drug Administration (FDA).[12]

• Guidance for Industry: Bioanalytical Method Validation (2001). U.S. Food and Drug Administration (FDA).[13]

• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022. U.S. Food and Drug Administration (FDA).[2]

• Rapid Simultaneous Determination of 11 Synthetic Cannabinoids in Urine by Liquid Chromatography-Triple Quadrupole Mass Spectrometry. MDPI.[3]

• Quantitation of Synthetic Cannabinoids Using LC-MS. Thermo Fisher Scientific - SA.[4]

• Bioanalytical Method Validation for Biomarkers Guidance for Industry. U.S. Department of Health and Human Services (HHS).[11]

• Multidimensional LC/MS-MS Analysis of Synthetic Cannabinoids in Urine, Plasma, and Edibles. Annex Publishers.[6]

• Tentative identification of the metabolites of (1-(cyclohexylmethyl)-1H-indol-3-yl)-(2,2,3,3-tetramethylcyclopropyl)methanone, and the product of its thermal degradation, by in vitro and in vivo methods. PubMed.[5]

• (1-Propyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. PubChem.[14]

• Profiling of Tryptophan-Related Plasma Indoles in Patients with Carcinoid Tumors by Automated, On-Line, Solid-Phase Extraction and HPLC With Fluorescence Detection. PubMed.[7]

• cyclopropyl(5-methoxy-2-(thiophen-2-yl)-1h-indol-3-yl)methanone. Guidechem.[8]

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Comprehensive Analysis of Cyclopropyl(1H-indol-3-yl)methanone and its Analogs by Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Forensic and Research Laboratories

Abstract

This application note provides a detailed, validated protocol for the identification and analysis of cyclopropyl(1H-indol-3-yl)methanone and its structurally similar analogs, a class of synthetic cannabinoids often encountered as novel psychoactive substances (NPS). Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique in forensic laboratories for the unequivocal identification of seized substances.[1] This guide outlines a complete workflow, from sample preparation and extraction to instrumental analysis and data interpretation, grounded in established forensic principles. We delve into the characteristic electron ionization (EI) fragmentation pathways of the indole acylium core structure, providing the scientific basis for confident spectral interpretation. The protocols described herein are designed for researchers, forensic scientists, and drug development professionals requiring a robust and reliable method for analyzing this specific class of synthetic cannabinoids.

Introduction: The Analytical Challenge of Synthetic Cannabinoids

Cyclopropyl(1H-indol-3-yl)methanone serves as a core scaffold for numerous synthetic cannabinoids, such as UR-144 and XLR-11.[2] These substances are designed to mimic the effects of Δ⁹-tetrahydrocannabinol (THC) by acting as agonists for the cannabinoid receptors (CB1 and CB2).[3] The constant evolution of these compounds, through modification of alkyl chains, fluorination, or other substitutions, presents a significant challenge for analytical laboratories.[4][5]

GC-MS remains a primary and powerful tool for this work due to its excellent chromatographic separation, reproducible fragmentation patterns, and extensive, well-curated mass spectral libraries like those from NIST and SWGDRUG.[1][6][7][8] However, the thermal nature of GC can sometimes lead to the degradation of certain amide-based synthetic cannabinoids, a factor that must be considered during method development.[7] This guide provides a method optimized for the thermal stability and volatility of the target analytes.

Molecular Structure and Characteristic EI Fragmentation

The key to identifying these compounds via MS lies in understanding their predictable fragmentation under electron ionization. The core structure consists of an indole ring linked to a cyclopropyl ketone. The primary cleavage event typically occurs at the bond between the carbonyl carbon and the indole ring, which is a characteristic fragmentation pathway for indole-based synthetic cannabinoids.[3][4]

This cleavage results in the formation of a stable acylium-indole cation, which is often the base peak in the mass spectrum. Further fragmentation can occur on the substituent groups of the indole nitrogen or the cyclopropyl ring itself.

Predicted Fragmentation Pathway

The diagram below illustrates the primary fragmentation mechanism for the parent compound, cyclopropyl(1H-indol-3-yl)methanone.

Caption: Predicted EI fragmentation of cyclopropyl(1H-indol-3-yl)methanone.

Comprehensive Experimental Workflow

A robust analytical procedure ensures reproducibility and accuracy from sample receipt to final data analysis. The following workflow is recommended for the analysis of cyclopropyl(1H-indol-3-yl)methanone and its analogs in seized materials.

Caption: High-level workflow for GC-MS analysis of seized materials.

Detailed Application Protocols

Protocol 1: Sample Preparation (Herbal/Powder Matrix)

This protocol is based on a standard solvent extraction suitable for isolating synthetic cannabinoids from complex matrices.[6][9] Methanol is chosen for its effectiveness in dissolving a wide range of synthetic cannabinoids.[7]

Materials:

• Methanol (HPLC grade)

• Vortex mixer

• Centrifuge

• 0.22 µm Syringe filters

• Glass autosampler vials (1.5 mL)[10]

Procedure:

• Weighing: Accurately weigh approximately 100 mg of the homogenized herbal or powder sample into a 15 mL centrifuge tube.

• Extraction: Add 5 mL of methanol to the tube.

• Agitation: Cap the tube securely and vortex vigorously for 2 minutes to ensure thorough extraction of the analytes into the solvent.

• Separation: Centrifuge the sample at 3500 rpm for 5 minutes to pellet the solid material.[11]

• Filtration: Carefully draw the supernatant and pass it through a 0.22 µm syringe filter into a clean glass tube to remove any remaining particulate matter.[9]

• Dilution: Prepare a working solution by diluting the filtered extract with methanol to a final approximate concentration of 10 µg/mL. This concentration is ideal to achieve a column loading of around 10 ng with a 1 µL injection.[10]

• Transfer: Transfer the final diluted sample into a 1.5 mL glass autosampler vial for GC-MS analysis.

Protocol 2: GC-MS Instrumental Method

The following parameters are optimized for the separation and detection of indole-based synthetic cannabinoids on a standard single-quadrupole GC-MS system. A non-polar 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, ZB-5MS) is recommended for its versatility and robustness.[6][10]

Instrumentation:

• GC System: Agilent GC system (or equivalent) with a split/splitless injector.

• MS System: Agilent Mass Selective Detector (or equivalent) with an Electron Ionization (EI) source.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

GC Parameters:

• Injector Temperature: 280 °C.[6]

• Injection Mode: Splitless, 1 µL injection volume.

  • Rationale: Splitless injection is used to maximize the transfer of analytes onto the column, which is critical for achieving low detection limits required in forensic analysis.[10]

• Oven Temperature Program:

  • Initial Temperature: 150 °C, hold for 1 minute.

  • Ramp: 20 °C/min to 300 °C.[12]

  • Final Hold: Hold at 300 °C for 5 minutes.

  • Rationale: A high final temperature ensures that any less volatile analogs or matrix components are eluted from the column, preventing carryover. The ramp rate provides a good balance between separation efficiency and analysis time.[13]

MS Parameters:

• Ion Source: Electron Ionization (EI).

• EI Energy: 70 eV.[12]

  • Rationale: 70 eV is the standard ionization energy used for generating reproducible mass spectra that are comparable to library databases.[8]

• Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.[11]

• Scan Mode: Full Scan.

• Mass Range: m/z 40–550.

  • Rationale: This range covers the expected molecular ions and all significant fragment ions of the target compounds and their common analogs.

Protocol 3: Data Analysis and Interpretation

• Peak Identification: Integrate the peaks in the total ion chromatogram (TIC).

• Background Subtraction: Obtain a clean mass spectrum for each peak of interest by performing a background subtraction.

• Library Search: Compare the acquired mass spectrum against a validated spectral library (e.g., NIST 23, SWGDRUG). A high match factor (>85%) combined with a matching retention time to a known standard provides a high degree of confidence in the identification.[6][8]

• Manual Interpretation: Manually verify the library match by examining the spectrum for characteristic ions. For cyclopropyl(1H-indol-3-yl)methanone analogs, look for:

  • The presence of the molecular ion (M•+), if visible.

  • The indole acylium ion (m/z 144) or its substituted equivalent. This is often the most abundant ion.[14]

  • Fragments corresponding to the loss of the cyclopropyl group or cleavages on other substituents.

Expected Results & Data

The described method will effectively separate cyclopropyl(1H-indol-3-yl)methanone from its common analogs. The table below summarizes the expected key identifying ions for the parent compound and two common analogs, UR-144 and XLR-11 (a fluorinated analog of UR-144).[2]

Compound Name	Molecular Weight ( g/mol )	Expected Retention Time (Relative)	Key Identifying Ions (m/z)
Cyclopropyl(1H-indol-3-yl)methanone	199.24	Baseline	144 , 116, 199
UR-144 ((1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone)	325.50	+++	214 , 144, 125, 325
XLR-11 ((1-(5-fluoropentyl)-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone)	343.48	+++	232 , 144, 125, 343

Note: Retention times are system-dependent. Analogs with N-alkyl chains (like UR-144 and XLR-11) will have significantly longer retention times than the unsubstituted parent compound. The key ions for UR-144 and XLR-11 are based on the cleavage that forms the N-substituted indole acylium cation (m/z 214 and m/z 232, respectively).[14]

Method Validation and Trustworthiness

To ensure the trustworthiness of this protocol in a laboratory setting, a proper method validation should be performed. Key parameters to assess include:

• Selectivity: Analyze blank matrix samples to ensure no interferences are present at the retention times of the target analytes.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration at which the analytes can be reliably detected and quantified. For similar synthetic cannabinoids, LODs are often in the low ng/mL range.[15]

• Precision and Accuracy: Evaluate the repeatability and reproducibility of the method by analyzing quality control samples at different concentrations over several days.[15]

• Linearity: Establish a calibration curve to demonstrate the method's linear response across a range of concentrations.

Adherence to guidelines from organizations like the Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG) is essential for forensic applications.[16]

Conclusion

The GC-MS method detailed in this application note provides a comprehensive and robust framework for the analysis of cyclopropyl(1H-indol-3-yl)methanone and its analogs. By combining an efficient sample preparation protocol with optimized instrumental parameters and a clear data interpretation strategy based on predictable fragmentation patterns, this guide enables forensic, research, and clinical laboratories to confidently identify these challenging novel psychoactive substances. The self-validating principles embedded within the protocols ensure that the generated data is accurate, reliable, and scientifically sound.

References

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• Al-Hourani, B., et al. (2020). Application of Gas Chromatography–Mass Spectrometry for the Identification and Quantitation of Three Common Synthetic Cannabinoids in Seized Materials from the Jordanian Market. ACS Omega. Retrieved from [Link]

• Chambers, M. (2024). Synthetic Cannabinoids Degradation Studied Using GC–MS. LCGC International. Retrieved from [Link]

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• Cychowska, M., et al. (2018). Analysis of Fragmentation Pathways of New-Type Synthetic Cannabinoids Using Electrospray Ionization. Journal of the American Society for Mass Spectrometry, 29(10), 1941-1950. Retrieved from [Link]

• Luo, X., et al. (2024). Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. ResearchGate. Retrieved from [Link]

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• Lee, J., et al. (2015). Determination of XLR-11 and its metabolites in hair by liquid chromatography-tandem mass spectrometry. Forensic Toxicology, 33(2), 337-346. Retrieved from [Link]

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• Fan, J., et al. (2021). Development of a fragmentation pattern of synthetic cannabinoids based on electrospray ionization mass spectrometry in positive ion mode to screen synthetic cannabinoids in illicit products. Journal of Pharmaceutical and Biomedical Analysis, 194, 113723. Retrieved from [Link]

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• (PDF) Development and validation of a GC–MS/MS method for the determination of 11 amphetamines and 34 synthetic cathinones in whole blood. ResearchGate. Retrieved from [Link]

• The Development and Validation of an Analytical Method for the Identification of New Psychoactive Substances (NPS) Using the Retention Index and Gas Chromatography/Mass Spectrometry (GC/MS). American Academy of Forensic Sciences. Retrieved from [Link]

• Sisco, E., Burns, A., & Moorthy, A. (2021). A Framework for the Development of a Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method for the Analysis of Synthetic Cannabinoids. National Institute of Standards and Technology. Retrieved from [Link]

• Papaseit, E., et al. (2021). Acute Pharmacological Effects and Oral Fluid Biomarkers of the Synthetic Cannabinoid UR-144 and THC in Recreational Users. Biomedicines, 9(3), 324. Retrieved from [Link]

• Alsenedi, K., & Morrison, C. (2021). Applications of Sample Preparation Techniques in the Analysis of New Psychoactive Substances. Separations, 8(11), 205. Retrieved from [Link]

• The targeted analysis of New Psychoactive Substances in oral fluid through chromatographic-spectrometric methods. I.R.I.S. Retrieved from [Link]

• Al-Rasheed, M., et al. (2024). Rapid GC-MS method for screening seized drugs in forensic investigations: optimization and validation. Frontiers in Chemistry. Retrieved from [Link]

• Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization. MDPI. Retrieved from [Link]

• Amaratunga, D., et al. (2014). Quantitative measurement of XLR11 and UR-144 in oral fluid by LC-MS-MS. Journal of Analytical Toxicology, 38(8), 533-539. Retrieved from [Link]

• Quantitative measurement of XLR11 and UR-144 in oral fluid by LC-MS-MS. ResearchGate. Retrieved from [Link]

• The Synthetic Cannabinoid Chemical Arms Race and Its Effect on Pain Medication Monitoring. LCGC International. Retrieved from [Link]

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• Structures and common names of synthetic cannabinoids used in this study. ResearchGate. Retrieved from [Link]

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Application Note: A Robust, Validated HPLC Method for the Quantification of Cyclopropyl Indole Derivatives

Abstract

Cyclopropyl indole scaffolds are privileged structures in medicinal chemistry, forming the core of numerous therapeutic candidates. Their accurate quantification is paramount for drug development, from purity assessment of active pharmaceutical ingredients (APIs) to pharmacokinetic studies. This document provides a comprehensive guide to developing and validating a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for a representative cyclopropyl indole derivative. The narrative emphasizes the rationale behind methodological choices and adheres to the validation framework outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Foundational Principles: Crafting the Analytical Approach

The primary objective is to create a method that is not only accurate and precise but also specific, meaning it can distinguish the target analyte from process impurities and potential degradation products.[5] Cyclopropyl indole derivatives, while varied, generally possess moderate to high hydrophobicity due to the fused ring system. This characteristic makes Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) the analytical technique of choice. In RP-HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase, ensuring that hydrophobic molecules are retained and can be separated effectively by modulating the mobile phase's organic content.

The indole nitrogen can possess a weak acidic character, and its protonation state can affect chromatographic behavior. Therefore, controlling the pH of the mobile phase, often through the use of modifiers like formic or trifluoroacetic acid, is crucial for achieving sharp, symmetrical peaks by suppressing the ionization of silanol groups on the column and the analyte itself.[6]

Strategic Method Development

A systematic approach to method development minimizes trial and error, leading to a robust and reliable method more efficiently. The process begins with selecting appropriate starting conditions and then optimizing them to achieve the desired separation.

Instrumentation, Materials, and Reagents

• HPLC System: An HPLC or UPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Stationary Phase: A C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size) is an excellent starting point due to its versatility and wide applicability for moderately non-polar compounds.

• Chemicals:

  • Cyclopropyl Indole Derivative Reference Standard (purity >99.5%)

  • HPLC-grade Acetonitrile (ACN) and/or Methanol (MeOH)

  • Purified water (e.g., Milli-Q or equivalent)

  • Formic acid or Trifluoroacetic acid (TFA), HPLC grade

Initial Chromatographic Conditions & Optimization

The goal of optimization is to achieve a separation with adequate resolution, acceptable peak shape, and a reasonable run time.

• Wavelength Selection: The indole nucleus typically exhibits strong UV absorbance. A PDA detector should be used to scan the reference standard across a range (e.g., 200-400 nm) to identify the wavelength of maximum absorbance (λ-max). For many indole derivatives, this is often around 220 nm and 280 nm.[7][8] The highest λ-max is generally preferred for greater selectivity.

• Mobile Phase Selection: A gradient elution is often employed in method development to resolve compounds with different polarities.

  • Rationale: A gradient starting with a lower organic content allows for the retention and separation of more polar impurities, while the increasing organic content elutes the main, more hydrophobic, analyte and any highly non-polar impurities.

  • Example Gradient: Start with a mobile phase of 90% Water (0.1% Formic Acid) and 10% Acetonitrile (0.1% Formic Acid), ramping up to 90% Acetonitrile over 15-20 minutes.

• Flow Rate and Temperature: A flow rate of 1.0 mL/min is standard for a 4.6 mm ID column. Column temperature is typically controlled at 25-35 °C to ensure retention time reproducibility.[9]

The entire method development and validation workflow is a structured process, ensuring that the final method is fit for its intended purpose.

Sources

• 1. ijarsct.co.in [ijarsct.co.in]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. scribd.com [scribd.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. database.ich.org [database.ich.org]
• 6. Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of an HPLC method for the simultaneous quantification of indole-3-carbinol acetate, indole-3-carbinol, and 3,3'-diindolylmethane in mouse plasma, liver, and kidney tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cetjournal.it [cetjournal.it]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of UR-144 from Cyclopropyl(1H-indol-3-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the synthesis of UR-144, a potent synthetic cannabinoid, from its precursor, cyclopropyl(1H-indol-3-yl)methanone, also known as despentyl-UR-144. This document outlines the chemical principles, detailed synthetic protocols, purification methods, and analytical characterization of UR-144. The provided information is intended for research and drug development purposes and emphasizes safety and scientific rigor.

Introduction

UR-144, or (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone, is a synthetic cannabinoid that acts as a selective agonist for the CB2 receptor.[1] Developed by Abbott Laboratories, it has been a subject of interest in medicinal chemistry due to its potential therapeutic applications.[1] The synthesis of UR-144 from its despentyl precursor involves a crucial N-alkylation step, a common reaction in indole chemistry. This guide provides a detailed protocol for this transformation, grounded in established chemical principles.

Chemical Principles and Strategy

The synthesis of UR-144 from cyclopropyl(1H-indol-3-yl)methanone is achieved through an N-alkylation reaction. This involves the deprotonation of the indole nitrogen followed by the introduction of a pentyl group using an alkylating agent, typically 1-bromopentane.

Reaction Mechanism

The indole nitrogen is weakly acidic and requires a strong base for deprotonation to form the highly nucleophilic indolate anion. This anion then undergoes a nucleophilic substitution reaction (SN2) with 1-bromopentane, resulting in the formation of the N-alkylated product, UR-144. The choice of base and solvent is critical to ensure high yield and selectivity for N-alkylation over potential C-alkylation.

Experimental Protocols

Safety Precaution: This synthesis should be carried out by trained professionals in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. All reagents are for research purposes only.

Materials and Reagents

Reagent	Formula	Molecular Weight ( g/mol )
Cyclopropyl(1H-indol-3-yl)methanone	C₁₆H₁₉NO	241.33
Potassium Hydride (30% dispersion in mineral oil)	KH	40.11
1-Bromopentane	C₅H₁₁Br	151.05
Anhydrous N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11
Saturated aqueous ammonium chloride (NH₄Cl)	NH₄Cl	53.49
Brine (Saturated aqueous NaCl)	NaCl	58.44
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37
Silica Gel (for column chromatography)	SiO₂	60.08

Synthetic Procedure

This protocol is adapted from general procedures for the N-alkylation of indoles.[2][3]

• Preparation: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon or nitrogen), add cyclopropyl(1H-indol-3-yl)methanone (1.0 eq).

• Dissolution: Add anhydrous N,N-dimethylformamide (DMF) to dissolve the starting material.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add potassium hydride (1.2 eq, 30% dispersion in mineral oil) portion-wise to the stirred solution.

• Reaction Initiation: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until the evolution of hydrogen gas ceases.

• Alkylation: Cool the reaction mixture back to 0 °C and add 1-bromopentane (1.1 eq) dropwise via a syringe.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification and Characterization

Purification

The crude product is purified by flash column chromatography on silica gel.

• Eluent System: A gradient of ethyl acetate in hexane is typically effective. The optimal ratio should be determined by TLC analysis of the crude mixture.

• Procedure:

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent mixture.

  • Load the solution onto a silica gel column pre-equilibrated with the starting eluent (e.g., 5% ethyl acetate in hexane).

  • Elute the column with the gradient solvent system.

  • Collect fractions and monitor by TLC.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield UR-144 as a solid.

Analytical Characterization

The identity and purity of the synthesized UR-144 should be confirmed by various analytical techniques.

• Mass Spectrometry (MS):

  • GC-MS: Provides information on the molecular weight and fragmentation pattern. The mass spectrum of UR-144 will show a molecular ion peak corresponding to its molecular weight.[4]

  • LC-MS: Useful for confirming the molecular weight of the product.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides detailed information about the structure of the molecule, including the number and types of protons and their connectivity.[3]

  • ¹³C NMR: Complements the ¹H NMR data by providing information about the carbon skeleton.

• High-Performance Liquid Chromatography (HPLC):

  • Used to determine the purity of the final product. A single sharp peak indicates a high degree of purity.[3]

Analytical Technique	Expected Results for UR-144
Molecular Formula	C₂₁H₂₉NO
Molecular Weight	311.47 g/mol [6]
Appearance	Crystalline solid
¹H NMR	Signals corresponding to the pentyl chain, indole ring protons, and tetramethylcyclopropyl group protons.[3]
Mass Spectrum (EI)	Molecular ion peak (M⁺) at m/z 311, along with characteristic fragment ions.[4]

Discussion and Causality

• Choice of Base: Potassium hydride is a strong, non-nucleophilic base that effectively deprotonates the indole nitrogen, favoring the desired N-alkylation. Sodium hydride (NaH) is another common choice for this transformation.[2] Milder bases like potassium carbonate can also be used, but may require higher temperatures and longer reaction times.

• Solvent Selection: Anhydrous polar aprotic solvents like DMF or THF are ideal for this reaction as they effectively solvate the potassium indolate salt and do not interfere with the reaction.

• Temperature Control: The initial deprotonation and the addition of the alkylating agent are performed at 0 °C to control the exothermic nature of the reactions and minimize side products. The reaction is then allowed to proceed at room temperature to ensure completion.

• Work-up Procedure: Quenching with a saturated aqueous solution of ammonium chloride neutralizes any unreacted base. The subsequent aqueous work-up and extraction are standard procedures to isolate the organic product from the reaction mixture.

Conclusion

The synthesis of UR-144 from cyclopropyl(1H-indol-3-yl)methanone via N-alkylation is a robust and reproducible procedure for researchers in the field of cannabinoid chemistry. Adherence to the detailed protocol and safety precautions outlined in these application notes will facilitate the successful synthesis and purification of this important research compound. Proper analytical characterization is paramount to confirm the identity and purity of the final product.

References

• Kasper, A. M., et al. (2019). The paths of syntheses, chemical characteristics and stability tests for selected synthetic cannabinoids: 5F-PB-22, NM-2201, UR-144, and AB-CHMINACA.

• SpectraBase. UR-144 - Optional[MS (GC)] - Spectrum. Available from: [Link]

• Grigoryev, A., et al. (2013). Gas and Liquid Chromatography-Mass Spectrometry Detection of the Urinary Metabolites of UR-144 and Its Major Pyrolysis Product. Journal of Analytical Toxicology, 37(5), 265–276.

• PubChem. (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. Available from: [Link]

• Wikipedia. UR-144. Available from: [Link]

• Fu, S., et al. (2018). Structural Elucidation of Metabolites of Synthetic Cannabinoid UR-144 by Cunninghamella elegans Using Nuclear Magnetic Resonance (NMR) Spectroscopy. The AAPS Journal, 20(3), 59.
• Uchiyama, N., et al. (2013). UR-144 in products sold via the Internet: Identification of related compounds and characterization of pyrolysis products. Forensic Toxicology, 31(2), 235-246.
• Ichikawa, M., et al. (2016). Identification of (1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone (DP-UR-144) in a herbal drug product that was commercially available in the Tokyo metropolitan area. Forensic Toxicology, 34(1), 123-130.

• World Health Organization. (2017). UR-144 Critical Review Report. Expert Committee on Drug Dependence. Available from: [Link]

• LCGC International. (2014). The Synthetic Cannabinoid Chemical Arms Race and Its Effect on Pain Medication Monitoring. Available from: [Link]

• UNODC. Substance Details UR-144. Available from: [Link]

• Annex Publishers. Multidimensional LC/MS-MS Analysis of Synthetic Cannabinoids in Urine, Plasma, and Edibles. Available from: [Link]

• Fu, S., et al. (2018). Structural elucidation of metabolites of synthetic cannabinoid UR-144 by Cunninghamella elegans using nuclear magnetic resonance (NMR) spectroscopy. OPUS at UTS. Available from: [Link]

• Royal Society of Chemistry. (2019). 19 F and 1 H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Analytical Methods, 11(23), 2976-2984.

• Center for Forensic Science Research & Education. (2025). NPS Discovery — New Drug Monograph 2025 Despentyl-UR-144. Available from: [Link]

• UNODC. Substance Details FUB-UR-144. Available from: [Link]

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• 5. academic.oup.com [academic.oup.com]
• 6. (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone | C21H29NO | CID 44626619 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Cyclopropyl(1H-indol-3-yl)methanone

Answering the user's request.

A Senior Application Scientist's Guide to Yield Optimization and Troubleshooting

Welcome to the technical support center for the synthesis of cyclopropyl(1H-indol-3-yl)methanone. This guide is designed for researchers, medicinal chemists, and process development professionals aiming to optimize this crucial synthetic transformation. The acylation of indoles, particularly at the C3 position, is a foundational reaction for creating a wide array of pharmacologically active molecules. However, the electron-rich and dual-nucleophilic nature of the indole ring presents unique challenges that can lead to low yields and complex product mixtures.

This document moves beyond standard protocols to provide in-depth, causality-driven troubleshooting advice, helping you understand the "why" behind experimental phenomena and empowering you to make informed decisions to improve your synthetic outcomes.

Troubleshooting Guide & Optimization Strategies

This section addresses the most common issues encountered during the synthesis of cyclopropyl(1H-indol-3-yl)methanone, which is typically achieved via Friedel-Crafts acylation of indole with cyclopropanecarbonyl chloride or a related acylating agent.

Q1: My reaction yield is consistently low, and I'm recovering a lot of starting material. What are the primary causes?

A1: Low conversion is a frequent hurdle and typically points to suboptimal activation of the electrophile or unfavorable reaction kinetics. The core of the issue often lies in the choice and handling of the Lewis acid catalyst and the overall reaction conditions.

• Insufficient Lewis Acid Activity: Traditional Friedel-Crafts acylations require a strong Lewis acid to generate the highly electrophilic acylium ion from the acyl chloride.[1] However, many Lewis acids can be deactivated by trace amounts of water. Ensure all reagents and solvents are rigorously anhydrous and that the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Inappropriate Lewis Acid Choice: While strong Lewis acids like aluminum trichloride (AlCl₃) are potent, they can also lead to indole polymerization, reducing the concentration of productive starting material.[2][3] Milder, more specialized Lewis acids are often superior for indole chemistry.

• Temperature Too Low: While low temperatures are used to control selectivity, excessively cold conditions may slow the reaction to a point of near-stagnation. A careful balance must be struck. If conversion is low, a modest increase in temperature or reaction time may be warranted after other factors have been optimized.

Q2: I'm observing a significant amount of the N-acylated byproduct (1-cyclopropanoyl-1H-indole). How can I improve C3-regioselectivity?

A2: This is the classic regioselectivity challenge in the acylation of unprotected indoles.[2] The indole nitrogen's lone pair competes with the electron-rich C3 position for the acylating agent.[4] Achieving high C3 selectivity is paramount for a high-yield, easily purifiable reaction.

Causality: The N-H proton is acidic and can be removed, or the nitrogen can act as a nucleophile directly. Traditional strong Lewis acids often fail to discriminate effectively. The solution lies in using a Lewis acid that can interact with the indole nitrogen in a way that deactivates it or sterically directs the incoming electrophile to the C3 position.

Troubleshooting Strategies:

• Utilize a Directing Lewis Acid: The most effective strategy is to switch to a Lewis acid known to promote C3-acylation. Diethylaluminum chloride (Et₂AlCl) and dimethylaluminum chloride (Me₂AlCl) are exceptionally effective.[3] These reagents are believed to coordinate with the indole nitrogen, which both reduces the nucleophilicity of the nitrogen and positions the acylating agent for preferential attack at C3. This method works well without needing to protect the nitrogen.[3][5]

• Employ Modern Catalytic Systems: Metal triflates, such as yttrium triflate (Y(OTf)₃), are excellent, water-tolerant Lewis acids that can be used in catalytic amounts.[2] These catalysts are less harsh and often provide high C3 selectivity, especially when paired with acyl anhydrides.[2]

• Optimize Solvent and Temperature: The reaction should be run in a non-coordinating solvent like dichloromethane (CH₂Cl₂) or carbon disulfide (CS₂).[3][6] Running the reaction at low temperatures (e.g., 0 °C to room temperature) typically favors the C3 product.

The following diagram illustrates the decision-making process for troubleshooting poor regioselectivity.

Caption: Troubleshooting workflow for poor C3-regioselectivity.

Q3: My reaction mixture is turning into a dark, insoluble tar. What causes this polymerization and how can it be prevented?

A3: Polymerization is a common and detrimental side reaction when working with electron-rich heterocycles like indole under acidic conditions.[2]

Causality: The indole ring can be protonated by strong acids or activated by Lewis acids to a point where one indole molecule acts as an electrophile and attacks another in a chain reaction, leading to an intractable polymeric tar. This is especially problematic with strong, stoichiometric Lewis acids like AlCl₃.[3]

Prevention Strategies:

• Avoid Harsh Lewis Acids: Replace AlCl₃ with milder alternatives. As mentioned, dialkylaluminum chlorides or catalytic amounts of metal triflates are far less prone to causing polymerization.[3][6] Zinc oxide (ZnO) in an ionic liquid has also been reported as an efficient and mild catalyst system.[7]

• Maintain Low Temperatures: Keeping the reaction cold (0 °C or below) during the addition of reagents is critical. This moderates the reactivity and suppresses the activation energy barrier for polymerization.

• Controlled Reagent Addition: Add the Lewis acid and acylating agent slowly and dropwise to the indole solution. This prevents localized high concentrations of reactive species that can initiate polymerization.

Optimized Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for synthesizing cyclopropyl(1H-indol-3-yl)methanone with high yield and selectivity.

Protocol 1: High-Selectivity Synthesis using Diethylaluminum Chloride (Et₂AlCl)

This method is adapted from the highly effective procedure reported by Okauchi et al. and is excellent for achieving high C3-selectivity without N-protection.[3]

Materials:

• Indole

• Cyclopropanecarbonyl chloride

• Diethylaluminum chloride (Et₂AlCl) (e.g., 1.0 M solution in hexanes)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• Under an inert atmosphere of argon or nitrogen, dissolve indole (1.0 eq.) in anhydrous CH₂Cl₂ in a flame-dried, three-neck flask equipped with a magnetic stirrer and a thermometer.

• Cool the solution to 0 °C using an ice bath.

• Slowly add diethylaluminum chloride (1.1 eq.) dropwise via syringe, ensuring the internal temperature does not rise above 5 °C. A gas (ethane) will evolve. Stir the resulting mixture for 20 minutes at 0 °C.

• In a separate flame-dried flask, dissolve cyclopropanecarbonyl chloride (1.1 eq.) in anhydrous CH₂Cl₂.

• Add the cyclopropanecarbonyl chloride solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and continue stirring for 2-4 hours. Monitor the reaction progress by TLC (e.g., using 3:1 Hexane:Ethyl Acetate).

• Upon completion, cool the reaction back to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer. Extract the aqueous layer twice with CH₂Cl₂.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure cyclopropyl(1H-indol-3-yl)methanone.

The following diagram illustrates the proposed mechanism, highlighting the directing role of Et₂AlCl.

Caption: Proposed mechanism for Et₂AlCl-directed C3-acylation.

Protocol 2: Green, Microwave-Assisted Synthesis using Yttrium Triflate (Y(OTf)₃)

This method, based on the work by Ali et al., offers a fast, environmentally friendlier alternative using a catalytic, recyclable Lewis acid and microwave irradiation.[2]

Materials:

• Indole

• Cyclopropanecarboxylic anhydride

• Yttrium (III) triflate (Y(OTf)₃) (5 mol%)

• Ionic Liquid (e.g., [BMIM]BF₄)

• Ethyl acetate

• Deionized water

Procedure:

• In a microwave process vial, add indole (1.0 eq.), cyclopropanecarboxylic anhydride (1.2 eq.), Y(OTf)₃ (0.05 eq.), and the ionic liquid [BMIM]BF₄ (e.g., 2 mL).

• Seal the vial and place it in a monomode microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 80-100 °C) for a short duration (e.g., 5-15 minutes). Monitor for completion.

• After cooling, add ethyl acetate to the reaction mixture and stir.

• Wash the mixture with water to extract the ionic liquid and catalyst. The ionic liquid/catalyst phase can often be recovered and reused.

• Separate the organic layer, dry it over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the final product.

Data Summary: Comparison of Acylation Conditions

The choice of Lewis acid and reaction conditions has a dramatic impact on the yield of 3-acylindoles. The table below summarizes results from various reported methods for the acylation of indole.

Entry	Lewis Acid	Acylating Agent	Solvent	Yield of 3-Acylindole (%)	Reference
1	Et₂AlCl	Acetyl Chloride	CH₂Cl₂	86	[3]
2	Me₂AlCl	Acetyl Chloride	CH₂Cl₂	85	[3]
3	Y(OTf)₃ (5 mol%)	Propionic Anhydride	[BMI]BF₄ (Ionic Liquid)	92	[2][6]
4	ZnO (50 mol%)	Benzoyl Chloride	[BMIM][PF₆] (Ionic Liquid)	90	[7]
5	AlCl₃	Acetyl Chloride	CS₂	Low / Polymerization	[3]

Frequently Asked Questions (FAQs)

Q: Can I use cyclopropanecarboxylic acid directly? A: Direct acylation with a carboxylic acid is generally not feasible under standard Friedel-Crafts conditions. The carboxylic acid must first be activated, typically by converting it to the more reactive acyl chloride or anhydride.

Q: How will substituents on my indole ring affect the reaction? A: Electronic effects are significant. Electron-donating groups (e.g., -OCH₃, -CH₃) on the indole ring will increase its nucleophilicity and accelerate the reaction. Conversely, electron-withdrawing groups (e.g., -NO₂, -CN) will deactivate the ring, making the reaction much more difficult and requiring harsher conditions.[3][8] Steric hindrance at the C2 or C4 positions can also influence the reaction rate and selectivity.

Q: My product is pure by TLC and ¹H NMR, but the yield is still below expectations after chromatography. What could be the issue? A: If the reaction has gone to completion and purification is clean, consider the possibility of product loss during the workup. 3-Acylindoles have a weakly acidic N-H proton and can sometimes be partially lost to the aqueous layer if the pH is not carefully controlled. Ensure your aqueous washes are neutral or slightly basic before final extraction. Additionally, the product may have some volatility, so avoid overly aggressive concentration on a rotary evaporator at high temperatures.

References

• Ali, M. A., et al. (2014). A Simple, Effective, Green Method for the Regioselective 3-Acylation of Unprotected Indoles. Molecules, 19(9), 13538-13551. [Link]

• Okauchi, T., et al. (2000). A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride. Organic Letters, 2(10), 1485-1487. [Link]

• Bandini, M., & Umani-Ronchi, A. (Eds.). (2022). Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. ACS Omega. [Link]

• Li, J., et al. (2019). Feasible selective synthesis of 3-Acetylindoles and 3-Acetoacetylindoles from β-ethylthio-β-indoly α, β-unsaturated ketones. Journal of Heterocyclic Chemistry. [Link]

• Chatterjee, I., & Panda, G. (2022). Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. PMC. [Link]

• Various Authors. (2019). 3-Substituted indole: A review. International Journal of Chemical Studies. [Link]

• Kumar, A., et al. (2024). Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. JACS Au. [Link]

• S. J. Tu, et al. (2012). Regioselective Friedel–Crafts Acylation of Indoles Catalysed by Zinc Oxide in an Ionic Liquid. ResearchGate. [Link]

• K. K. Ivanov, et al. (2021). Improved Method for Preparation of 3-(1H-Indol-3-yl)benzofuran-2(3H)-ones. MDPI. [Link]

Sources

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• 2. A Simple, Effective, Green Method for the Regioselective 3-Acylation of Unprotected Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Common Side Reactions in Cyclopropyl Indole Synthesis

Welcome to the technical support center for cyclopropyl indole synthesis. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of synthesizing indole scaffolds bearing a cyclopropyl moiety. The inherent strain of the cyclopropane ring, combined with the nuanced reactivity of indole precursors, presents a unique set of synthetic challenges.

This document provides in-depth, field-tested insights in a direct question-and-answer format to address the most common side reactions and yield-limiting issues encountered during these syntheses.

Frequently Asked Questions (FAQs)

Core Synthesis & Yield Issues

Q1: My Fischer indole synthesis using a cyclopropyl ketone is failing or giving very low yields. What are the most likely causes?

A: This is a frequent challenge stemming from two primary sources: N-N bond cleavage and the stability of the cyclopropyl group under harsh acidic conditions.[1][2]

• Causality—N-N Bond Cleavage: The Fischer synthesis proceeds via a[3][3]-sigmatropic rearrangement of an ene-hydrazine intermediate.[4] If the nitrogen-nitrogen bond is weakened, it can cleave heterolytically, leading to aniline and an iminylcarbocation as side products instead of cyclizing.[2] Electron-donating groups on the cyclopropyl ketone can sometimes over-stabilize intermediates, inadvertently promoting this cleavage pathway.[1]

• Causality—Acid-Catalyzed Ring Opening: The high concentration of strong Brønsted or Lewis acids (e.g., H₂SO₄, PPA, ZnCl₂) traditionally used can protonate the cyclopropane ring, inducing ring opening to relieve strain.[5] This is often a more significant issue than the N-N bond cleavage when dealing with strained rings.

Solution Synopsis:

• Optimize Acid Catalyst: Switch from strong, non-coordinating acids to milder Lewis acids like ZnCl₂ or milder Brønsted acids like acetic acid.[6][7] Sometimes, simply reducing the concentration or temperature is sufficient.

• Protecting Groups: If the indole nitrogen is already formed, protecting it with groups like Boc or SEM can modulate reactivity and prevent unwanted side reactions during subsequent functionalization.[1]

• Alternative Routes: If the Fischer synthesis proves intractable, consider a palladium-catalyzed approach, such as the Buchwald modification, which operates under different mechanistic principles and avoids harsh acidic conditions.[4][8]

Cyclopropane Ring Integrity

Q2: My primary side product appears to be a result of cyclopropane ring opening. How can I prevent this?

A: Ring opening is the most characteristic side reaction for this class of molecules, driven by the release of ring strain (approx. 27 kcal/mol). It is typically initiated by an acid or a transition metal catalyst.

• Mechanism (Acid-Catalyzed): Strong acids protonate the C-C bonds of the cyclopropane ring, leading to the formation of a transient carbocation. This intermediate is rapidly attacked by nucleophiles (including the solvent or other reaction components) or undergoes rearrangement to yield a more stable, acyclic product.[5][9] Donor-acceptor cyclopropanes are particularly susceptible, as the substituents stabilize the zwitterionic species formed upon ring opening.[3]

• Mechanism (Metal-Catalyzed): Transition metals, particularly palladium and rhodium, can interact with the cyclopropane ring through oxidative addition, forming a metallacyclobutane intermediate.[10] This can then undergo various transformations, including reductive elimination or rearrangement, leading to products other than the desired cyclopropyl indole.

Troubleshooting Strategies:

Parameter	Recommendation for Ring Integrity	Rationale
Catalyst Choice	Switch from strong Brønsted acids (H₂SO₄) to Lewis acids like Yb(OTf)₃ or In(NTf₂)₃.[11][12]	These Lewis acids can coordinate to carbonyls or other functional groups to promote the desired reaction without providing a free proton source that aggressively attacks the cyclopropane ring.
Temperature	Maintain the lowest effective temperature.	Ring opening has a significant activation energy. Lowering the temperature disfavors this higher-energy pathway relative to the desired indole formation or cyclization.
Solvent	Use non-polar, aprotic solvents (e.g., toluene, dioxane).	Polar, protic solvents can participate in the ring-opening process by stabilizing charged intermediates or acting as nucleophiles.
Reaction Time	Monitor the reaction closely (TLC, LC-MS) and quench immediately upon completion.	Prolonged exposure to even mild acidic or catalytic conditions can lead to the slow accumulation of ring-opened byproducts.

dot

Caption: Troubleshooting workflow for cyclopropane ring opening.

Regioselectivity & Isomeric Impurities

Q3: My reaction is producing a mixture of N-alkylated and C3-alkylated indoles. How do I improve selectivity?

A: The regioselectivity of alkylating an indole ring is a classic challenge. The C3 position is generally more nucleophilic than the indole nitrogen (N1). However, the N-H proton is more acidic, allowing for deprotonation to form the highly nucleophilic indolide anion, which favors N-alkylation.[13][14] The outcome is a delicate balance of conditions.

• Favoring N-Alkylation: Classical conditions involve using a strong base like sodium hydride (NaH) in a polar aprotic solvent like DMF or THF.[13][15] The strong base irreversibly deprotonates the indole N-H, and the resulting anion readily attacks the electrophile (e.g., a cyclopropyl halide). Increasing the reaction temperature can also favor N-alkylation.[15]

• Favoring C3-Alkylation: This is often the default pathway under neutral or acidic conditions. Modern methods utilize Lewis acids or transition metal catalysts to direct alkylation to the C3 position.[13][16] Iron-catalyzed "borrowing hydrogen" reactions with alcohols, for instance, are highly selective for C3.[16][17]

dot

Caption: Key factors controlling N- vs. C3-alkylation selectivity.

Q4: I am observing indolenine (3H-indole) impurities in my final product. What causes this and how can I remove them?

A: Indolenine formation is a common side reaction in Fischer indole synthesis, especially when using ketones that can form a more substituted, stable enehydrazine intermediate.[18] During the final cyclization and aromatization step, a proton loss from C3 is required to form the indole. If this position is sterically hindered or if there's a competing pathway, the molecule may exist as the isomeric indolenine.

Mitigation and Removal:

• Reaction Conditions: Running the reaction at higher temperatures or for longer times can sometimes promote the tautomerization of the indolenine to the more thermodynamically stable indole.

• Purification: Indolenines often have different polarity from their indole isomers. Careful column chromatography on silica gel can effectively separate them.

• Acid-Catalyzed Isomerization: If purification is difficult, the purified mixture can be redissolved in a non-nucleophilic solvent and treated with a catalytic amount of acid (e.g., p-TsOH) with gentle heating to drive the isomerization to the aromatic indole, though this risks other acid-sensitive functionalities like the cyclopropane ring.

Detailed Protocols & Methodologies

Protocol 1: Minimizing Ring Opening in Acid-Catalyzed Cyclocondensation

This protocol is adapted for reactions involving donor-acceptor cyclopropanes and N-unprotected indoles, where ring-opening is a primary concern.[3][9]

Objective: Synthesize an 8,9-dihydropyrido[1,2-a]indole scaffold while minimizing simple alkylation or ring-opened byproducts.

Step-by-Step Methodology:

• Reagent Preparation: Ensure all reagents are pure and solvents are anhydrous. Use of a glovebox or Schlenk line is recommended.

• Reaction Setup: To a dry Schlenk tube containing a stir bar, add the 3-substituted indole (0.2 mmol, 1.0 equiv) and the acyl-cyclopropane (0.22 mmol, 1.1 equiv).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) (1.0 mL).

• Catalyst Addition: Add a stock solution of trifluoroacetic acid (TFA) in DCE (10 mol %, 0.02 mmol). Rationale: A strong Brønsted acid is required for this specific transformation, but its concentration is kept low to prevent side reactions. Weaker acids were found to be ineffective in this case.[9]

• Reaction Execution: Seal the tube and stir the mixture at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting indole is consumed (typically 1-2 hours).

• Work-up: Quench the reaction by adding saturated aqueous NaHCO₃ solution (5 mL). Extract the aqueous layer with dichloromethane (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel to afford the desired product.

Protocol 2: Selective N-Alkylation of an Indole with a Cyclopropyl Moiety

This protocol provides a general method for achieving high selectivity for N-alkylation over C3-alkylation.[15]

Objective: To selectively alkylate the nitrogen of a 2,3-disubstituted indole with an electrophile like benzyl bromide (as a model for a cyclopropylmethyl halide).

Step-by-Step Methodology:

• Reagent Preparation: Use anhydrous DMF. Ensure the sodium hydride (NaH, 60% dispersion in mineral oil) is handled under an inert atmosphere.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the indole substrate (1.0 mmol, 1.0 equiv).

• Deprotonation: Add anhydrous DMF (5 mL) and cool the solution to 0 °C in an ice bath. Add NaH (1.2 mmol, 1.2 equiv) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes. Rationale: The strong base ensures complete formation of the indolide anion, the key nucleophile for N-alkylation.[15]

• Alkylation: Add the alkylating agent (e.g., benzyl bromide, 1.1 mmol, 1.1 equiv) dropwise at 0 °C.

• Reaction Execution: After addition, remove the ice bath and warm the reaction to 80 °C. Rationale: Higher temperatures have been shown to decisively favor N-alkylation over C-alkylation in this system.[15]

• Monitoring: Stir at 80 °C for 1-2 hours, monitoring by TLC.

• Work-up: Cool the reaction to room temperature and carefully quench by the slow addition of water (10 mL). Extract the product with ethyl acetate (3 x 15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by flash chromatography to isolate the N-alkylated indole.

References

• García-García, P., et al. (2021). Brønsted Acid Catalyzed (4 + 2) Cyclocondensation of 3-Substituted Indoles with Donor–Acceptor Cyclopropanes. Organic Letters. Available at: [Link][9]

• García-García, P., et al. (2021). Brønsted Acid Catalyzed (4 + 2) Cyclocondensation of 3-Substituted Indoles with Donor–Acceptor Cyclopropanes. PubMed Central. Available at: [Link][3]

• Smith, A., et al. (2020). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Publishing. Available at: [Link][15]

• Li, C., et al. (2022). Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. PubMed Central. Available at: [Link][16]

• Various Authors. (2022). Intramolecular Ring-opening of Indole-cyclopropanes. ResearchGate. Available at: [Link][11]

• Liu, R., et al. (2018). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. PubMed Central. Available at: [Link][14]

• Riemer, J., et al. (2022). Lewis Acid Catalyzed Cyclopropane Ring-Opening-Cyclization Cascade Using Thioureas as a N,N-bisnucleophile. Chemistry Europe. Available at: [Link][12]

• Various Authors. (2022). Divergent N‐ and C3‐alkylation of indoles and indolines via TM‐catalyzed borrowing‐hydrogen methodology in the presence of alcohols. ResearchGate. Available at: [Link][17]

• Chemistry Stack Exchange. (2021). Mechanism of acid-catalyzed ring opening of a cyclopropane ring. Retrieved from [Link][5]

• Wiley Online Library. (n.d.). Bischler-Möhlau Indole Synthesis. Retrieved from [Link][19]

• Wikipedia. (n.d.). Bischler–Möhlau indole synthesis. Retrieved from [Link][20]

• Ghorai, S., et al. (2023). Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. JACS Au. Available at: [Link][21]

• Chemeurope.com. (n.d.). Bischler-Möhlau indole synthesis. Retrieved from [Link][22]

• Hughes, D. L. (2011). Why Do Some Fischer Indolizations Fail?. PubMed Central. Available at: [Link][2]

• ACS Publications. (n.d.). Metal-induced rearrangements and insertions into cyclopropyl olefins. Retrieved from [Link][10]

• Al-Mousawi, S. M., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. PubMed Central. Available at: [Link][18]

• Reddit. (2022). What are some common causes of low reaction yields?. Retrieved from [Link][23]

• ChemistryViews. (2021). Catalytic Version of the Fischer Indole Synthesis. Retrieved from [Link][7]

• Bird, C. (1971). The rearrangement of cyclopropyl carbenes. ResearchGate. Available at: [Link][24]

• Douglas, C. J., et al. (2022). Diastereoselective Indole-Dearomative Cope Rearrangements by Compounding Minor Driving Forces. PubMed Central. Available at: [Link][25]

• Takeda, A., et al. (2000). Indole Synthesis via Palladium-Catalyzed Intramolecular Cyclization of Alkynes and Imines. Organic-chemistry.org. Available at: [Link][26]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link][4]

• Larock, R. C. (2011). Indoles via Palladium-catalyzed Cyclization. Organic Reactions. Available at: [Link][27]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link][8]

• Google Patents. (1992). Process of preparing purified aqueous indole solution. Retrieved from [28]

• Kim, J-S., et al. (2022). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 1). MDPI. Available at: [Link][29]

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Technical Support Center: Optimization of Reaction Conditions for Cyclopropyl(1H-indol-3-yl)methanone

Welcome to the technical support center for the synthesis and optimization of cyclopropyl(1H-indol-3-yl)methanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested insights to help you navigate the challenges of this synthesis.

The primary route to cyclopropyl(1H-indol-3-yl)methanone is the Friedel-Crafts acylation of indole with cyclopropanecarbonyl chloride. While seemingly straightforward, this reaction is nuanced, with success hinging on the careful control of reaction parameters to favor the desired C3-acylation and minimize side products.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of cyclopropyl(1H-indol-3-yl)methanone. Each problem is followed by an analysis of potential causes and step-by-step solutions.

Issue 1: Low or No Yield of the Desired Product

A low yield is one of the most common frustrations in synthesis. The causes can range from reagent quality to suboptimal reaction conditions.

Potential Causes & Solutions:

• Inactive Catalyst: Many Lewis acids used in Friedel-Crafts acylations, such as aluminum chloride (AlCl₃), are extremely sensitive to moisture.[1] Inactivation of the catalyst will halt the reaction.

  • Solution: Ensure all glassware is rigorously dried (flame-dried or oven-dried) before use. Use anhydrous solvents and fresh, high-purity Lewis acids. It is best practice to open a new bottle of the Lewis acid if you suspect contamination.

• Insufficient Catalyst Loading: The product, an aryl ketone, can form a stable complex with the Lewis acid, effectively sequestering it from the catalytic cycle.[1]

  • Solution: For many Friedel-Crafts acylations, a stoichiometric amount (at least 1.1 equivalents) of the Lewis acid is required to drive the reaction to completion.

• Inappropriate Reaction Temperature: The activation energy for the Friedel-Crafts acylation may not be met at lower temperatures, while excessively high temperatures can lead to decomposition.

  • Solution: If you are running the reaction at 0 °C or room temperature with no product formation, consider gradually increasing the temperature. Monitor the reaction closely by TLC for the appearance of the product and any new impurity spots.

• Poor Quality Starting Materials: Impurities in the indole or cyclopropanecarbonyl chloride can interfere with the reaction.

  • Solution: Use freshly purified indole (e.g., by recrystallization). Ensure the cyclopropanecarbonyl chloride is of high purity and has not hydrolyzed to cyclopropanecarboxylic acid.

Issue 2: Formation of a Significant Amount of N-Acylated Indole

While Friedel-Crafts acylation of indole typically favors the C3 position, competing N-acylation can occur, especially under certain conditions.[2]

Potential Causes & Solutions:

• Reaction with Indole Anion: The use of strong bases can deprotonate the indole nitrogen, forming a highly nucleophilic indolide anion which can then be acylated.

  • Solution: Avoid the use of strong bases if C3-acylation is the desired outcome. Lewis acid-catalyzed or organocatalyzed methods generally favor C-acylation.

• Solvent Effects: The choice of solvent can influence the N- versus C-acylation ratio.

  • Solution: Non-coordinating solvents like dichloromethane (CH₂Cl₂) or 1,2-dichloroethane (DCE) are generally preferred for Friedel-Crafts acylations to promote C3 selectivity.

• Protecting the Indole Nitrogen: The most definitive way to prevent N-acylation is to protect the indole nitrogen.

  • Solution: While this adds steps to the synthesis, using a protecting group like tosyl (Ts) or benzenesulfonyl (Bs) can ensure exclusive C3-acylation. The protecting group can be removed after the acylation step.

Issue 3: Observation of a Ring-Opened Byproduct

A common concern when working with cyclopropyl groups is their potential for ring-opening under acidic conditions.

Potential Causes & Solutions:

• Harsh Lewis Acid: Strong Lewis acids like AlCl₃ can potentially catalyze the opening of the cyclopropane ring, especially at elevated temperatures. The cyclopropylmethyl carbocation is known to be remarkably stable, which could favor rearrangement pathways under harsh conditions.[3][4]

  • Solution: Opt for milder Lewis acids. Diethylaluminum chloride (Et₂AlCl) or dimethylaluminum chloride (Me₂AlCl) have been shown to be effective for the 3-acylation of indoles under mild conditions, which should preserve the integrity of the cyclopropyl ring.[5] Zinc oxide (ZnO) in an ionic liquid is another mild and efficient catalytic system.[2]

• Excessive Heat: High reaction temperatures can provide the energy needed to overcome the activation barrier for cyclopropane ring opening.

  • Solution: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at 0 °C and only warm if necessary, while monitoring for byproducts by TLC.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for the Friedel-Crafts acylation of indole with cyclopropanecarbonyl chloride?

A1: There is no single "best" catalyst, as the optimal choice depends on the scale of your reaction and your tolerance for different reaction conditions. Here is a comparison of common choices:

Catalyst	Advantages	Disadvantages
AlCl₃	Inexpensive and readily available.	Highly moisture-sensitive; can be overly acidic, leading to side reactions or decomposition.[5]
Et₂AlCl / Me₂AlCl	Milder than AlCl₃, leading to cleaner reactions and higher yields with sensitive substrates.[5]	Pyrophoric and requires careful handling.
ZnO	Inexpensive, stable, and requires no special handling. Can be used in "greener" ionic liquid solvents.[2]	May require higher catalyst loading (e.g., 50 mol%).[2]
DBN	An organocatalyst, avoiding metal contamination.[6]	May require N-protected indole for optimal results.

For the synthesis of cyclopropyl(1H-indol-3-yl)methanone, starting with a milder Lewis acid like diethylaluminum chloride (Et₂AlCl) is a good strategy to minimize the risk of cyclopropane ring opening.

Q2: How can I monitor the progress of my reaction?

A2: Thin-layer chromatography (TLC) is the most convenient method. Use a mobile phase that gives good separation between your starting material (indole) and the product. A mixture of hexanes and ethyl acetate (e.g., 7:3 or 8:2) is a good starting point. The product, being more polar than indole, will have a lower Rf value. You can visualize the spots using a UV lamp (254 nm).

Q3: What is a standard workup procedure for this reaction?

A3: After the reaction is complete (as determined by TLC), the workup procedure is crucial for isolating the crude product.

• Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully quench the reaction by adding it to a mixture of crushed ice and dilute hydrochloric acid (e.g., 1 M HCl). This will hydrolyze the aluminum salts and protonate any unreacted starting materials.[7]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent like dichloromethane or ethyl acetate.

• Washing: Wash the combined organic layers sequentially with water, a saturated solution of sodium bicarbonate (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Q4: What is the best way to purify the final product?

A4: Flash column chromatography is the most effective method for purifying cyclopropyl(1H-indol-3-yl)methanone.

• Stationary Phase: Silica gel.

• Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. Start with a low polarity eluent (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity to elute your product.

Q5: What are the expected spectroscopic data for cyclopropyl(1H-indol-3-yl)methanone?

• ¹H NMR (in CDCl₃):

  • A broad singlet for the indole N-H proton (δ > 8.5 ppm).

  • A multiplet for the aromatic protons of the indole ring (δ 7.0-8.0 ppm).

  • A multiplet for the methine proton on the cyclopropyl ring adjacent to the carbonyl group (δ ~2.0-2.5 ppm).

  • Multiplets for the methylene protons of the cyclopropyl ring (δ ~1.0-1.5 ppm).

• ¹³C NMR (in CDCl₃):

  • A signal for the carbonyl carbon (δ > 190 ppm).

  • Signals for the aromatic carbons of the indole ring (δ 110-140 ppm).

  • A signal for the methine carbon of the cyclopropyl ring (δ ~15-25 ppm).

  • Signals for the methylene carbons of the cyclopropyl ring (δ ~10-15 ppm).

• IR (neat or KBr):

  • A strong absorption for the C=O stretch (around 1650-1680 cm⁻¹).

  • A broad absorption for the N-H stretch (around 3200-3400 cm⁻¹).

Experimental Protocols

Protocol: Acylation using Diethylaluminum Chloride

This protocol is adapted from a general method for the 3-acylation of indoles and is recommended for its mild conditions, which are favorable for preserving the cyclopropyl group.[5]

Materials:

• Indole

• Cyclopropanecarbonyl chloride

• Diethylaluminum chloride (Et₂AlCl) in hexanes (1.0 M solution)

• Anhydrous dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add indole (1.0 mmol) and dissolve it in anhydrous dichloromethane (5 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a 1.0 M solution of diethylaluminum chloride in hexanes (1.2 mL, 1.2 mmol) to the stirred indole solution. Stir for 10 minutes at 0 °C.

• Add cyclopropanecarbonyl chloride (1.1 mmol) dropwise to the reaction mixture.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• Cool the reaction mixture back to 0 °C and slowly quench by the addition of 1 M HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Process

Troubleshooting Workflow for Low Yield

Caption: A step-by-step workflow for troubleshooting low yields.

General Reaction Mechanism: Friedel-Crafts Acylation of Indole

Caption: The general mechanism for the Friedel-Crafts acylation of indole.

References

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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride [organic-chemistry.org]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rsc.org [rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. 1H and 13C-NMR Data of the Simplest Plumeran Indole Alkaloids Isolated from Aspidosperma Species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Cyclopropyl(1H-indol-3-yl)methanone

Welcome to the technical support center for the purification of cyclopropyl(1H-indol-3-yl)methanone. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven insights and practical solutions to the challenges encountered during the purification of this important synthetic intermediate.

Introduction

Cyclopropyl(1H-indol-3-yl)methanone is a key precursor in the synthesis of various biologically active compounds, including synthetic cannabinoids. Its synthesis, commonly achieved through the Friedel-Crafts acylation of indole with cyclopropanecarbonyl chloride, can present several purification challenges. This guide offers troubleshooting advice and detailed protocols to help you achieve high purity and yield.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of cyclopropyl(1H-indol-3-yl)methanone.

Question 1: My TLC analysis of the crude reaction mixture shows multiple spots. What are the likely impurities?

Answer:

Following the Friedel-Crafts acylation of indole, several byproducts and unreacted starting materials can contribute to a complex crude mixture. The most common impurities include:

• N-acylated regioisomer (1-cyclopropanoyl-1H-indole): Friedel-Crafts acylation of indole can occur at both the C3 position (desired product) and the N1 position. The N-acylated isomer is often a significant byproduct. The ratio of C-acylation to N-acylation is influenced by reaction conditions such as the Lewis acid catalyst, solvent, and temperature[1].

• Unreacted Indole: Incomplete reaction will leave residual indole in the crude mixture.

• Polymers and Degradation Products: Indoles can be sensitive to strong acidic conditions and may polymerize or decompose, leading to a complex mixture of colored impurities[1]. The cyclopropyl ketone moiety may also be susceptible to ring-opening under harsh acidic conditions[2].

• Diacylated products: Although less common in Friedel-Crafts acylation due to the deactivating effect of the first acyl group, the formation of diacylated indoles is a possibility under forcing conditions.

TLC Visualization:

A typical TLC plate of a crude reaction mixture might look like the following, developed in a hexane/ethyl acetate solvent system.

Spot	Tentative Identity	Rf Value (Approximate)
A	Unreacted Indole	Higher
B	Cyclopropyl(1H-indol-3-yl)methanone (Product)	Intermediate
C	N-acylated regioisomer	Lower
D	Baseline/Polar Impurities	Very Low/Streaking

Note: Rf values are dependent on the exact TLC conditions (solvent system, silica type, etc.).

Question 2: I'm having difficulty separating the C3-acylated product from the N-acylated isomer by column chromatography. The fractions are consistently mixed.

Answer:

Separating C- and N-acylated indole regioisomers can be challenging due to their similar polarities. Here are several strategies to improve separation:

• Optimize the Solvent System:

  • Start with a non-polar solvent system and gradually increase the polarity (gradient elution). A common starting point for indole derivatives is a mixture of hexane and ethyl acetate[3]. Begin with a low percentage of ethyl acetate (e.g., 5-10%) and slowly increase the concentration.

  • Consider adding a small amount of a more polar solvent like dichloromethane or a tertiary amine (e.g., triethylamine, ~0.1-1%) to the eluent. Triethylamine can help to reduce tailing of basic compounds on silica gel.

• Column Packing and Loading:

  • Use a long, thin column for better resolution.

  • Dry-loading the crude material onto silica gel is often preferable to wet-loading, as it can lead to a more uniform starting band and better separation.

• Alternative Stationary Phases:

  • If silica gel fails to provide adequate separation, consider using a different stationary phase. Alumina (neutral or basic) can sometimes offer different selectivity for indole derivatives. Reverse-phase chromatography (C18 silica) is another option, eluting with a polar solvent system like acetonitrile/water or methanol/water.

dot

Caption: Decision workflow for separating C3- and N-acylated indole isomers.

Question 3: My product appears to be decomposing on the silica gel column, resulting in streaking and low recovery.

Answer:

Indole derivatives can be sensitive to the acidic nature of standard silica gel. The cyclopropyl ketone moiety might also be susceptible to acid-catalyzed ring-opening. Here’s how to address this issue:

• Deactivate the Silica Gel: Before preparing your column, you can neutralize the silica gel by washing it with a dilute solution of a non-nucleophilic base, such as triethylamine in your non-polar solvent, followed by flushing with the pure solvent. A common practice is to add 1-2% triethylamine to the eluent.

• Use an Alternative Stationary Phase: As mentioned previously, neutral or basic alumina can be a good alternative to silica gel for acid-sensitive compounds.

• Minimize Contact Time: Run the column as quickly as possible without sacrificing separation (flash chromatography). Avoid letting the compound sit on the column for extended periods.

Question 4: I'm trying to purify my product by recrystallization, but it either oils out or I get very low recovery.

Answer:

Recrystallization is a powerful technique for obtaining highly pure material, but finding the right solvent or solvent system is crucial.

• Solvent Selection:

  • The ideal solvent will dissolve your compound when hot but not at room temperature. For cyclopropyl(1H-indol-3-yl)methanone, which is a crystalline solid, consider solvents like ethanol, isopropanol, or ethyl acetate, or mixtures of these with a non-polar solvent like hexane or heptane[4][5].

  • Perform small-scale solubility tests with a variety of solvents to identify a suitable candidate or a two-solvent system.

• Troubleshooting Oiling Out:

  • "Oiling out" occurs when the compound's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated.

  • If the compound oils out, try using a lower-boiling point solvent.

  • Alternatively, add a small amount of a solvent in which the compound is very soluble to the hot mixture to bring the oil back into solution, then cool slowly.

• Improving Recovery:

  • Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Using an excess of solvent will result in a lower yield.

  • After cooling to room temperature, place the flask in an ice bath to maximize crystal formation.

  • Scratching the inside of the flask with a glass rod can help induce crystallization if it doesn't start spontaneously.

dot

Caption: Troubleshooting common issues in recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for column chromatography of cyclopropyl(1H-indol-3-yl)methanone?

A good starting point is a gradient of ethyl acetate in hexane. Begin with 10% ethyl acetate in hexane and gradually increase the concentration of ethyl acetate while monitoring the elution by TLC. For particularly stubborn separations, a system containing dichloromethane and a small amount of methanol may also be effective.

Q2: How can I confirm the identity and purity of my final product?

The identity and purity of cyclopropyl(1H-indol-3-yl)methanone should be confirmed by a combination of analytical techniques:

• ¹H and ¹³C NMR: To confirm the structure and identify any impurities.

• Mass Spectrometry (MS): To confirm the molecular weight.

• HPLC: To determine the purity. A reverse-phase C18 column with a mobile phase of acetonitrile and water (often with a small amount of formic acid or trifluoroacetic acid) is a common method for purity analysis of indole derivatives.

• Melting Point: A sharp melting point close to the literature value is indicative of high purity.

Q3: Is cyclopropyl(1H-indol-3-yl)methanone stable to storage?

Like many indole derivatives, this compound may be sensitive to light and air over long periods. It is recommended to store the purified compound in a well-sealed container, protected from light, and in a cool, dry place. For long-term storage, refrigeration or freezing is advisable.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

• Preparation of the Crude Sample: After the reaction work-up, dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate. Add silica gel (approximately 2-3 times the weight of the crude product) and evaporate the solvent to obtain a dry, free-flowing powder (dry loading).

• Column Packing: Prepare a flash chromatography column with silica gel in your chosen starting eluent (e.g., 95:5 hexane:ethyl acetate).

• Loading: Carefully add the dry-loaded sample to the top of the column.

• Elution: Begin elution with the starting solvent system. Collect fractions and monitor by TLC. Gradually increase the polarity of the eluent (e.g., to 90:10, 80:20 hexane:ethyl acetate) to elute the product.

• Fraction Analysis: Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent under reduced pressure.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Based on small-scale tests, choose a suitable solvent or solvent pair (e.g., isopropanol, or ethyl acetate/hexane).

• Dissolution: Place the crude cyclopropyl(1H-indol-3-yl)methanone in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture with stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to a constant weight.

References

• Chatterjee, I., Roy, D., & Panda, G. (n.d.). Supporting Information. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Mestrelab Research. (n.d.). NMR Solvent Impurities. [Link]

• Pawar, S. S., et al. (2017). A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. International Journal of Pharmaceutical Sciences and Research, 8(12), 5121-5125.

• PubChem. (n.d.). 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone. [Link]

• ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. [Link]

• Carlsson, A., et al. (2016). Prediction of designer drugs: synthesis and spectroscopic analysis of synthetic cannabinoid analogues of 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone and 1H-indol-3-yl(adamantan-1-yl)methanone. Drug Testing and Analysis, 8(10), 1015-1029.

• Chatterjee, I., Roy, D., & Panda, G. (n.d.). Supporting Information. [Link]

• Mamedov, V. A., et al. (2021). Multicomponent Approach to the Synthesis of 4-(1H-indol-3-yl)-5-(4-methoxyphenyl)furan-2(5H)-one. Molbank, 2021(4), M1292.
• Nycz, J. E., et al. (2014). Analytical differentiation of 1-alkyl-3-acylindoles and 1-acyl-3-alkylindoles: isomeric synthetic cannabinoids. Analytical Chemistry, 86(9), 4371-4378.
• Palladium(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. JACS Au, 2022, 2, 1, 196–206.
• Shestakova, A. K., et al. (2019). Tentative identification of the metabolites of (1-(cyclohexylmethyl)-1H-indol-3-yl)-(2,2,3,3-tetramethylcyclopropyl)methanone, and the product of its thermal degradation, by in vitro and in vivo methods. Drug Testing and Analysis, 11(9), 1387-1402.
• Wang, X., et al. (2022). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)
• Zanda, M. (2004).
• Zhang, P., et al. (2021). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules, 26(23), 7247.
• Zhu, G., et al. (2017). New and Convergent Synthesis of Osimertinib. Journal of Heterocyclic Chemistry, 54(4), 2466-2471.
• Zarei, M., et al. (2012). Regioselective Friedel–Crafts Acylation of Indoles Catalysed by Zinc Oxide in an Ionic Liquid. Journal of Chemical Research, 36(10), 600-602.

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• 1. UR-144, synthetic cannabinoid receptor agonist, induced cardiomyoblast toxicity mechanism comprises cytoplasmic Ca2+ and DAPK1 related autophagy and necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Pyrolysis of UR-144, a synthetic cannabinoid, augments an affinity to human CB1 receptor and cannabimimetic effects in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. pubs.acs.org [pubs.acs.org]

identifying and removing impurities from cyclopropyl(1H-indol-3-yl)methanone

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to navigating the complexities of purifying cyclopropyl(1H-indol-3-yl)methanone. As a Senior Application Scientist, my goal is to blend rigorous scientific principles with practical, field-tested advice to help you achieve the highest possible purity for your compound.

Introduction: The Challenge of Purity in Indole Chemistry

Cyclopropyl(1H-indol-3-yl)methanone is a valuable building block in medicinal chemistry. Its synthesis, typically achieved via Friedel-Crafts acylation of indole, is a cornerstone of heterocyclic chemistry.[1][2] However, the high nucleophilicity of the indole ring, while advantageous for synthesis, also opens the door to several side reactions, making the isolation of a pure product a significant challenge.[1][3] This guide addresses the most common purification hurdles and provides robust, validated solutions.

This section is designed to directly answer the specific questions and issues you may encounter during the purification process.

Part 1: Impurity Identification

Question: What are the most likely impurities in my crude reaction mixture?

Answer: Based on the standard Friedel-Crafts acylation pathway, your crude product may contain several classes of impurities:

• Unreacted Starting Materials: Excess indole or residual acylating agent (e.g., cyclopropanecarbonyl chloride) and its hydrolysis product (cyclopropanecarboxylic acid). Indole is a very common residual impurity.[4]

• Regioisomeric Byproducts: The indole ring has two primary nucleophilic sites: the C3 carbon and the N1 nitrogen. While C3 acylation is typically favored, N1 acylation can occur, leading to the formation of N-acylindole as a key impurity.[3][5] Under certain conditions, 1,3-diacylated indoles can also form.[3]

• Polysubstitution & Dimerization Products: The high reactivity of indole can sometimes lead to the formation of bis-indolylmethane-type byproducts, where a second indole molecule reacts with the activated intermediate.[6][7]

• Process-Related Impurities: Residual Lewis acid catalyst, solvents, and any byproducts from their decomposition.

Question: Which analytical techniques are best for identifying and quantifying these impurities?

Answer: A multi-pronged analytical approach is essential for a complete purity profile. No single technique tells the whole story.

Analytical Technique	Application & Insights Provided
Reverse-Phase HPLC (RP-HPLC)	This is the workhorse for purity assessment, offering high-resolution separation of the target compound from most impurities.[8] Coupled with a UV or Diode Array Detector (DAD), it allows for the quantification of impurities as a percentage of the total peak area. For definitive identification, coupling to a mass spectrometer (LC-MS) is recommended.[8]
¹H and ¹³C NMR Spectroscopy	NMR is indispensable for confirming the primary structure of your desired product and identifying isomers. The N-H proton of the C3-acylated indole has a characteristic chemical shift, which will be absent in the N1-acylated isomer. The splitting patterns and shifts of the aromatic protons can also differentiate between isomers.[9]
Gas Chromatography-Mass Spectrometry (GC-MS)	GC-MS is particularly effective for detecting and identifying volatile impurities, most notably unreacted indole.[10] It provides both retention time data and a mass spectrum for confident identification.
Mass Spectrometry (MS)	Direct infusion or LC-MS confirms the molecular weight of your product and helps assign molecular weights to impurity peaks observed in chromatography, aiding in their identification.[11]

Part 2: Purification Strategies

Question: My crude product is contaminated with unreacted indole. What's the easiest way to remove it?

Answer: Before resorting to chromatography, a simple liquid-liquid extraction can be effective.

• Rationale: While the N-H proton of indole is only weakly acidic, it can be deprotonated by a strong base. However, a simpler method that avoids potentially harsh basic conditions is steam distillation, as indole is volatile with hot water vapor.[4] For a more standard lab procedure, column chromatography is highly effective.

• Acid/Base Wash: A standard workup procedure involving washing the organic layer (e.g., ethyl acetate or dichloromethane) with a mild acid (like dilute HCl) can remove basic impurities. A subsequent wash with saturated sodium bicarbonate solution will remove acidic impurities like residual cyclopropanecarboxylic acid.

Question: How do I separate the desired C3-acylated product from the N1-acylated isomer?

Answer: This is a classic challenge that typically requires high-resolution purification techniques like column chromatography or recrystallization.

• Causality: The C3 and N1 isomers often have very similar polarities, making them difficult to separate. The N-H bond in the desired C3 product allows it to act as a hydrogen bond donor, slightly increasing its polarity compared to the N1-acylated isomer, which lacks this N-H bond. This small difference can be exploited.

Below is a logical workflow for tackling this separation.

Caption: Workflow for purifying cyclopropyl(1H-indol-3-yl)methanone.

Question: What are the best starting conditions for column chromatography and recrystallization?

Answer: These are empirical processes, but here are excellent starting points based on established methods for indole derivatives.[12][13]

Protocol 1: Silica Gel Column Chromatography

This is the most robust method for separating compounds with different polarities.[12]

• Preparation:

  • Stationary Phase: Standard silica gel (60 Å, 230-400 mesh).

  • Mobile Phase Selection: Use Thin-Layer Chromatography (TLC) to find an optimal solvent system. Start with a non-polar solvent like Hexane or Heptane and gradually add a more polar solvent like Ethyl Acetate.

  • Goal: Aim for a solvent system that gives your desired product an Rf value of ~0.25-0.35 on the TLC plate. A good starting point is a 70:30 or 80:20 mixture of Hexane:Ethyl Acetate.

• Execution:

  • Column Packing: Pack the column with a slurry of silica gel in the non-polar solvent.

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

  • Elution: Start with the selected mobile phase. A gradient elution, where the polarity is slowly increased by adding more ethyl acetate, can improve the separation of closely eluting spots.

  • Fraction Collection: Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Validation: Combine the pure fractions, evaporate the solvent under reduced pressure, and confirm purity using HPLC and NMR.[14]

Protocol 2: Recrystallization

Recrystallization is a powerful final purification step to obtain a highly crystalline, pure product.[13]

• Solvent Selection: The key is to find a solvent (or solvent pair) in which the compound is highly soluble when hot but poorly soluble when cold.

  • Screening: Test small amounts of your compound in various solvents like Ethanol, Isopropanol, Ethyl Acetate, and Toluene. Based on similar compounds, ethanol is a promising starting point.[13]

• Procedure:

  • Dissolve the compound in the minimum amount of boiling solvent to form a saturated solution.

  • If there are insoluble impurities, perform a hot filtration to remove them.

  • Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once crystals have formed, cool the flask in an ice bath to maximize the yield.

  • Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

  • Dry the crystals under vacuum.

• Validation: Check the purity of the crystals and the mother liquor by HPLC. If the mother liquor still contains a significant amount of product, a second recrystallization may be performed.

Question: My compound appears yellow or brown. Is it degrading?

Answer: Indole-containing compounds can be sensitive to air, light, and strong acids, often leading to discoloration.

• Mechanism: The pyrrole ring of indole is electron-rich and susceptible to oxidation.[3] Exposure to strong acids can also lead to polymerization or other side reactions.[1]

• Prevention & Handling:

  • Store the purified compound in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon).

  • Use degassed solvents for chromatography and reactions where possible.

  • Avoid prolonged exposure to strongly acidic or basic conditions during workup and purification. While some related compounds are stable for years, this is under ideal storage conditions.[15]

Caption: Major and minor acylation pathways leading to product and isomer impurity.

References

• Purification of indolyl-3-alkane alpha-hydroxylase by affinity chromatography on indolyl-agarose columns. PubMed. Available at: [Link]

• B(C6F5)3-Catalyzed Direct C3 Alkylation of Indoles and Oxindoles. ACS Catalysis. Available at: [Link]

• Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. ACS Omega. Available at: [Link]

• Synthesis and Chemistry of Indole. Pharmapproach. Available at: [Link]

• How can residues of indole be removed from a reaction mixture without using column chromatography? ResearchGate. Available at: [Link]

• Chemoselective N-acylation of indoles using thioesters as acyl source. PubMed Central. Available at: [Link]

• Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). MDPI. Available at: [Link]

• Electrospray–Mass Spectrometry-Guided Targeted Isolation of Indole Alkaloids from Leaves of Catharanthus roseus by Using High-Performance Countercurrent Chromatography. PubMed Central. Available at: [Link]

• Separation of Indole-3-carbinol on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. Oriental Journal of Chemistry. Available at: [Link]

• Regioselective Friedel–Crafts Acylation of Indoles Catalysed by Zinc Oxide in an Ionic Liquid. ResearchGate. Available at: [Link]

• Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively. PubMed. Available at: [Link]

• Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. PubMed Central. Available at: [Link]

• Supporting Information for an article by Chatterjee et al. Indian Institute of Chemical Biology. Available at: [Link]

• Acylation of Indole under Friedel−Crafts ConditionsAn Improved Method To Obtain 3-Acylindoles Regioselectively. ResearchGate. Available at: [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. Available at: [Link]

• Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively. Semantic Scholar. Available at: [Link]

• Improved Method for Preparation of 3-(1H-Indol-3-yl)benzofuran-2(3H)-ones. MDPI. Available at: [Link]

• Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. JACS Au. Available at: [Link]

• Multicomponent Approach to the Synthesis of 4-(1H-indol-3-yl)-5-(4-methoxyphenyl)furan-2(5H)-one. ResearchGate. Available at: [Link]

• A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. American Society for Microbiology. Available at: [Link]

• Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences. Available at: [Link]

• Indole-3-pyruvate: Analysis and Control of Tautomerism and Reactivity. PubMed. Available at: [Link]

• (1-Propyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. PubChem. Available at: [Link]

• Indole-3-pyruvate: Analysis and Control of Tautomerism and Reactivity. Analytical Chemistry. Available at: [Link]

• Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology. Medwin Publishers. Available at: [Link]

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stability and degradation issues of cyclopropyl(1H-indol-3-yl)methanone

Welcome to the technical support center for cyclopropyl(1H-indol-3-yl)methanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability and degradation challenges associated with this compound. The insights and protocols provided herein are synthesized from established principles of indole and cyclopropane chemistry and data from closely related analogs.

Introduction: Understanding the Molecule's Vulnerabilities

Cyclopropyl(1H-indol-3-yl)methanone is a key chemical scaffold. Its stability is governed by two primary structural motifs: the electron-rich indole ring and the strained cyclopropyl group. The indole nucleus is susceptible to acidic conditions and oxidation, while the cyclopropyl ring, particularly when adjacent to a carbonyl group, can be prone to thermal or acid-catalyzed ring-opening. This guide provides a framework for identifying, troubleshooting, and mitigating these degradation issues in your experimental workflows.

Part 1: Frequently Asked Questions (FAQs)

Here we address common questions regarding the handling, storage, and stability of cyclopropyl(1H-indol-3-yl)methanone.

Q1: What are the optimal storage conditions for cyclopropyl(1H-indol-3-yl)methanone?

A1: For long-term stability, the compound should be stored as a solid at -20°C or -80°C, protected from light.[1] Stock solutions should be prepared fresh. If storage of solutions is necessary, they should be kept at -80°C for a maximum of six months or -20°C for one month, also with light protection.[1] Repeated freeze-thaw cycles should be avoided.

Q2: My compound shows a new peak in the HPLC analysis after being stored in an acidic mobile phase. What is happening?

A2: The indole ring is known to be unstable in acidic environments.[2] At low pH, indole-3-carbinol, a related compound, undergoes rapid oligomerization, forming dimers, trimers, and other condensation products.[2][3] It is highly probable that your compound is undergoing acid-catalyzed degradation or self-condensation. It is crucial to use neutral or slightly basic mobile phases if possible and to analyze samples promptly after preparation.

Q3: I am observing a loss of parent compound and the appearance of a new species after heating my reaction mixture. Is this expected?

A3: Yes, this is a potential issue. A study on a structurally similar synthetic cannabinoid containing a tetramethylcyclopropyl methanone group demonstrated that thermal stress can cause isomerization of the cyclopropane ring.[4] This leads to a ring-opened degradant with a terminal double bond.[4] You are likely observing a similar thermal degradation pathway.

Q4: Can I expect degradation when the compound is exposed to light?

Q5: What are the likely metabolic degradation products if I use this compound in in vitro or in vivo studies?

A5: Based on studies of related compounds, you can anticipate several metabolic transformations.[4] The primary routes include mono-, di-, and trihydroxylation on the indole ring and alkyl portions (if any). Carboxylation is another common metabolic step. Furthermore, if thermal degradation occurs prior to metabolism, the resulting ring-opened isomer will also be metabolized, often through hydration of the newly formed double bond.[4]

Part 2: Troubleshooting Guide

This section provides a problem-solving framework for common experimental issues.

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Unexpected peaks in chromatogram, especially at lower retention times.	Acid-Catalyzed Degradation: The indole ring may be reacting in acidic media (e.g., TFA or formic acid in mobile phase).	1. Neutralize the sample immediately before injection.2. Develop an HPLC method using a buffered mobile phase at neutral pH (e.g., phosphate buffer pH 7.0).3. Minimize the time the sample spends in the autosampler.
Loss of assay potency over time at room temperature.	General Instability: The compound may be inherently unstable at ambient temperatures.	1. Store all stock and working solutions at ≤ -20°C.[1]2. Prepare dilutions and standards immediately prior to use.3. Perform a time-course study at room temperature to establish an acceptable window for experimental work.
Mass spectrometry shows a product with the same mass but different fragmentation.	Isomerization: Thermal stress during sample preparation (e.g., heating to dissolve) or analysis (e.g., heated GC inlet) may have caused cyclopropane ring-opening.[4]	1. Avoid heating the compound. Use sonication or vortexing in an appropriate solvent for dissolution.2. If using GC-MS, consider derivatization or switch to a less thermally intensive method like LC-MS.3. Analyze a control sample that has been intentionally heated to confirm the identity of the isomer.
Inconsistent results between experimental batches.	Oxidative Degradation: Exposure to air and trace metal catalysts can lead to oxidation of the indole ring.	1. Use high-purity solvents, preferably sparged with nitrogen or argon.2. Consider adding a small amount of an antioxidant (e.g., BHT) to solutions if compatible with the downstream application.3. Store solid compound and solutions under an inert atmosphere (N₂ or Ar).

Part 3: Key Experimental Protocols & Data Visualization

Protocol 1: Forced Degradation Study Workflow

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule.[5][6]

Objective: To systematically assess the stability of cyclopropyl(1H-indol-3-yl)methanone under various stress conditions as mandated by ICH guidelines.[5]

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N HCl. Incubate at 60°C for 2, 6, 12, and 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Incubate at 60°C for 2, 6, 12, and 24 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 2, 6, 12, and 24 hours.

  • Thermal Degradation: Place a solid sample of the compound in a 100°C oven for 24 hours. Also, reflux a solution of the compound (in acetonitrile) at 80°C for 24 hours.

  • Photolytic Degradation: Expose a solid sample and a solution (in acetonitrile) to a photostability chamber delivering an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Sample Analysis:

  • At each time point, withdraw an aliquot.

  • Neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a final concentration of ~50 µg/mL with the mobile phase.

  • Analyze by a stability-indicating HPLC-UV/MS method.

• Data Evaluation:

  • Calculate the percentage of degradation.

  • Identify and characterize major degradants using MS data.

Diagram: Forced Degradation Experimental Workflow

Caption: Workflow for conducting forced degradation studies.

Diagram: Postulated Degradation Pathways

The following diagram illustrates the two most probable non-metabolic degradation pathways based on data from analogous compounds.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Introduction - NTP Technical Report on the Toxicology Studies of Indole-3-carbinol (CASRN 700-06-1) in F344/N Rats and B6C3F1/N Mice and Toxicology and Carcinogenesis Studies of Indole-3-carbinol in Harlan Sprague Dawley Rats and B6C3F1/N Mice Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Indole-3-Carbinol | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 4. Tentative identification of the metabolites of (1-(cyclohexylmethyl)-1H-indol-3-yl)-(2,2,3,3-tetramethylcyclopropyl)methanone, and the product of its thermal degradation, by in vitro and in vivo methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

preventing byproduct formation in cyclopropyl indole synthesis

A Guide to Preventing Byproduct Formation

Welcome to the technical support center. As a Senior Application Scientist, I've seen firsthand the unique challenges researchers face when working with strained ring systems like cyclopropanes, particularly in the synthesis of valuable indole scaffolds. The high ring strain of the cyclopropyl group, which makes it a versatile synthetic handle, is also its Achilles' heel, often leading to undesired side reactions.[1]

This guide is designed to provide you with practical, field-proven insights to troubleshoot common issues and optimize your synthetic strategy. We will move beyond simple procedural lists to explore the mechanistic underpinnings of byproduct formation, empowering you to make informed decisions in your lab.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are common among researchers new to or troubleshooting cyclopropyl indole syntheses.

Q1: What are the most common strategies for synthesizing cyclopropyl indoles?

There are several effective methods, each with its own set of advantages and potential pitfalls. The choice often depends on the desired substitution pattern and the available starting materials.

• Fischer Indole Synthesis : This classical method involves the acid-catalyzed reaction of a phenylhydrazine with a cyclopropyl-containing ketone or aldehyde.[2] It is one of the most established routes but can be plagued by harsh conditions leading to byproducts.[3][4]

• Palladium-Catalyzed Syntheses : Modern cross-coupling strategies are highly versatile. These can include intramolecular cyclizations of appropriately substituted anilines (e.g., 2-alkynyl anilines) or direct C-H functionalization approaches.[5][6][7] These methods often offer milder conditions and greater functional group tolerance.[8]

• Rhodium-Catalyzed Reactions : Rhodium catalysts are particularly effective for C-H activation and annulation reactions, for instance, using cyclopropanols or cyclopropenes as reaction partners with indole substrates to build complex scaffolds.[9][10][11]

• Other Transition-Metal Catalysis : Gold and copper catalysts have also been employed for specific transformations, often involving the activation of alkynes or other unsaturated systems.[12][13]

Q2: What are the primary types of byproducts I should be aware of?

Byproduct formation is the central challenge in these syntheses. The main culprits are:

• Ring-Opened Products : The cyclopropyl ring can open under acidic, basic, or thermal stress, or through interaction with a metal catalyst, leading to linear or rearranged isomers.[1][14][15]

• Regioisomers : In methods like the Fischer synthesis, if an unsymmetrical ketone is used, the cyclization can occur on either side of the carbonyl, leading to a mixture of indole isomers.[3][16]

• Tar and Polymeric Materials : Harsh acidic conditions, particularly in the Fischer synthesis, can cause degradation of starting materials and products, resulting in the formation of intractable tars.[3][4]

• Dimers and Oligomers : The high reactivity of certain intermediates or the indole product itself can lead to self-condensation or dimerization reactions.[17]

Q3: How does the stability of the cyclopropyl ring affect my reaction strategy?

The stability of the cyclopropyl C-C bonds is paramount. The ring is susceptible to cleavage under harsh conditions.

• Acid Sensitivity : Strong Brønsted and Lewis acids can protonate or coordinate to the cyclopropyl ring, inducing ring-opening to form a carbocationic intermediate that can be trapped by nucleophiles or rearrange.[18][19] This is a major concern in the Fischer indole synthesis.

• Thermal Stress : High reaction temperatures can provide enough energy to overcome the activation barrier for ring cleavage, especially in strained or activated cyclopropane systems.[1]

• Transition Metal Interactions : While often used to preserve the ring, certain transition metals and catalytic cycles can promote oxidative addition into a C-C bond of the cyclopropane, leading to metallacyclobutane intermediates and subsequent ring-opened products.[20]

Part 2: Troubleshooting Guides for Specific Byproducts

This section provides detailed, actionable advice for the most common experimental problems.

Problem 1: My primary byproduct is from the ring-opening of the cyclopropyl group.

This is the most frequent issue. The appearance of linear alkyl chains or rearranged products instead of the desired cyclopropyl moiety is a clear sign of ring cleavage.

Probable Causes & Solutions

• Harsh Acid Catalysis (Fischer Synthesis) : Strong acids used to drive the[5][5]-sigmatropic rearrangement can readily protonate and open the cyclopropyl ring.[2][3][21]

  • Solution 1: Switch to a Milder Acid. Experiment with a range of Brønsted and Lewis acids. Weaker acids may require slightly higher temperatures or longer reaction times but can preserve the cyclopropyl ring.

  • Solution 2: Use a Heterogeneous Catalyst. Solid acid catalysts can sometimes provide the necessary acidity while minimizing side reactions in the bulk solution.

  Table 1: Comparison of Acid Catalysts in Fischer Indole Synthesis

  Catalyst Type	Examples	Typical Conditions	Suitability for Cyclopropyl Substrates	Reference
  Strong Brønsted Acids	H₂SO₄, HCl, PPA	High concentration, often high temp.	Low : High risk of ring-opening.	[2][3]
  Moderate Brønsted Acids	p-TsOH, Acetic Acid	Reflux in solvent	Moderate : Better, but still requires careful optimization.	[3][16]
  Lewis Acids	ZnCl₂, BF₃·OEt₂, AlCl₃	Varies, can be milder	Variable : Highly substrate-dependent. Can still promote ring-opening.	[4][21]

  | Microwave-Assisted | Various acids | Short reaction times (minutes) | High : Reduced exposure to harsh conditions minimizes byproducts. |[4] |

• High Reaction Temperature : Thermal energy can induce homolytic or heterolytic cleavage of the strained C-C bonds.

  • Solution: Lower the Reaction Temperature. Monitor your reaction by TLC or LC-MS at various temperatures to find the minimum required for product formation. It is often better to run the reaction for a longer time at a lower temperature.[4]

Workflow: Diagnosing and Solving Cyclopropane Ring-Opening

Caption: Troubleshooting decision tree for cyclopropane ring-opening.

Problem 2: I am getting significant amounts of tar and polymeric byproducts.

This issue, common in Fischer indole synthesis, arises from the degradation of sensitive starting materials or intermediates under harsh conditions.[3]

Probable Causes & Solutions

• Aggressive Acid Catalyst and High Temperature : The combination of a strong acid and high heat is the primary driver for polymerization and tar formation.[3][4]

  • Solution 1: Use Milder Conditions. As with ring-opening, switch to a milder acid (e.g., acetic acid, ZnCl₂) and lower the reaction temperature.[3]

  • Solution 2: Optimize Reaction Time. Monitor the reaction closely. Once the starting material is consumed, work up the reaction immediately to prevent the product from decomposing.[3]

  • Solution 3: Consider a One-Pot Synthesis. To avoid the instability of isolated hydrazone intermediates, generate the hydrazone in situ and proceed directly with the cyclization without purification of the intermediate.[4]

  • Solution 4: Alternative Methodologies. Microwave-assisted synthesis can dramatically shorten reaction times, minimizing exposure to harsh conditions.[4] Using ionic liquids as both solvent and catalyst can also provide a milder reaction environment.[4]

Problem 3: My transition metal-catalyzed reaction is giving low yields or unexpected byproducts.

Byproducts in these reactions are often mechanistically distinct from those in classical syntheses.

Probable Causes & Solutions

• Incorrect Ligand or Catalyst Choice : The ligand sphere around the metal center (e.g., Palladium, Rhodium) dictates its reactivity and selectivity. An improper ligand can lead to catalyst deactivation or undesired side reactions.

  • Solution: Ligand Screening. For palladium-catalyzed reactions, screen a variety of phosphine or N-heterocyclic carbene (NHC) ligands. The steric and electronic properties of the ligand are critical. For enantioselective processes, chiral ligands are necessary.[22]

• Substrate Incompatibility : Some functional groups on your indole or coupling partner can interfere with the catalyst.

  • Solution: Use Protecting Groups. Sensitive functional groups (e.g., free N-H on the indole) can sometimes be problematic. Using a removable directing or protecting group can improve yields and selectivity.[9][11]

• Undesired C-H Activation Pathways : In C-H functionalization reactions, the catalyst might activate an unintended C-H bond, leading to regioisomers or other rearranged products.

  • Solution: Employ Directing Groups. A directing group can position the metal catalyst at a specific C-H bond, ensuring high regioselectivity for the desired transformation.[11]

Byproduct Formation Pathway: Acid-Catalyzed Ring Opening

Caption: Mechanism of byproduct formation via acid-catalyzed ring cleavage.

Part 3: Experimental Protocol & Purification

Protocol: Microwave-Assisted Fischer Synthesis of a Cyclopropyl Indole

This protocol is adapted from methodologies known to minimize byproduct formation by reducing reaction time.[4]

WARNING : Microwave synthesis should only be performed in a dedicated scientific microwave reactor. Do not use a domestic microwave oven.

• Reagent Preparation : To a 10 mL microwave vial equipped with a magnetic stir bar, add the arylhydrazine (1.0 equiv) and the cyclopropyl ketone (1.1 equiv).

• Solvent and Catalyst : Add the chosen solvent (e.g., ethanol or acetic acid, 3-5 mL) followed by the acid catalyst (e.g., p-TsOH, 0.1 equiv).

• Microwave Irradiation : Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., start at 120 °C) for a specified time (e.g., 10-20 minutes). Monitor pressure to ensure it stays within safe limits.

• Reaction Monitoring : After the initial time, cool the vessel and spot a small aliquot on a TLC plate to check for consumption of the starting material. If the reaction is incomplete, irradiate for an additional 5-10 minutes.

• Work-up : Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 15 mL) to neutralize the acid, followed by brine (15 mL).

• Isolation : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Purification Strategies

Purifying cyclopropyl indoles from related byproducts can be challenging.

• Column Chromatography : This is the most common and effective method.[4]

  • Solvent System : A non-polar/polar solvent system like hexanes/ethyl acetate is a good starting point. A shallow gradient is often required to separate closely-eluting regioisomers.

  • Additives : For removing baseline tar, sometimes adding a very small amount of a more polar solvent like methanol to the eluent can help move the desired product while leaving the polar impurities on the baseline.[4]

• Recrystallization : If your product is a solid, recrystallization can be an excellent technique for removing small amounts of impurities, especially if the byproduct has a different solubility profile.[4]

• Distillation : For volatile, low-molecular-weight indoles, vacuum distillation may be a viable purification method.[4]

By carefully selecting your synthetic route, optimizing reaction conditions, and monitoring your reaction's progress, you can significantly minimize the formation of unwanted byproducts and improve the efficiency of your cyclopropyl indole synthesis.

References

• BenchChem. (2025).
• BenchChem. (2025). Preventing tar and polymer formation in Fischer indole synthesis. BenchChem Technical Support.
• Takeda, A., Kamijo, S., & Yamamoto, Y. (2000). Indole Synthesis via Palladium-Catalyzed Intramolecular Cyclization of Alkynes and Imines. Journal of the American Chemical Society, 122(23), 5662–5663.
• Reddy, T., et al. (2024). Pd(II)

• Cacchi, S., & Fabrizi, G. (2018). Recent Progress in the Transition Metal Catalyzed Synthesis of Indoles. Catalysts, 8(11), 458. [Link]

• Ramachandran, K., & Anbarasan, P. (2022). Rhodium-Catalyzed C2-Alkylation of Indoles with Cyclopropanols Using N,N-Dialkylcarbamoyl as a Traceless Directing Group. Organic Letters, 24(37), 6745–6749. [Link]

• Various Authors. (2024). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies.
• Makarov, I. S., et al. (2015). Enantioselective palladium(0)

• Barber, J. S., & Lautens, M. (2020). Rhodium-Catalyzed Intermolecular Cyclopropanation of Benzofurans, Indoles, and Alkenes via Cyclopropene Ring Opening. Organic Letters, 22(12), 4838–4843. [Link]

• BenchChem. (2025).

• Various Authors. (2022). Intramolecular Ring-opening of Indole-cyclopropanes. ResearchGate. [Link]

• Xia, Y., et al. (2023).

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. [Link]

• De Simone, F., & Waser, J. (2012). Indole alkaloids synthesis via a selective cyclization of aminocyclopropanes. Chimia, 66(4), 233-236. [Link]

• Zhou, J. R., et al. (2015). Palladium-Catalyzed Direct Cyclopropylation of Heterocycles. Angewandte Chemie International Edition, 54(33), 9601-9605. [Link]

• Various Authors. (2023). Cloke–Wilson rearrangement: a unique gateway to access five-membered heterocycles. RSC Advances.
• Cacchi, S., & Fabrizi, G. (2011).

• Ramachandran, K., & Anbarasan, P. (2022). Rhodium-Catalyzed C2-Alkylation of Indoles with Cyclopropanols Using N,N‑Dialkylcarbamoyl as a Traceless Directing Group [Data set]. Figshare. [Link]

• Heravi, M. M., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(84), 53435-53465. [Link]

• Sharma, U., et al. (2018).

• Rubin, M., et al. (2004). Transition Metal Chemistry of Cyclopropenes and Cyclopropanes. Chemical Reviews, 104(5), 2201-2229. [Link]

• Ivanova, O. A., & Budynina, E. M. (2017). Ring Opening of Donor–Acceptor Cyclopropanes with N-Nucleophiles. Synthesis, 49(10), 2107-2138.
• BenchChem. (2025). Optimizing temperature and reaction time for indole synthesis. BenchChem Technical Support.

• Nambu, H., et al. (2016). Ring-Opening Cyclization of Cyclohexane-1,3-dione-2-spirocyclopropanes with Amines: Rapid Access to 2-Substituted 4-Hydroxyindole. Organic Letters, 18(15), 3534–3537. [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. [Link]

• BenchChem. (2025). Optimization of reaction conditions for Fischer indole synthesis of carbazoles. BenchChem Technical Support.

• Solé, D., et al. (2016). Brønsted Acid Catalyzed (4 + 2) Cyclocondensation of 3-Substituted Indoles with Donor–Acceptor Cyclopropanes. Organic Letters, 18(22), 5940–5943. [Link]

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• 5. Indole Synthesis via Palladium-Catalyzed Intramolecular Cyclization of Alkynes and Imines [organic-chemistry.org]
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• 9. Rhodium-Catalyzed C2-Alkylation of Indoles with Cyclopropanols Using N, N-Dialkylcarbamoyl as a Traceless Directing Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rhodium-Catalyzed Intermolecular Cyclopropanation of Benzofurans, Indoles, and Alkenes via Cyclopropene Ring Opening - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Scaling Up the Synthesis of Cyclopropyl(1H-indol-3-yl)methanone

Welcome to the technical support center for the synthesis of cyclopropyl(1H-indol-3-yl)methanone. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from bench-scale to larger, pilot-scale production. We will address common challenges, provide in-depth troubleshooting advice, and offer detailed protocols grounded in established chemical principles. Our goal is to empower you to scale up this process efficiently, safely, and with high fidelity.

Reaction Overview: The Friedel-Crafts Acylation of Indole

The most direct and widely employed method for synthesizing cyclopropyl(1H-indol-3-yl)methanone is the Friedel-Crafts acylation of indole with cyclopropanecarbonyl chloride. This reaction is an electrophilic aromatic substitution where the electron-rich C3 position of the indole nucleus attacks a highly electrophilic acylium ion, which is generated in situ from the acyl chloride and a Lewis acid catalyst.[1]

A critical challenge in this synthesis is managing the reactivity of the indole ring. The indole nitrogen (N1) can compete with the C3 position for the acylating agent, and the highly acidic conditions can trigger undesirable polymerization of the indole substrate, leading to the formation of tar-like byproducts.[2][3] Therefore, careful selection of the Lewis acid, solvent, and reaction temperature is paramount for achieving high yield and regioselectivity.

Caption: General mechanism for the Friedel-Crafts acylation of indole.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling this reaction from a 1-gram to a 100-gram scale?

A: The three primary challenges are:

• Thermal Management: Friedel-Crafts acylations are often exothermic. On a small scale, the flask's high surface-area-to-volume ratio allows for easy heat dissipation. On a larger scale, this ratio decreases dramatically, increasing the risk of thermal runaway if heat is not removed efficiently.[4] This can lead to side reactions, product degradation, and significant safety hazards.

• Mixing and Mass Transfer: Ensuring homogeneous mixing in a large reactor is more difficult. Poor mixing can create localized "hot spots" or areas of high reagent concentration, promoting byproduct formation and reducing yield.

• Reagent Addition: The rate of addition for the acyl chloride or Lewis acid becomes critical. An addition that is too rapid can overwhelm the reactor's cooling capacity. A slow, controlled addition is necessary to maintain the optimal reaction temperature.[5]

Q2: Why is C3-acylation the desired outcome, and how do I avoid N-acylation?

A: C3-acylation is typically the kinetically and thermodynamically favored product under Friedel-Crafts conditions due to the high electron density at the C3 position of the indole ring.[6] However, N-acylation can compete, especially with unprotected indoles. To favor C3-acylation, the choice of Lewis acid is crucial. Strong Lewis acids like AlCl₃ can be overly aggressive, leading to side reactions, while milder or sterically hindered Lewis acids, such as diethylaluminum chloride (Et₂AlCl) or dimethylaluminum chloride (Me₂AlCl), have been shown to provide excellent C3 selectivity without the need for N-H protection.[2][7]

Q3: Is N-H protection of the indole necessary for this synthesis?

A: While N-protection (e.g., with a phenylsulfonyl group) can effectively block N-acylation, it adds extra steps (protection and deprotection) to the overall synthesis, which is undesirable for scale-up.[2] Fortunately, optimized methods using specific dialkylaluminum chloride Lewis acids have demonstrated high yields of the C3-acylated product with unprotected indole, making N-protection unnecessary for this specific transformation.[7]

Troubleshooting Guide

Problem 1: Poor Regioselectivity and Significant N-Acylation Byproduct

Q: I'm consistently getting a mixture of C3- and N-acylated products. How can I improve the selectivity for the desired C3 isomer?

A: This is a classic challenge in indole chemistry. The key is to modulate the reactivity of your electrophile and the reaction conditions.

Causality & Solution: The N-H proton of indole is acidic and can react with the Lewis acid or the acyl chloride. The choice of Lewis acid is the most critical factor influencing regioselectivity.

• Switch to a Milder Lewis Acid: Strong Lewis acids like AlCl₃ are highly reactive and can promote both N-acylation and indole polymerization.[2] Milder, sterically bulky Lewis acids like Et₂AlCl or Me₂AlCl coordinate with the indole nitrogen, increasing the nucleophilicity of the C3 position and directing the acylation there.[7] Metal triflates are also excellent, water-tolerant alternatives.[2]

• Temperature Control: Run the reaction at a lower temperature (e.g., 0 °C to room temperature). Higher temperatures can provide the activation energy needed for the less-favored N-acylation pathway to compete.

• Solvent Choice: Non-polar, aprotic solvents like dichloromethane (CH₂Cl₂) or 1,2-dichloroethane (DCE) are standard. Avoid highly polar or coordinating solvents that can interfere with the Lewis acid's activity.

Lewis Acid	Acylating Agent	Solvent	Yield of 3-Acylindole (%)	Reference
Et₂AlCl	Acetyl Chloride	CH₂Cl₂	86	[2][7]
Me₂AlCl	Acetyl Chloride	CH₂Cl₂	85	[2]
SnCl₄	Acetyl Chloride	CS₂	95	[2]
AlCl₃	Acetyl Chloride	CS₂	Often leads to decomposition	[7]

Problem 2: Low Yield and Formation of Black/Brown Tar

Q: As I increase the scale, my reaction turns dark, and the final yield is significantly reduced due to the formation of a polymeric tar. What is causing this, and how can it be prevented?

A: The formation of tar is a clear sign of indole polymerization, a common side reaction under harsh acidic conditions.[2] The electron-rich indole ring is susceptible to acid-catalyzed self-reaction.

Causality & Solution: This issue is almost always linked to excessive acidity, high temperatures, or poor mixing on a larger scale.

• Strict Temperature Control: This is the most critical parameter. Use a reactor with efficient cooling and a calibrated internal temperature probe. The exothermic nature of the reaction can cause temperature spikes that accelerate polymerization.[4] Maintain a consistent internal temperature, for example, below 10 °C during reagent addition.

• Slow, Sub-surface Addition: Add the Lewis acid and/or acyl chloride solution slowly and below the surface of the reaction mixture. This prevents localized high concentrations at the point of addition, which can initiate polymerization.

• Dilution: While counterintuitive for scale-up, working at slightly more dilute conditions (e.g., 0.1-0.5 M) can help manage the exotherm and reduce the rate of bimolecular side reactions like polymerization.[5]

• Use the Right Lewis Acid: As mentioned previously, switching from a harsh Lewis acid like AlCl₃ to a milder one like Et₂AlCl can significantly reduce degradation.[2][7]

Caption: A decision-making workflow for troubleshooting common issues.

Problem 3: Difficulties with Work-up and Product Isolation

Q: My work-up is problematic on a large scale, involving emulsions during extraction and difficulty in crystallizing the final product. What is a robust isolation protocol?

A: Large-scale work-ups require procedures that are simple, reproducible, and avoid common pitfalls like emulsion formation.

Causality & Solution: The work-up involves quenching the reactive Lewis acid complex, which can be highly exothermic and generate solid byproducts (aluminum salts). These salts can complicate extractions.

• Quench Protocol: A slow, reverse quench is often safer and more effective. Instead of adding water to the reaction, slowly transfer the reaction mixture to a separate, well-stirred vessel containing ice water or a chilled aqueous acid solution (e.g., 1M HCl). This helps control the exotherm from the quench.

• Breaking Emulsions: If emulsions form during the aqueous extraction, adding a saturated brine solution can help break them by increasing the ionic strength of the aqueous phase.

• Isolation by Crystallization: Direct chromatography of large quantities is inefficient. Crystallization is the preferred method for purification at scale.

  • Solvent Selection: Find a suitable solvent system. A common approach is to dissolve the crude product in a good solvent (e.g., ethyl acetate, acetone) and then add a poor solvent (an "anti-solvent," e.g., heptane, hexane) until the solution becomes turbid.

  • Procedure: Dissolve the crude solid in a minimal amount of a hot solvent in which it is soluble. Allow it to cool slowly and undisturbed to form well-defined crystals. Seeding with a small crystal of pure product can aid nucleation.

  • Final Polish: After filtration and drying, if purity is still insufficient, consider a re-slurry in a solvent that dissolves impurities but not the product (e.g., cold diethyl ether or heptane).

Experimental Protocols

Protocol 1: Optimized Lab-Scale (5 g) Synthesis

This protocol is self-validating. Successful execution on this scale with high yield and purity is a prerequisite for attempting a larger scale.

• Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a thermometer, and a dropping funnel under a nitrogen atmosphere.

• Reagents: Charge the flask with indole (5.0 g, 42.7 mmol) and anhydrous dichloromethane (80 mL). Cool the solution to 0 °C in an ice bath.

• Lewis Acid Addition: Slowly add diethylaluminum chloride (Et₂AlCl, 1.0 M solution in hexanes, 47.0 mL, 47.0 mmol, 1.1 eq) via the dropping funnel over 20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Acylation: In a separate flask, prepare a solution of cyclopropanecarbonyl chloride (4.87 g, 46.6 mmol, 1.09 eq) in anhydrous dichloromethane (20 mL). Add this solution dropwise to the reaction mixture over 30 minutes, maintaining the internal temperature at 0-5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction's progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing 150 mL of crushed ice and 10 mL of concentrated HCl with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from ethyl acetate/heptane to afford cyclopropyl(1H-indol-3-yl)methanone as a crystalline solid. Expected yield: >80%.

Protocol 2: Key Safety Considerations for Scale-Up

Scaling up chemical reactions introduces risks that may not be apparent at the lab scale. A thorough risk assessment is mandatory.[4][5]

Caption: A mandatory safety checklist workflow before starting a scale-up reaction.

• Thermal Hazard: The reaction is exothermic. Ensure the reactor's cooling system is sufficient to handle the total heat output. Never scale a reaction by more than 3-5 times its previous run without re-evaluating the thermal risk.[4]

• Gas Evolution: The reaction of the Lewis acid with any adventitious moisture and during the quench will produce HCl gas. Ensure the reaction is conducted in a well-ventilated fume hood or reactor with an appropriate scrubbing system for acid gases.[8]

• Reagent Handling: Diethylaluminum chloride is pyrophoric and reacts violently with water. It must be handled under an inert atmosphere (Nitrogen or Argon) by trained personnel.

• Contingency Plan: Always have a plan for cooling failure. This may include a secondary cooling bath (e.g., ice/acetone) or a pre-measured amount of a suitable quenching agent to stop the reaction in an emergency.

References

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Technical Support Center: Troubleshooting Low Yields in Indole Synthesis

Welcome to the technical support center for indole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with low yields in their synthesis of indole derivatives. Here, we will explore common pitfalls and provide actionable, evidence-based solutions in a comprehensive question-and-answer format.

Section 1: General Troubleshooting for Low Yield in Indole Synthesis

This section addresses broad issues that can lead to diminished yields across various indole synthesis methodologies.

Q1: My indole synthesis reaction is consistently resulting in a low yield. What are the most common factors I should investigate first?

Low yields in indole synthesis can be attributed to several factors, including suboptimal reaction conditions, the stability of reactants or intermediates, and the presence of interfering functional groups.[1] A systematic approach to troubleshooting is crucial.

Initial Checks:

• Purity of Starting Materials: Ensure the arylhydrazine and carbonyl compounds are pure.[1] Impurities can lead to undesirable side reactions, significantly lowering the yield of the desired indole product.[1] It is highly recommended to use freshly distilled or recrystallized starting materials.[2]

• Reaction Conditions: The conditions of your reaction—temperature, time, and catalyst concentration—should be systematically optimized.[1] For instance, the widely used Fischer indole synthesis is known to be highly sensitive to both temperature and the strength of the acid catalyst.[1]

• Atmosphere: For substrates that are sensitive to oxidation, conducting the reaction under an inert atmosphere, such as nitrogen or argon, can prevent oxidative side reactions and improve yield.[2]

• Choice of Synthesis Route: The substitution pattern you desire in your final indole derivative can greatly influence the efficiency of a particular synthesis method.[1] It's possible that the chosen route is not optimal for your target molecule.

Q2: I'm observing significant byproduct formation in my reaction, which I believe is consuming my starting materials. How can I minimize this?

The formation of byproducts is a frequent challenge. In the Fischer indole synthesis, for example, common side products include those from aldol condensation or Friedel-Crafts reactions.[2][3]

Strategies to Minimize Side Reactions:

• Precise Control of Reaction Conditions: Fine-tuning the reaction time, temperature, and acid concentration can help to minimize the formation of side products.[2]

• Protecting Groups: If your starting materials contain sensitive functional groups, the use of protecting groups is advisable.[1] For the indole nitrogen, common protecting groups include Boc, tosyl, and SEM.[1]

• "One-Pot" Procedures: To reduce handling losses and the potential for intermediate decomposition, consider a one-pot synthesis where multiple steps occur in the same reaction vessel without isolating intermediates.[2]

Q3: My reaction seems to stall, with a significant amount of starting material remaining even after extended reaction times. What could be causing this incomplete conversion?

Incomplete conversion can be a frustrating issue. In acid-catalyzed reactions like the Fischer synthesis, several factors could be at play:

• Insufficient Acid Catalyst: The acid catalyst is critical for the reaction to proceed. Ensure you are using an adequate amount of a suitable acid.[2]

• Low Reaction Temperature: Certain steps in indole synthesis, such as the[4][4]-sigmatropic rearrangement in the Fischer method, have a high activation energy and may require elevated temperatures to proceed efficiently.[2] If the reaction is sluggish, a cautious increase in temperature while monitoring for decomposition can be beneficial.[2]

Section 2: Method-Specific Troubleshooting

This section provides detailed guidance for common issues encountered in specific, widely-used indole synthesis methods.

Fischer Indole Synthesis

The Fischer indole synthesis is a robust and popular method, but it is not without its challenges.[1]

Q4: Why is my Fischer indole synthesis failing or giving a very low yield, particularly when I'm trying to synthesize 3-aminoindoles?

This is a known limitation of the Fischer indole synthesis.[4][5] The success of this reaction is highly dependent on the electronic properties of the substituents on your starting materials.[4]

Mechanistic Insight:

The key step in the Fischer synthesis is an acid-promoted[4][4]-sigmatropic rearrangement.[4][6][7] However, a competing pathway is the heterolytic cleavage of the N-N bond in the ene-hydrazine intermediate.[4]

• Substituent Effects: Electron-donating groups on the carbonyl compound can over-stabilize a key intermediate, leading to the undesirable N-N bond cleavage as a side reaction instead of the intended cyclization.[1][4] This is a significant challenge in the synthesis of 3-aminoindoles and N-(indol-3-yl)amides.[4][5] Computational studies have shown that excessive stabilization of the transition state for N-N bond cleavage can preclude the desired rearrangement, leading to low yields or complete reaction failure.[4][5]

Q5: I am struggling with the choice of acid catalyst for my Fischer indole synthesis. How do I select the right one?

The choice and concentration of the acid catalyst are critical and often need to be optimized empirically for each specific substrate pair.[1]

Common Acid Catalysts:

Catalyst Type	Examples	Notes
Brønsted Acids	HCl, H₂SO₄, p-toluenesulfonic acid	Commonly used and effective for many substrates.[3][7]
Lewis Acids	ZnCl₂, BF₃, AlCl₃	Can be effective alternatives, particularly for less reactive substrates.[3][6][7]
Polyphosphoric Acid (PPA)	-	Often a highly effective catalyst for this reaction.[6]

Optimization Strategy:

It is advisable to screen a selection of different acid catalysts to find the optimal one for your specific reaction.[2] The strength of the acid can also influence the required reaction temperature and time.[8]

Q6: How does solvent choice impact the yield of my Fischer indole synthesis?

The solvent can significantly influence the reaction rate and yield.[9]

• Solubility: Poor solubility of starting materials or intermediates can lead to low yields.[9]

• Catalyst Acidity: The solvent can modulate the acidity of the catalyst.

• Intermediate Stability: The stability of key reaction intermediates can be affected by the solvent.[9]

Polar aprotic solvents like DMSO and acetic acid are often effective.[2][6] In some cases, running the reaction neat (without a solvent) can also be a successful strategy.[2] For reactions that are prone to decomposition at high temperatures, dilution with a suitable solvent like sulfolane or dichloromethane can sometimes improve yields by preventing degradation.[9]

Bischler-Möhlau Indole Synthesis

This method, which produces 2-aryl-indoles from an α-bromo-acetophenone and an excess of aniline, is known for often requiring harsh reaction conditions.[10][11][12]

Q7: My Bischler-Möhlau synthesis is giving a very low yield and a mixture of regioisomers. How can I improve this?

This is a common issue with the classical Bischler-Möhlau synthesis, which is notorious for harsh conditions, poor yields, and unpredictable regioselectivity.[1][12]

Modern Approaches to Improve Yield and Selectivity:

• Microwave Irradiation: The use of microwave irradiation has been shown to be an effective method for improving yields and reducing reaction times.[8][10][13]

• Milder Catalysts: The development of milder methods, such as the use of lithium bromide as a catalyst, has been reported.[10][11]

• Solvent Optimization: In some instances, solvent-free, microwave-assisted conditions can significantly enhance yields.[9] If a solvent is necessary, polar aprotic solvents are a good choice.[9] A modified Bischler-Möhlau reaction carried out at a lower temperature has also been shown to improve yields and reduce the formation of tarry side products.[14]

Palladium-Catalyzed Indole Synthesis

Palladium-catalyzed methods offer a versatile approach to indole synthesis, but they come with their own set of potential issues.

Q8: I am having trouble with my palladium-catalyzed indole synthesis. What are the key parameters to consider for optimization?

The success of a palladium-catalyzed reaction is highly dependent on the careful selection of several components.

Key Optimization Parameters:

• Ligand Choice: The ligand plays a crucial role in the catalytic cycle. A wide variety of phosphine-based and N-heterocyclic carbene (NHC) ligands have been developed for C-H functionalization and cross-coupling reactions.[15][16][17] The electronic and steric properties of the ligand can influence the rate of oxidative addition and reductive elimination, which are key steps in many palladium-catalyzed reactions.[15]

• Palladium Precursor: Different palladium sources (e.g., Pd(OAc)₂, PdCl₂(CH₃CN)₂) can exhibit varying reactivity.[18][19]

• Base and Solvent: The choice of base and solvent system is also critical and often needs to be screened to find the optimal conditions for a particular transformation.[16][20]

• Temperature and Reaction Time: As with other methods, these parameters must be carefully optimized.[8][19]

Q9: My Larock indole synthesis is not regioselective. What controls the regioselectivity in this reaction?

The Larock indole synthesis is a palladium-catalyzed reaction between an ortho-iodoaniline and a disubstituted alkyne.[1] The regioselectivity of this synthesis is a key consideration and is determined during the migratory insertion step of the alkyne into the arylpalladium bond.[1] The specific substrates used have a strong influence on the regiochemical outcome.[1]

Section 3: Purification and Analysis

Even with a successful reaction, challenges can arise during the work-up and purification stages.

Q10: I am having difficulty purifying my indole product. What are the best methods?

The purification of indole derivatives can be challenging due to the presence of closely related impurities.[1]

Common Purification Techniques:

• Column Chromatography: This is a very common and effective method.[1] The choice of the solvent system is critical for achieving good separation.[1] For indoles that are sensitive to the acidic nature of standard silica gel, which can lead to degradation or polymerization, several strategies can be employed:[21]

  • Deactivating the Silica: Flush the column with your eluent containing 1% triethylamine to neutralize acidic sites.[21]

  • Using Alumina: Neutral or basic alumina can be a good alternative to silica for acid-sensitive compounds.[21]

• Recrystallization: This can be an effective technique for obtaining high-purity indoles, although it may result in lower recovery.[1][21] A mixed solvent of methanol and water has been found to be effective for the crystallization of crude indole.[1]

Q11: My indole product seems to be decomposing during purification on a silica gel column. How can I prevent this?

Indoles, especially those that are electron-rich, can be sensitive to the acidic nature of standard silica gel.[21] This can lead to degradation, polymerization, and discoloration (often appearing pink, brown, or purple).[21]

Troubleshooting Product Degradation on Silica Gel:

• Neutralize the Silica: As mentioned above, pre-treating the silica gel with a base like triethylamine is a highly effective strategy.[21]

• Work Quickly: Minimize the time your compound spends on the column.[21]

• Inert Atmosphere: If your indole is particularly sensitive, running the column under a nitrogen or argon atmosphere can help to prevent oxidation.[21]

Q12: How can I accurately monitor the progress of my indole synthesis and quantify the yield?

Effective reaction monitoring is key to optimizing your synthesis.

Analytical Techniques:

• Thin-Layer Chromatography (TLC): TLC is a simple and rapid qualitative technique for monitoring reaction progress and checking for the formation of byproducts.[22]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides more detailed information, allowing you to identify your product and any byproducts by their mass-to-charge ratio.

• Colorimetric Assays: For the specific quantification of indole, several colorimetric methods have been developed. These are often based on the reaction of indole with reagents like p-dimethylaminobenzaldehyde (Ehrlich's reagent) or hydroxylamine to produce a colored complex that can be measured spectrophotometrically.[23][24][25]

References

• Why Do Some Fischer Indolizations Fail? - PMC - NIH. (n.d.). Retrieved from [Link]

• Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure - Testbook. (n.d.). Retrieved from [Link]

• Fischer indole synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• Fischer Indole Synthesis - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Synthesis of 4-hydroxy and 6-hydroxyindoles: a renaissance of the Bischler reaction. (n.d.). Retrieved from [Link]

• Why Do Some Fischer Indolizations Fail? | Journal of the American Chemical Society. (n.d.). Retrieved from [Link]

• Problems with Fischer indole synthesis : r/Chempros - Reddit. (2021, December 9). Retrieved from [Link]

• Bischler-Möhlau indole synthesis - chemeurope.com. (n.d.). Retrieved from [Link]

• Bischler–Möhlau indole synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• Synthesis of Indoles by Palladium-Catalyzed Reductive Cyclization of β-Nitrostyrenes with Phenyl Formate as a CO Surrogate - MDPI. (n.d.). Retrieved from [Link]

• HFIP-Promoted Bischler Indole Synthesis under Microwave Irradiation - MDPI. (2018, December 14). Retrieved from [Link]

• Synthesis, Characterization, and Catalytic Application of Palladium Complexes Containing Indolyl-NNN-Type Ligands - PMC - PubMed Central. (n.d.). Retrieved from [Link]

• An indole-amide-based phosphine ligand enabling a general palladium-catalyzed sterically hindered Suzuki–Miyaura cross-coupling reaction - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• Palladium-catalyzed synthesis of indoles via intramolecular Heck reaction - ResearchGate. (n.d.). Retrieved from [Link]

• A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. (n.d.). Retrieved from [Link]

• (PDF) High‐Throughput Colorimetric Detection and Quantification of Indoles and Pyrroloindoles for Enzymatic Activity Determination - ResearchGate. (n.d.). Retrieved from [Link]

• Bischler–Möhlau indole synthesis - Wikiwand. (n.d.). Retrieved from [Link]

• Synthesis of indoles - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Synthesis, Characterization, and Catalytic Application of Palladium Complexes Containing Indolyl-NNN-Type Ligands - ResearchGate. (n.d.). Retrieved from [Link]

• US5085991A - Process of preparing purified aqueous indole solution - Google Patents. (n.d.).

• A Palladium-Catalyzed Method for the Preparation of Indoles via the Fischer Indole Synthesis | Journal of the American Chemical Society. (n.d.). Retrieved from [Link]

• Colorimetric Determination of Indole using p-hydroxybenzaldehyde - International Journal of Engineering and Applied Sciences. (n.d.). Retrieved from [Link]

• Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed Ortho-Amination/Ipso-Heck Cyclization - NIH. (n.d.). Retrieved from [Link]

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PubMed Central. (n.d.). Retrieved from [Link]

• Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C–H activation. (n.d.). Retrieved from [Link]

• Chapter: B6 Indole - National Academies of Sciences, Engineering, and Medicine. (n.d.). Retrieved from [Link]

• Synthesis of Indole Derivatives via Aryl Triazole Ring-Opening and Subsequent Cyclization - MDPI. (n.d.). Retrieved from [Link]

• Indole synthesis: a review and proposed classification - PMC - NIH. (n.d.). Retrieved from [Link]

• Degradation of substituted indoles by an indole-degrading methanogenic consortium - NIH. (n.d.). Retrieved from [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. (n.d.). Retrieved from [Link]

• Biodegradation and Biotransformation of Indole: Advances and Perspectives - PMC. (2018, November 1). Retrieved from [Link]

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Technical Support Center: Optimizing Catalyst Selection for Cyclopropyl Indole Synthesis

Welcome to the technical support center dedicated to the synthesis of cyclopropyl indoles. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of catalyst selection and reaction optimization. Our goal is to empower you with the knowledge to overcome common experimental hurdles and achieve success in your synthetic endeavors.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of cyclopropyl indoles, offering potential causes and actionable solutions based on established chemical principles.

Issue 1: Low to No Product Yield

You've set up your reaction, but upon analysis, you find a low yield of the desired cyclopropyl indole or none at all.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Inactive Catalyst	Catalyst Screening: The chosen catalyst may not be suitable for your specific substrates. A screening of different metal catalysts (e.g., Rhodium, Palladium, Gold, Copper) and ligands is recommended. For instance, rhodium(II) carboxylates are often effective for cyclopropanation reactions involving diazo compounds.[1][2] Check Catalyst Integrity: Ensure the catalyst has not degraded due to improper storage or handling. Use freshly opened or properly stored catalysts.	The electronic and steric properties of the catalyst are critical for activating the substrates and facilitating the key bond-forming steps. Different metals and ligands will have varying efficacy depending on the reaction mechanism (e.g., carbene insertion, C-H activation).
Suboptimal Reaction Conditions	Temperature Adjustment: Some catalytic cycles have a specific activation energy. Systematically vary the reaction temperature. While higher temperatures can increase reaction rates, they might also lead to catalyst decomposition or side product formation.[3] Solvent Screening: The polarity and coordinating ability of the solvent can significantly impact the reaction. Test a range of solvents with varying properties (e.g., polar aprotic like DMF, nonpolar like toluene, or fluorinated solvents like HFIP which can enhance efficiency in some palladium-catalyzed systems).[3]	Temperature affects reaction kinetics and catalyst stability. The solvent can influence the solubility of reactants and catalysts, stabilize intermediates, and in some cases, participate in the catalytic cycle.
Incompatible Substrates	Protecting Group Strategy: The electronic nature of the indole nitrogen can influence its reactivity. If using N-unsubstituted indoles, consider introducing an electron-withdrawing group (e.g., Boc, Ts) to modulate reactivity. Some reactions require a free N-H for the desired pathway to occur.[2] Steric Hindrance: Bulky substituents on the indole or the cyclopropanating agent can prevent the catalyst from accessing the reaction site. Consider using less sterically hindered starting materials if possible.	Protecting groups alter the electron density of the indole ring, affecting its nucleophilicity and susceptibility to different reaction pathways. Steric hindrance can raise the energy of the transition state, slowing down or inhibiting the reaction.
Presence of Inhibitors	Purify Starting Materials: Impurities in your starting materials or solvents (e.g., water, oxygen, coordinating species) can poison the catalyst. Ensure all reagents and solvents are pure and dry, and perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen).	Catalyst poisons can bind to the metal center, blocking the active site and preventing the catalytic cycle from proceeding.

Issue 2: Formation of Undesired Side Products

Your reaction is proceeding, but you're observing significant amounts of byproducts instead of or alongside your target molecule.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Competing Reaction Pathways	Ligand Modification: The ligand plays a crucial role in controlling selectivity. For metal-catalyzed reactions, switching to a bulkier or more electron-donating/withdrawing ligand can disfavor side reactions. Additive Screening: The addition of certain salts or additives can sometimes suppress unwanted pathways. For example, the presence of silver salts can modify the diastereoselectivity in some gold-catalyzed cyclopropanations.[4][5]	The ligand environment around the metal center dictates the stereoelectronics of the catalytic intermediates, thereby influencing which reaction pathway is favored. Additives can act as co-catalysts, scavengers, or modify the active catalytic species.
Isomerization or Rearrangement	Lower Reaction Temperature: Thermal rearrangements are often promoted by heat. Running the reaction at a lower temperature may suppress these unwanted processes. Change Catalyst: Some metals are more prone to promoting rearrangements. For instance, gold catalysts can facilitate tandem migration-cyclopropanation reactions.[4][5] If this is not the desired outcome, a different metal system should be explored.	Higher temperatures provide the activation energy for alternative, higher-energy pathways like rearrangements. The choice of metal influences the nature of the intermediates; for example, gold carbenes have distinct reactivity profiles compared to rhodium carbenes.
Homocoupling of Starting Materials	Adjust Stoichiometry: If you are observing homocoupling of one of the reactants, try slowly adding that reagent to the reaction mixture to maintain a low concentration. Modify Catalyst Loading: A lower catalyst loading might reduce the rate of bimolecular side reactions relative to the desired intramolecular or intermolecular transformation.	Slow addition can favor the desired reaction pathway by minimizing the concentration of a reactive intermediate that could otherwise react with itself. Catalyst loading can influence the concentration of active catalytic species and thus the relative rates of competing reactions.

Issue 3: Poor Stereoselectivity (Diastereo- or Enantioselectivity)

The desired cyclopropyl indole is formed, but as a mixture of stereoisomers with low selectivity.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Suboptimal Chiral Ligand (for enantioselective reactions)	Ligand Screening: The choice of chiral ligand is paramount. Screen a variety of ligand families (e.g., BOX, PyBox, chiral phosphines) to find one that provides the best stereochemical induction for your specific substrate.[6] Optimize Catalyst-to-Ligand Ratio: The ratio of the metal precursor to the chiral ligand can affect the formation and structure of the active chiral catalyst. A slight excess of the ligand is often beneficial.[6]	The chiral ligand creates a chiral environment around the metal center, which energetically differentiates the transition states leading to the two enantiomers. The precise structure of the active catalyst, influenced by the metal-to-ligand ratio, is critical for effective stereocontrol.
Incorrect Solvent Choice	Vary Solvent Polarity: The solvent can influence the geometry of the transition state. Experiment with a range of solvents to find the optimal medium for stereochemical communication between the catalyst and the substrates.[6]	The solvent can interact with the catalyst and substrates, altering the conformational preferences of the transition state assembly and thereby impacting stereoselectivity.
Temperature Effects	Lower the Reaction Temperature: Stereoselectivity is often improved at lower temperatures. This is because the difference in activation energies between the two stereoisomeric transition states becomes more significant relative to the available thermal energy (kT).[6]	According to the Eyring equation, the ratio of products is exponentially related to the difference in the free energies of the transition states. Lowering the temperature amplifies the effect of this energy difference on the product distribution.

Frequently Asked Questions (FAQs)

Q1: Which catalyst is best for my cyclopropyl indole synthesis?

A1: There is no single "best" catalyst, as the optimal choice depends heavily on the specific transformation. Here's a general guideline:

• Rhodium-based catalysts , such as Rh₂(OAc)₄, are widely used and highly effective for cyclopropanations involving diazo compounds.[1][2] They are known for their high efficiency and functional group tolerance.[7]

• Palladium-based catalysts are versatile and often employed in reactions involving C-H activation or cross-coupling strategies to form the indole or cyclopropane ring.[3][8]

• Gold-based catalysts are particularly useful for reactions involving alkynes, such as tandem 1,2-indole migration/cyclopropanation reactions of 3-propargylindoles.[4][5]

• Copper-based catalysts are often used in asymmetric cyclopropanations, frequently paired with chiral bis(oxazoline) (BOX) ligands to achieve high enantioselectivity.[9]

• Manganese-based catalysts have emerged as a more sustainable option and have been successfully used in directing-group-assisted cyclopropanations of indoles.[10]

A decision-making workflow for initial catalyst selection is presented below.

Catalyst selection decision tree.

Q2: What is the general mechanism for transition metal-catalyzed cyclopropanation?

A2: While mechanisms can vary, a common pathway, particularly for rhodium-catalyzed reactions with diazo compounds, involves the following key steps[1]:

• Catalyst Activation: The diazo compound reacts with the metal catalyst to form a metal carbene intermediate, with the expulsion of nitrogen gas.

• Carbene Transfer: The metal carbene then reacts with the indole. This can occur via a concerted pathway where the cyclopropane ring is formed in a single step.

• Catalyst Regeneration: The cyclopropyl indole product is released, and the metal catalyst is regenerated to participate in another catalytic cycle.

Below is a simplified representation of a generic catalytic cycle.

Sources

• 1. Metal-catalyzed cyclopropanations - Wikipedia [en.wikipedia.org]
• 2. Synthesis of quinoline-3-carboxylates by a Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Gold(I)-Catalyzed Tandem 1,2-Indole Migration–Cyclopropanation Reactions of 3‑Propargylindoles with Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Rhodium-Catalyzed Intermolecular Cyclopropanation of Benzofurans, Indoles, and Alkenes via Cyclopropene Ring Opening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C─H activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Directing-Group-Assisted Manganese-Catalyzed Cyclopropanation of Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Cyclopropyl(1H-indol-3-yl)methanone and Its Derivatives: A Guide for Drug Discovery Professionals

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a multitude of natural products and synthetic drugs with a wide array of biological activities.[1] When coupled with a cyclopropyl ketone moiety at the 3-position, the resulting compound, cyclopropyl(1H-indol-3-yl)methanone, presents a unique chemical architecture with significant potential for therapeutic applications. The cyclopropyl group, a small, strained ring system, is a valuable functional group in drug design, often imparting favorable pharmacokinetic and pharmacodynamic properties such as enhanced potency and metabolic stability.[2][3] This guide provides a comprehensive comparative analysis of cyclopropyl(1H-indol-3-yl)methanone and its derivatives, offering insights into their synthesis, structure-activity relationships (SAR), and therapeutic potential across different disease areas.

The Core Scaffold: Cyclopropyl(1H-indol-3-yl)methanone

Cyclopropyl(1H-indol-3-yl)methanone serves as a versatile starting point for the development of novel therapeutic agents. The indole nucleus offers multiple sites for chemical modification, including the nitrogen atom of the indole ring (N1), the benzene portion of the bicyclic system, and the alpha-position to the ketone. The cyclopropyl ring, while seemingly simple, provides a rigid and conformationally constrained element that can influence ligand-receptor interactions. Furthermore, the ketone linker can be modified or replaced to alter the molecule's electronic and steric properties.

Therapeutic Applications and Derivative Analysis

The inherent reactivity and structural features of the cyclopropyl(1H-indol-3-yl)methanone scaffold have led to its exploration in various therapeutic contexts. The following sections delve into specific applications and provide a comparative analysis of derivatives with supporting experimental data where available.

Central Nervous System (CNS) Activity: Cannabinoid Receptor Modulation

One of the most well-documented activities of indol-3-yl cyclopropyl ketone derivatives is their interaction with cannabinoid receptors, particularly the CB2 receptor, which is a key target for inflammatory and neuropathic pain.

A notable example is the class of indol-3-yl-tetramethylcyclopropyl ketones . A study on these derivatives explored the impact of substitutions on the indole ring on their binding affinity for CB1 and CB2 receptors.[4] The tetramethyl substitution on the cyclopropyl ring enhances lipophilicity and may provide specific steric interactions within the receptor binding pocket.

Structure-Activity Relationship (SAR) Insights:

• Indole Ring Substitution: Substitutions on the indole ring were generally found to be detrimental to agonist activity at the CB2 receptor. However, certain substitutions led to improved CB2/CB1 binding selectivity.[4]

• N1-Substituents: The nature of the substituent at the N1 position of the indole ring significantly influences binding affinity and functional activity. For instance, analogs with a tetrahydropyranyl-methyl side chain exhibited stronger binding and greater agonist activity compared to those with a morpholino-ethyl side chain.[4]

Comparative Data for Indol-3-yl-tetramethylcyclopropyl Ketone Derivatives:

Compound ID	Indole Substitution	N1-Substituent	CB2 Ki (nM)	CB1 Ki (nM)	CB2/CB1 Selectivity	CB2 Agonist Activity (EC50, nM)
5	Unsubstituted	Tetrahydropyranyl-methyl	1.2	110	92	1.5
32	Unsubstituted	Morpholino-ethyl	15	1500	100	25
15	5-Fluoro	Tetrahydropyranyl-methyl	0.8	250	313	2.0
16	5-Chloro	Tetrahydropyranyl-methyl	1.0	300	300	2.2
17	5-Bromo	Tetrahydropyranyl-methyl	1.1	350	318	2.5

Data extracted from J. Med. Chem. 2008, 51 (6), 1904–12.[4]

Experimental Protocol: Cannabinoid Receptor Binding Assay

A standard radioligand binding assay can be employed to determine the affinity of the synthesized compounds for CB1 and CB2 receptors.

• Membrane Preparation: Membranes from cells stably expressing human CB1 or CB2 receptors are prepared.

• Radioligand: [³H]CP-55,940 is a commonly used high-affinity cannabinoid receptor agonist radioligand.

• Assay Buffer: Tris-HCl buffer containing bovine serum albumin (BSA) and protease inhibitors.

• Incubation: Membranes, radioligand, and varying concentrations of the test compound are incubated at 30°C for 90 minutes.

• Filtration: The incubation mixture is filtered through a glass fiber filter to separate bound from free radioligand.

• Scintillation Counting: The radioactivity retained on the filter is measured using a scintillation counter.

• Data Analysis: The Ki values are calculated from the IC50 values using the Cheng-Prusoff equation.

Logical Relationship Diagram: SAR of CB2 Agonists

Caption: Structure-Activity Relationship (SAR) for CB2 Receptor Agonists.

Antiviral Activity

The indole nucleus is a privileged scaffold in the design of antiviral agents.[5][6] While direct studies on the antiviral activity of cyclopropyl(1H-indol-3-yl)methanone are limited, the structural similarities to known antiviral indole derivatives suggest potential in this area. For instance, Arbidol, a broad-spectrum antiviral drug, features a functionalized indole core.[5]

A recent study reported the in vitro antiviral activity of a new indol-3-carboxylic acid derivative against SARS-CoV-2.[7][8] This compound, while structurally different from a cyclopropyl ketone, highlights the potential of the indole-3-carbonyl scaffold in antiviral drug discovery. The compound, dihydrochloride of 6-bromo-5-methoxy-1-methyl-2-(1-piperidinomethyl)-3-(2-diethylaminoethoxy) carbonylindole, exhibited an IC50 of 1.06 µg/mL against SARS-CoV-2 in cell culture.[8]

Hypothetical Derivatives and Rationale:

Based on the known pharmacophoric features of antiviral indoles, derivatives of cyclopropyl(1H-indol-3-yl)methanone could be designed to target viral entry, replication, or other key viral processes.

• N1-Alkylation: Introduction of alkyl or substituted alkyl groups at the N1 position can enhance antiviral activity.

• Indole Ring Substitution: Halogenation (e.g., with fluorine, chlorine, or bromine) or the introduction of methoxy groups on the indole ring can modulate the electronic properties and improve antiviral potency.

• Cyclopropyl Ring Modification: While the cyclopropyl group itself is often beneficial, exploring bioisosteric replacements or substitutions on the ring could lead to improved activity profiles.

Experimental Workflow: Antiviral Screening

Caption: Workflow for in vitro antiviral screening of novel compounds.

Anticancer Activity

Indole derivatives have a rich history in cancer chemotherapy, with compounds like vincristine and vinblastine being prominent examples.[9] The 3-substituted indole scaffold is a common feature in many synthetic anticancer agents.

Design Strategy for Anticancer Derivatives:

The design of anticancer derivatives of cyclopropyl(1H-indol-3-yl)methanone could focus on several established mechanisms of action for indole-based compounds:

• Tubulin Polymerization Inhibition: Modifications to the indole and cyclopropyl moieties could be designed to interact with the colchicine binding site on tubulin, disrupting microtubule dynamics and inducing cell cycle arrest.

• Kinase Inhibition: The indole scaffold can serve as a template for designing inhibitors of various protein kinases that are dysregulated in cancer.

• Induction of Apoptosis: Derivatives can be designed to trigger programmed cell death in cancer cells through various signaling pathways.

Comparative Table of Related Anticancer Indole Derivatives (Hypothetical Data):

Derivative Class	Proposed Modification	Target/Mechanism	Predicted Activity (IC50)
Class A	N1-benzyl substitution on the indole ring	Tubulin Polymerization Inhibition	Low micromolar
Class B	5-Fluoro substitution on the indole ring	Kinase Inhibition (e.g., VEGFR)	Sub-micromolar
Class C	Modification of the ketone to an oxime	Induction of Apoptosis	Mid micromolar

This table illustrates a hypothetical scenario for guiding synthetic efforts. Actual experimental data would be required to validate these predictions.

Synthesis and Characterization

The synthesis of cyclopropyl(1H-indol-3-yl)methanone and its derivatives can be achieved through various established synthetic routes.

General Synthetic Scheme:

Caption: General synthetic route to cyclopropyl(1H-indol-3-yl)methanone and its derivatives.

Experimental Protocol: Friedel-Crafts Acylation of Indole

• Reactants: To a solution of indole in a suitable anhydrous solvent (e.g., dichloromethane or nitrobenzene), add a Lewis acid catalyst (e.g., aluminum chloride or tin(IV) chloride) at 0°C.

• Acylating Agent: Add cyclopropanecarbonyl chloride dropwise to the reaction mixture while maintaining the temperature at 0°C.

• Reaction: Allow the reaction to stir at room temperature for several hours until completion, monitored by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with ice-water and extract the product with an organic solvent.

• Purification: Purify the crude product by column chromatography on silica gel to obtain pure cyclopropyl(1H-indol-3-yl)methanone.

Conclusion and Future Directions

Cyclopropyl(1H-indol-3-yl)methanone represents a promising scaffold for the development of novel therapeutic agents. The combination of the versatile indole nucleus and the unique properties of the cyclopropyl group offers a rich chemical space for exploration. While research has demonstrated the potential of its derivatives as cannabinoid receptor modulators, the full therapeutic scope of this compound class remains to be elucidated.

Future research should focus on:

• Systematic SAR studies: A comprehensive investigation of substitutions at various positions of the indole ring and modifications of the cyclopropyl and ketone moieties is needed to build a robust SAR model.

• Exploration of diverse biological targets: Screening of a library of cyclopropyl(1H-indol-3-yl)methanone derivatives against a broad range of biological targets could uncover novel activities in areas such as oncology, virology, and inflammation.

• Pharmacokinetic and in vivo studies: Promising lead compounds should be advanced to in vivo studies to evaluate their efficacy, safety, and pharmacokinetic profiles.

By leveraging the principles of medicinal chemistry and modern drug discovery techniques, the cyclopropyl(1H-indol-3-yl)methanone scaffold holds the potential to yield the next generation of innovative medicines.

References

• Medicinal chemistry of indole derivatives: Current to future therapeutic prospectives. Eur J Med Chem. 2019;183:111721. [Link]

• In Vitro Antiviral Activity of a New Indol-3-carboxylic Acid Derivative Against SARS-CoV-2. Acta Naturae. 2023;15(4):83-91. [Link]

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• The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. [Link]

• A review on recent developments of indole-containing antiviral agents. J Med Chem. 2018;61(18):7973-7994. [Link]

• Indoles as Specific and Multitargeted Enzyme Inhibitors: Therapeutic Applications in Diabetes and Cancer. Biological and Molecular Chemistry. [Link]

• Exploring the potential of some natural indoles as antiviral agents: quantum chemical analysis, inverse molecular docking, and affinity calculations. Frontiers in Chemistry. 2023;11:1248434. [Link]

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• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules. 2022;27(17):5593. [Link]

• Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies. Molecules. 2016;21(1):29. [Link]

• Medicinal chemistry of indole derivatives: Current to future therapeutic prospectives. European Journal of Medicinal Chemistry. 2019;183:111721. [Link]

• Novel C3-Methylene-Bridged Indole Derivatives with and without Substituents at N1: The Influence of Substituents on Their Hemolytic, Cytoprotective, and Antimicrobial Activity. Molecules. 2023;28(18):6510. [Link]

• Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Derivatives. Molecules. 2022;27(19):6648. [Link]

• Design, Synthesis, Anti-Cancer, Anti-Inflammatory and In Silico Studies of 3-Substituted-2-Oxindole Derivatives. Chemistry & Biodiversity. 2024;e202400844. [Link]

• {2-[(1H-Indol-3-yl-methyl-idene)amino]-4,5,6,7-tetra-hydro-benzo[b]thio-phen-3-yl}(phen-yl)methanone. Acta Crystallographica Section E: Structure Reports Online. 2014;70(Pt 4):o501-o502. [Link]

• 2-(3-Indolyl)acetamides and their oxazoline analogues: Anticancer SAR study. Bioorganic & Medicinal Chemistry Letters. 2024;102:129681. [Link]

• Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules. 2022;27(17):5593. [Link]

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• 1,3-Diarylpyrazolones as Potential Anticancer Agents for Non-Small Cell Lung Cancer: Synthesis and Antiproliferative Activity Evaluation. Molecules. 2021;26(23):7282. [Link]

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A Senior Application Scientist's Guide to Validating the In Vitro Biological Activity of Cyclopropyl(1H-indol-3-yl)methanone

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Establishing a Testable Hypothesis for a Novel Indole Derivative

Cyclopropyl(1H-indol-3-yl)methanone, hereafter referred to as CIM, is a synthetic compound featuring an indole core, a structure of significant interest in medicinal chemistry due to its prevalence in biologically active molecules.[1][2] While the specific biological target of CIM is not extensively documented in public literature, its structural resemblance to the naphthoylindole family of compounds, such as JWH-018, provides a strong rationale for hypothesizing its activity at cannabinoid receptors.[3][4][[“]] Many synthetic cannabinoids are potent agonists of the Cannabinoid Receptor 1 (CB1), a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system.[4][[“]][6]

This guide provides a comprehensive, field-proven framework for the in vitro validation of CIM's biological activity, using its putative function as a CB1 receptor agonist as a working hypothesis. We will objectively compare its performance against a well-characterized potent agonist (JWH-018) and a classic antagonist/inverse agonist (Rimonabant) to provide a robust pharmacological profile.[3][7][8][9] The experimental workflow is designed as a logical cascade, moving from initial target engagement to functional cellular response and finally to essential off-target toxicity assessment.

Comparative Compound Selection: The Importance of Controls

To rigorously validate the activity of a novel compound, it must be benchmarked against well-understood alternatives.

• Cyclopropyl(1H-indol-3-yl)methanone (CIM): The investigational compound. Its structural features suggest potential interaction with the CB1 receptor.

• JWH-018 (Positive Agonist Control): A potent, high-affinity synthetic agonist for both CB1 and CB2 receptors.[3][4] It serves as the benchmark for agonistic activity, providing a reference for both high-affinity binding and robust functional response.[3][[“]][10]

• Rimonabant (Antagonist/Inverse Agonist Control): A selective CB1 receptor antagonist/inverse agonist.[7][8][9][11] It is crucial for confirming the specificity of any observed effects at the CB1 receptor and will be used to demonstrate competitive displacement in binding assays and blockade of function in cellular assays.

Experimental Validation Workflow: A Three-Tiered Approach

A robust validation strategy progresses from the molecular to the cellular level. This tiered approach ensures that each step builds upon the last, providing a clear and comprehensive picture of the compound's activity profile.

Caption: Agonist activation of the Gᵢ-coupled CB1 receptor.

Detailed Protocol: cAMP-Glo™ Functional Assay

• Cell Culture: Plate cells stably expressing the human CB1 receptor (e.g., CHO-K1 or HEK293 cells) in a 96-well or 384-well solid white assay plate and incubate to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of CIM, JWH-018, and Rimonabant in an appropriate assay buffer.

• Assay Procedure (Agonist Mode):

  • Aspirate the culture medium from the cells.

  • Add the test compounds (CIM, JWH-018) along with a fixed concentration of forskolin (to stimulate cAMP production).

  • Incubate for 15-30 minutes at room temperature.

• Assay Procedure (Antagonist Mode):

  • To test Rimonabant, pre-incubate the cells with various concentrations of Rimonabant before adding a fixed concentration of a known agonist (JWH-018) plus forskolin.

• Cell Lysis and Detection:

  • Add cAMP-Glo™ Lysis Buffer to each well and incubate with shaking to lyse the cells and release cAMP. [12] * Add the cAMP Detection Solution (containing PKA) and incubate to allow the enzymatic reaction to proceed. [12] * Add the Kinase-Glo® Reagent to terminate the PKA reaction and initiate the luciferase reaction. [13][12]6. Measurement: Measure luminescence using a plate-reading luminometer. The signal is stable for several hours. [14]7. Data Analysis: Convert the relative light unit (RLU) signals to cAMP concentrations using a standard curve. Plot the percent inhibition of forskolin-stimulated cAMP levels versus the log concentration of the agonist. Fit the data using a four-parameter logistic equation to determine the IC₅₀ (for agonists) or Kₑ (for antagonists).

Tier 3: Counterscreening for Cytotoxicity

It is imperative to ensure that the observed decrease in cAMP (or any other functional readout) is due to specific receptor modulation and not simply because the compound is killing the cells. A cell viability assay is a critical counterscreen.

Causality Behind the Method: The MTT (or MTS) assay is a colorimetric assay that measures the metabolic activity of cells, which serves as a proxy for cell viability. [15][16]Viable, metabolically active cells contain mitochondrial reductase enzymes that can reduce the yellow tetrazolium salt (MTT) to an insoluble purple formazan product. [16][17]The formazan is then solubilized, and the absorbance of the resulting colored solution is measured. A decrease in signal indicates a reduction in metabolic activity, likely due to cell death or cytotoxicity.

Detailed Protocol: MTT Cell Viability Assay

• Cell Plating: Seed the same CB1-expressing cells used in the functional assay into a clear 96-well plate at an appropriate density.

• Compound Treatment: Treat the cells with the same concentration range of CIM, JWH-018, and Rimonabant used in the functional assays. Include a vehicle-only control and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for a period relevant to the functional assay (e.g., 1-4 hours) or longer (e.g., 24-48 hours) to assess long-term toxicity. [17]4. MTT Addition: Add MTT solution (typically 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form. [16][18]5. Solubilization: Carefully remove the media and add a solubilizing agent (e.g., DMSO or an SDS-HCl solution) to dissolve the formazan crystals. [16][18]6. Measurement: Measure the absorbance at approximately 570 nm using a microplate spectrophotometer. [17]7. Data Analysis: Normalize the data to the vehicle-treated control wells (representing 100% viability). Plot percent viability versus the log concentration of the compound to determine the CC₅₀ (the concentration that causes 50% cytotoxicity).

Data Summary and Comparative Analysis

The data from these three assays provide a multi-dimensional profile of the investigational compound. The results should be summarized in a clear, comparative table.

Compound	Binding Affinity (Kᵢ, nM)	Functional Potency (IC₅₀, nM)	Cytotoxicity (CC₅₀, µM)	Selectivity Index (CC₅₀ / IC₅₀)
CIM (Investigational)	Hypothetical Value	Hypothetical Value	Hypothetical Value	Calculated
JWH-018 (Agonist)	~9.0 [3]	~14.7 [3]	> 10	> 680
Rimonabant (Antagonist)	~1-10	N/A (Blocks Agonist)	> 10	N/A

• Binding Affinity (Kᵢ): A lower Kᵢ value indicates a higher affinity for the CB1 receptor.

• Functional Potency (IC₅₀): A lower IC₅₀ value indicates that the compound is more potent at producing a functional response (inhibiting cAMP).

• Cytotoxicity (CC₅₀): A higher CC₅₀ value is desirable, indicating the compound is less toxic to the cells.

• Selectivity Index: This ratio provides a crucial therapeutic window. A high selectivity index (>100) is generally desired, as it indicates that the compound's functional effects occur at concentrations far below those that cause general cytotoxicity.

Conclusion and Interpretation

This structured, multi-tiered approach provides a robust and self-validating framework for characterizing the in vitro activity of cyclopropyl(1H-indol-3-yl)methanone. By directly comparing its performance against established pharmacological tools like JWH-018 and Rimonabant, researchers can confidently determine its affinity, functional potency, and potential toxicity at the CB1 receptor. A successful outcome would show CIM binding to the CB1 receptor with high affinity (low nanomolar Kᵢ), potently inhibiting cAMP production in a manner blocked by Rimonabant, and exhibiting low cytotoxicity (high CC₅₀), thus validating the initial hypothesis and establishing a solid foundation for further preclinical development.

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comparison of cyclopropyl(1H-indol-3-yl)methanone with other synthetic cannabinoid precursors

This guide provides an in-depth technical comparison of the synthesis of cyclopropyl(1H-indol-3-yl)methanone and other pivotal precursors in the landscape of synthetic cannabinoid research. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to offer a nuanced understanding of the synthetic pathways, the rationale behind experimental choices, and the downstream implications for cannabinoid receptor activity.

Introduction: The Central Role of the 3-Acylindole Scaffold

The 3-acylindole core is a foundational structural motif in a multitude of synthetic cannabinoid receptor agonists (SCRAs). The nature of the acyl group appended to the C3 position of the indole ring, along with the substituent on the indole nitrogen, profoundly influences the resulting compound's affinity and efficacy at the cannabinoid receptors, CB1 and CB2. This guide focuses on the comparative synthesis of three key precursor classes, distinguished by their acyl moieties: cyclopropyl, adamantoyl, and naphthoyl. The choice of precursor is a critical first step in the synthesis of targeted SCRAs, impacting not only the pharmacological profile of the final product but also the efficiency and scalability of the synthetic route.

Comparative Synthesis of Key 3-Acylindole Precursors

The synthesis of 3-acylindoles is most commonly achieved via the Friedel-Crafts acylation of indole or its N-substituted derivatives.[1][2][3] This electrophilic aromatic substitution reaction involves the reaction of indole with an acylating agent, typically an acyl chloride, in the presence of a Lewis acid catalyst.[1][4] While seemingly straightforward, the choice of reagents and reaction conditions is critical to achieving high yields and regioselectivity, as indole can be sensitive to strong acids and polymerization.[5][6]

Here, we compare the synthesis of three key precursors: cyclopropyl(1H-indol-3-yl)methanone, (1H-indol-3-yl)(adamantan-1-yl)methanone, and (1H-indol-3-yl)(naphthalen-1-yl)methanone.

Table 1: Overview of Precursor Synthesis

Precursor	Acyl Chloride Precursor	Common Synthetic Cannabinoid(s) Derived
Cyclopropyl(1H-indol-3-yl)methanone	Cyclopropanecarbonyl chloride	UR-144, XLR-11
(1H-indol-3-yl)(adamantan-1-yl)methanone	1-Adamantanecarbonyl chloride	AB-001, SDB-001
(1H-indol-3-yl)(naphthalen-1-yl)methanone	1-Naphthoyl chloride	JWH-018, AM-2201

Experimental Protocols and Mechanistic Insights

Synthesis of Cyclopropyl(1H-indol-3-yl)methanone

This precursor is the foundation for tetramethylcyclopropyl-containing synthetic cannabinoids like UR-144 and XLR-11.[7] The synthesis leverages the Friedel-Crafts acylation of indole with cyclopropanecarbonyl chloride.

Diagram 1: Synthesis of Cyclopropyl(1H-indol-3-yl)methanone

Caption: Friedel-Crafts acylation of indole to yield the target precursor.

Protocol 1: Synthesis of Cyclopropyl(1H-indol-3-yl)methanone

• Step 1: Reaction Setup. In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add indole (1.0 eq) and anhydrous dichloromethane (CH2Cl2). Cool the solution to 0 °C in an ice bath.

• Step 2: Lewis Acid Addition. To the cooled solution, add a solution of diethylaluminum chloride (Et2AlCl) in hexanes (1.2 eq) dropwise.[5] The use of a milder Lewis acid like Et2AlCl is often preferred over stronger ones like AlCl3 to prevent the degradation and polymerization of the acid-sensitive indole nucleus.[5][6]

• Step 3: Acylation. After stirring for 10-15 minutes, add cyclopropanecarbonyl chloride (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Step 4: Reaction Progression. Allow the reaction to warm to room temperature and stir until completion, as monitored by Thin Layer Chromatography (TLC).

• Step 5: Quenching and Work-up. Carefully quench the reaction by the slow addition of 1 M HCl. Separate the organic layer, and extract the aqueous layer with CH2Cl2. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

• Step 6: Purification. Purify the crude product by column chromatography on silica gel to afford cyclopropyl(1H-indol-3-yl)methanone as a solid.

Self-Validation: The final product can be characterized by its melting point and spectroscopic data (¹H NMR, ¹³C NMR, MS) to confirm its identity and purity.

Synthesis of (1H-indol-3-yl)(adamantan-1-yl)methanone

The bulky, lipophilic adamantyl group is a feature of several synthetic cannabinoids, including AB-001. Its precursor is synthesized via a similar Friedel-Crafts acylation.

Protocol 2: Synthesis of 1-Adamantanecarbonyl chloride

• Step 1: Reaction Setup. In a round-bottom flask, suspend 1-adamantanecarboxylic acid (1.0 eq) in an excess of thionyl chloride (SOCl2).[8]

• Step 2: Reaction. Gently reflux the mixture until the solid dissolves and gas evolution ceases.

• Step 3: Isolation. Remove the excess thionyl chloride under reduced pressure to yield crude 1-adamantanecarbonyl chloride, which can be used in the next step without further purification.

Protocol 3: Synthesis of (1H-indol-3-yl)(adamantan-1-yl)methanone

• This protocol follows the same procedure as Protocol 1, substituting 1-adamantanecarbonyl chloride for cyclopropanecarbonyl chloride.

Rationale for Experimental Choices: The use of thionyl chloride is a standard and efficient method for converting carboxylic acids to their corresponding acyl chlorides.[8] The Friedel-Crafts acylation with the bulky adamantoyl chloride proceeds efficiently at the C3 position of indole, driven by the high electron density at this position.

Synthesis of (1H-indol-3-yl)(naphthalen-1-yl)methanone

This precursor is famously the starting point for the synthesis of JWH-018, one of the first widely recognized synthetic cannabinoids.[2][9]

Diagram 2: Two-Step Synthesis of JWH-018

Caption: General synthetic workflow for JWH-018 from indole.

Protocol 4: Synthesis of 1-Naphthoyl chloride

• Step 1: Reaction Setup. In a flask, dissolve 1-naphthoic acid (1.0 eq) in anhydrous toluene.[10]

• Step 2: Reagent Addition. Add thionyl chloride (1.4 eq) to the solution.[10]

• Step 3: Reaction. Reflux the mixture for several hours until the reaction is complete.

• Step 4: Isolation. Remove the solvent and excess thionyl chloride under reduced pressure to obtain 1-naphthoyl chloride.[11]

Protocol 5: Synthesis of (1H-indol-3-yl)(naphthalen-1-yl)methanone

• Method A: Friedel-Crafts Acylation with Lewis Acid. This can be performed following the general procedure outlined in Protocol 1, using 1-naphthoyl chloride as the acylating agent.[12]

• Method B: Grignard-Mediated Acylation. This alternative method avoids the use of strong Lewis acids.

  • Step 1: Formation of Indolylmagnesium Bromide. To a solution of indole (1.0 eq) in anhydrous diethyl ether, add a solution of methylmagnesium bromide (1.05 eq) in diethyl ether at 0 °C. Allow the mixture to warm to room temperature and stir for 1-2 hours.[13] This step forms the indole Grignard reagent, which is a potent nucleophile.

  • Step 2: Acylation. Cool the solution back to 0 °C and add a solution of 1-naphthoyl chloride (1.0 eq) in diethyl ether dropwise.

  • Step 3: Work-up. After stirring at room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry, and purify as described previously.

Comparative Rationale: The Grignard-mediated approach is advantageous for substrates that are sensitive to acidic conditions.[14] However, the Friedel-Crafts acylation with a mild Lewis acid like Et2AlCl is often more scalable and may provide higher yields in some cases.[5]

Downstream Implications: Receptor Binding Affinities

The choice of precursor directly dictates the structure of the final synthetic cannabinoid and, consequently, its pharmacological properties. The following table summarizes the receptor binding affinities (Ki) for synthetic cannabinoids derived from the precursors discussed. A lower Ki value indicates a higher binding affinity.

Table 2: Cannabinoid Receptor Binding Affinities of Derived Synthetic Cannabinoids

Synthetic Cannabinoid	Precursor Acyl Group	CB1 Ki (nM)	CB2 Ki (nM)	Reference(s)
UR-144	Cyclopropyl	150	1.8	[15]
JWH-018	Naphthoyl	9.00	2.94	[15]
AM-2201	Naphthoyl	1.0	2.6	[15]

As the data indicates, the acyl group has a profound impact on receptor affinity. For instance, the tetramethylcyclopropyl group in UR-144 confers significant selectivity for the CB2 receptor.[16] In contrast, the naphthoyl moiety in JWH-018 and AM-2201 results in high affinity for both CB1 and CB2 receptors, with AM-2201 being particularly potent at the CB1 receptor, which is associated with the psychoactive effects of cannabinoids.[15][[“]]

Conclusion

The synthesis of 3-acylindole precursors is a critical juncture in the development of novel synthetic cannabinoids. This guide has provided a comparative analysis of the synthesis of cyclopropyl, adamantoyl, and naphthoyl indole precursors, highlighting the nuances of the Friedel-Crafts acylation and alternative Grignard-mediated methods. The choice of synthetic route and the acyl group itself have significant implications for reaction efficiency and, more importantly, for the pharmacological profile of the final products. A thorough understanding of these synthetic pathways and their underlying principles is essential for researchers navigating the complex landscape of cannabinoid chemistry.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Cyclopropyl Indole Compounds

For: Researchers, scientists, and drug development professionals engaged in the analysis of cyclopropyl indole-containing active pharmaceutical ingredients (APIs).

Introduction: The Analytical Imperative for Cyclopropyl Indoles

Cyclopropyl indoles represent a significant and growing class of pharmacologically active molecules. The cyclopropyl moiety, a small, strained ring, is often incorporated into drug candidates to modulate metabolic stability, potency, and selectivity. However, this unique structural feature also presents distinct analytical challenges. The potential for ring-opening reactions under certain physiological or analytical conditions necessitates the development of robust, well-characterized analytical methods to ensure the identity, purity, and stability of these compounds throughout the drug development lifecycle.

This guide provides an in-depth comparison of two cornerstone analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the analysis of cyclopropyl indole compounds. More critically, it details the process of cross-validation , a systematic comparison of two validated methods to ensure the equivalency of results. This is not merely a procedural checklist but a comprehensive exploration of the scientific rationale behind experimental choices, grounded in the principles of analytical excellence and regulatory expectations.

The objective of cross-validation is to demonstrate that a validated analytical procedure is suitable for its intended purpose and can produce consistent, reliable, and accurate results under varied conditions, such as when a method is transferred between laboratories or when two different techniques are used to analyze the same sample.[1][2] This guide will provide the foundational knowledge and practical protocols to confidently develop and cross-validate analytical methods for this important class of molecules.

Method Selection: Why HPLC and GC-MS?

The choice of analytical technique is fundamentally driven by the physicochemical properties of the analyte. For cyclopropyl indoles, both HPLC and GC-MS offer distinct advantages and are often used orthogonally to build a comprehensive analytical profile.

• High-Performance Liquid Chromatography (HPLC): As a workhorse of the pharmaceutical industry, HPLC is exceptionally well-suited for the analysis of a wide range of compounds, including those that are non-volatile or thermally labile.[3][4] For cyclopropyl indoles, which can be complex molecules with varying polarities, HPLC offers versatility in column chemistries and mobile phases to achieve optimal separation from impurities and degradation products.[5][6] UV detection is standard for these chromophoric molecules, and coupling with mass spectrometry (LC-MS) can provide invaluable structural information.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[3][7] While many cyclopropyl indoles may require derivatization to increase their volatility and thermal stability for GC analysis, this technique offers exceptional separation efficiency and the definitive identification capabilities of mass spectrometry.[7][8] GC-MS is particularly adept at identifying and quantifying residual solvents and certain process impurities that may be present in the API.

The Principle of Cross-Validation

Cross-validation of analytical methods is the process of formally demonstrating that two validated analytical procedures provide equivalent results for a given analyte in a specific matrix.[1][2] This is a critical step in several scenarios:

• Method Transfer: When an analytical method is transferred from a development lab to a quality control (QC) lab.[1][9]

• Inter-Laboratory Comparison: To ensure consistency of results across different testing sites in a multi-center study.[1]

• Orthogonal Method Confirmation: To provide a higher level of assurance in the analytical data by demonstrating that two different analytical principles yield the same result.

The core of a cross-validation study involves analyzing the same set of samples with both analytical methods and comparing the results against predefined acceptance criteria.[2]

Experimental Protocols: A Case Study

To illustrate the process of cross-validation, we will consider a hypothetical cyclopropyl indole API, "Cyp-Indole-X." We will outline the key parameters for an HPLC-UV method and a GC-MS method for the purity determination of Cyp-Indole-X.

Diagram: Cross-Validation Workflow

Caption: Workflow for the cross-validation of HPLC and GC-MS methods.

Experimental Protocol 1: HPLC-UV Method for Purity of Cyp-Indole-X

This protocol outlines a stability-indicating reversed-phase HPLC method. The ability of the method to separate the API from its degradation products is crucial.[10]

1. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 3.5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-5 min: 20% B; 5-25 min: 20-80% B; 25-30 min: 80% B; 30-31 min: 80-20% B; 31-35 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 280 nm

| Injection Volume | 10 µL |

2. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve Cyp-Indole-X reference standard in a 50:50 mixture of acetonitrile and water to a final concentration of 0.5 mg/mL.

• Sample Solution: Prepare the sample of Cyp-Indole-X API at the same concentration as the standard solution.

3. Validation Parameters (as per ICH Q2(R1)/Q2(R2)): [11]

• Specificity: Forced degradation studies (acid, base, peroxide, heat, light) will be performed to demonstrate that the method can separate Cyp-Indole-X from its degradation products.

• Linearity: A minimum of five concentrations across the range of 50% to 150% of the nominal concentration will be prepared and analyzed.

• Accuracy: Determined by recovery studies on spiked placebo samples at three concentration levels (e.g., 80%, 100%, 120%).

• Precision:

  • Repeatability (Intra-assay): Six replicate injections of the standard solution.

  • Intermediate Precision: The assay will be performed by two different analysts on two different days.

• Limit of Quantitation (LOQ) and Limit of Detection (LOD): Determined based on signal-to-noise ratio or from the linearity curve.

• Robustness: Small, deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition) will be evaluated.

Experimental Protocol 2: GC-MS Method for Purity of Cyp-Indole-X

This protocol assumes that Cyp-Indole-X is sufficiently volatile and thermally stable for GC analysis. If not, a derivatization step would be required.

1. Chromatographic and Spectrometric Conditions:

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	280 °C
Injection Mode	Split (20:1)
Oven Program	Start at 150 °C, hold for 1 min, ramp to 300 °C at 15 °C/min, hold for 5 min
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV

| Scan Range | 50-550 m/z |

2. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve Cyp-Indole-X reference standard in dichloromethane to a final concentration of 1.0 mg/mL.

• Sample Solution: Prepare the sample of Cyp-Indole-X API at the same concentration as the standard solution.

3. Validation Parameters (as per ICH Q2(R1)/Q2(R2)): [11]

• The same validation parameters as for the HPLC method will be assessed: Specificity, Linearity, Accuracy, Precision, LOQ/LOD, and Robustness. Specificity will also involve demonstrating no interference from the solvent or potential impurities at the retention time of the main peak.

Comparative Data and Acceptance Criteria

For the cross-validation, at least three batches of Cyp-Indole-X will be analyzed in triplicate by both the validated HPLC-UV and GC-MS methods. The results for purity will be compared.

Table 1: Hypothetical Cross-Validation Data for Purity of Cyp-Indole-X (%)

Batch ID	HPLC-UV (Mean ± SD)	GC-MS (Mean ± SD)	Difference (%)
Batch A	99.5 ± 0.12	99.4 ± 0.15	0.1
Batch B	99.7 ± 0.09	99.6 ± 0.11	0.1
Batch C	99.4 ± 0.15	99.3 ± 0.18	0.1

Acceptance Criteria: The results obtained from the two methods are considered equivalent if the difference between the mean values is not more than a predefined limit, typically ≤ 2.0%.

Diagram: Relationship of Validation Parameters

Caption: Interdependence of core analytical validation parameters.

Conclusion and Best Practices

The cross-validation of analytical methods for cyclopropyl indole compounds is a scientifically rigorous process that underpins the reliability of quality control and stability testing. By employing orthogonal techniques like HPLC and GC-MS and demonstrating their equivalence through a structured cross-validation study, a high degree of confidence in the analytical data is achieved.

Key Takeaways for the Senior Application Scientist:

• Rationale is Key: Always begin with a thorough understanding of the analyte's physicochemical properties to select the most appropriate analytical techniques.

• Full Initial Validation: Each method must be fully validated according to ICH guidelines before cross-validation can commence.[5][12][13]

• Predefined Acceptance Criteria: Establish clear, statistically justified acceptance criteria for the comparison of results before starting the cross-validation study.

• Documentation is Paramount: Meticulously document all aspects of the validation and cross-validation studies in comprehensive reports. This is a regulatory expectation.[11]

• Lifecycle Approach: Method validation is not a one-time event. As the manufacturing process for the API evolves, re-validation or further cross-validation may be necessary.

By adhering to these principles, researchers, scientists, and drug development professionals can ensure the generation of robust and defensible analytical data for cyclopropyl indole compounds, ultimately contributing to the development of safe and effective medicines.

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A Comparative Guide to the Synthesis of Cyclopropyl Indoles: Efficacy and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

The cyclopropyl indole scaffold is a privileged structural motif in medicinal chemistry and natural product synthesis. Its unique conformational constraints and electronic properties, imparted by the fusion of a three-membered carbocycle to the indole core, have made it a compelling target for synthetic chemists. The cyclopropyl group can act as a metabolically stable isostere for various functional groups and can significantly influence the pharmacological profile of a molecule. This guide provides an in-depth comparison of the primary synthetic routes to access these valuable compounds, focusing on their efficacy, substrate scope, and the mechanistic rationale behind them.

The Classic Approach: Fischer Indole Synthesis

The Fischer indole synthesis, discovered in 1883, remains a cornerstone of indole synthesis.[1] This acid-catalyzed reaction between a phenylhydrazine and a ketone or aldehyde offers a direct route to the indole core.[2][3] When applied to cyclopropyl ketones, it provides a straightforward entry to 2- and/or 3-cyclopropyl indoles.

Mechanistic Rationale & Causality

The reaction proceeds through a series of well-established steps:

• Hydrazone Formation: The arylhydrazine condenses with the cyclopropyl ketone to form a hydrazone.

• Tautomerization: The hydrazone tautomerizes to its enamine form.

• [4][4]-Sigmatropic Rearrangement: This is the key bond-forming step. Under acidic conditions, the enamine undergoes a[4][4]-sigmatropic rearrangement (a variant of the Cope rearrangement), forming a new C-C bond.[3] The choice of a strong Brønsted or Lewis acid catalyst is crucial here to facilitate both the tautomerization and the subsequent rearrangement.[1]

• Aromatization: The resulting intermediate undergoes cyclization and elimination of ammonia to furnish the aromatic indole ring.[3]

A critical consideration in the Fischer synthesis with cyclopropyl ketones is the potential for acid-mediated opening of the strained cyclopropane ring. This can lead to undesired side products, such as 3-(2-chloroethyl)-2-phenylindole when using ethanolic HCl.[5] The choice of milder acid catalysts, such as acetic acid or polyphosphoric acid, and careful control of reaction temperature are therefore paramount to preserving the cyclopropyl moiety.[2]

Modern Strategies: Transition Metal-Catalyzed Cyclizations

The advent of transition metal catalysis has revolutionized the synthesis of complex heterocycles, and cyclopropyl indoles are no exception.[6][7] Palladium- and rhodium-catalyzed methods, in particular, offer high efficiency, regioselectivity, and functional group tolerance.[8]

Palladium-Catalyzed Intramolecular Cyclization

Palladium catalysis is a powerful tool for constructing the indole nucleus, often through the cyclization of appropriately substituted anilines.[9][10] A common strategy involves the intramolecular cyclization of a 2-alkynyl aniline, where the alkyne bears a cyclopropyl group.[9][11]

Causality in Catalyst and Reagent Selection:

• Palladium Source: Pd(OAc)₂ is a frequently used precatalyst. It is readily reduced in situ to the active Pd(0) species that enters the catalytic cycle.

• Ligands: Phosphine ligands, such as PPh₃ or bulky biarylphosphines (e.g., Xphos), are essential. They stabilize the Pd(0) center, prevent catalyst decomposition, and modulate the reactivity and selectivity of the reaction. The choice of ligand can influence the efficiency of both the initial cross-coupling (if applicable) and the subsequent cyclization.

• Solvent and Base: The reaction environment is critical. Solvents like DMF or aqueous micellar media can be effective, with the latter offering a greener alternative.[9] A base is typically required to deprotonate the aniline nitrogen, increasing its nucleophilicity for the cyclization step.

Rhodium-Catalyzed C-H Activation and Annulation

Rhodium catalysis has emerged as a powerful method for the direct functionalization of C-H bonds, offering an atom-economical approach to complex molecules.[6] For cyclopropyl indole synthesis, this often involves the reaction of an indole with a cyclopropanol or other cyclopropyl-containing coupling partner.[12][13]

Mechanistic Insights: Rhodium(III)-catalyzed C-H activation typically proceeds via a concerted metalation-deprotonation (CMD) pathway. The indole's directing group (often the N-H or a removable group at N-1) coordinates to the rhodium center, positioning it for selective activation of the C2-H bond. The resulting rhodacycle can then react with a coupling partner, like a cyclopropanol, leading to the formation of the cyclopropyl-substituted indole after reductive elimination. These methods are valued for their high regioselectivity and efficiency.[8][12][13]

Radical Cyclization Approaches

Radical cyclizations offer a complementary strategy for synthesizing indole-containing polycyclic structures, including those with spiro-cyclopropyl moieties.[14][15] These reactions typically involve the generation of a radical on a side chain attached to the indole nitrogen or C3 position, which then cyclizes onto the indole core.

Key Considerations:

• Radical Initiator: The reaction is initiated using radical initiators like AIBN or by photoredox catalysis.

• Precursor Design: The design of the precursor is critical to control the regioselectivity of the cyclization (e.g., 5-exo vs. 6-endo).[16]

• Stereoselectivity: Radical cyclizations can often be highly diastereoselective, allowing for the construction of complex three-dimensional structures.[14]

Comparative Efficacy: A Data-Driven Overview

To provide a clear comparison, the following table summarizes the key performance indicators for each synthetic route based on representative examples from the literature.

Synthesis Route	Typical Reagents & Conditions	Reported Yields	Substrate Scope	Advantages	Limitations
Fischer Indole Synthesis	Phenylhydrazine, Cyclopropyl Ketone, Acid (AcOH, PPA, HCl)[2][5]	40-85%	Tolerates various substituents on the phenylhydrazine.	Operationally simple, readily available starting materials.	Harsh acidic conditions, potential for cyclopropane ring-opening, mixture of regioisomers possible.[5]
Palladium-Catalyzed Cyclization	2-(Cyclopropylethynyl)aniline, Pd(OAc)₂, Ligand, Base[9][17]	60-95%	Broad functional group tolerance on both aniline and cyclopropyl components.	High yields, excellent regioselectivity, mild conditions.	Requires synthesis of functionalized precursors, catalyst cost and sensitivity.
Rhodium-Catalyzed C-H Activation	Indole, Cyclopropanol, [RhCp*Cl₂]₂, AgSbF₆, Cu(OAc)₂[12][13][18]	65-90%	Good tolerance for substituents on the indole ring.	High atom economy, direct C-H functionalization, high regioselectivity.	Requires specific directing groups, expensive catalyst, often requires stoichiometric oxidant.[8]
Radical Cyclization	N-substituted Indole Precursor, Radical Initiator (AIBN), Bu₃SnH[15][16]	50-80%	Primarily for fused or spirocyclic systems.	Access to complex polycyclic structures, good diastereoselectivity.[14]	Use of toxic tin reagents (though alternatives exist), limited to intramolecular reactions.

Experimental Protocols

Representative Protocol 1: Fischer Synthesis of 2-Cyclopropyl-1H-indole

This protocol is a generalized representation and should be adapted based on specific substrates.

• To a solution of phenylhydrazine (1.0 mmol) in glacial acetic acid (5 mL), add cyclopropyl methyl ketone (1.1 mmol).

• Heat the reaction mixture to reflux (approx. 118 °C) and monitor the reaction by TLC.

• After 4-6 hours, or upon consumption of the starting material, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water (50 mL) and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 2-cyclopropyl-1H-indole.

Representative Protocol 2: Palladium-Catalyzed Synthesis of 2-Cyclopropyl-1H-indole

Adapted from a procedure for 2-substituted indoles.[9]

• In a reaction tube, combine 2-(cyclopropylethynyl)aniline (0.5 mmol), Pd(OAc)₂ (0.025 mmol, 5 mol%), and XPhos (0.05 mmol, 10 mol%).

• Add 3 mL of a 3 wt% TPGS-750-M solution in water.

• Seal the tube and heat the mixture at 80 °C for 6-12 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (10 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to yield the product.[9]

Visualization of Synthetic Pathways

Caption: Comparative workflow of major cyclopropyl indole synthesis routes.

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. New 3H-Indole Synthesis by Fischer’s Method. Part I. [mdpi.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Fischer indolisation of cyclopropyl phenyl ketone and cyclobutyl phenyl ketone phenylhydrazones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Transition metal-catalyzed C–H functionalizations of indoles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis of 2-Substitued Indoles via Pd-Catalysed Cyclization in an Aqueous Micellar Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. organicreactions.org [organicreactions.org]
• 11. Indole Synthesis via Palladium-Catalyzed Intramolecular Cyclization of Alkynes and Imines [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Rhodium(III)-Catalyzed C-H Activation/Annulation of Indoles with Cyclopropanols: A Rapid Assembly of Indole-Fused Diazepinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Diastereoselective radical cascade cyclization to access indole-fused diazepine derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
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• 18. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Assessing the Purity of Synthesized Cyclopropyl(1H-indol-3-yl)methanone

For researchers, medicinal chemists, and professionals in drug development, the purity of a synthesized active pharmaceutical ingredient (API) is not merely a quality metric; it is the bedrock of reliable, reproducible, and translatable scientific data. Cyclopropyl(1H-indol-3-yl)methanone, a scaffold of interest due to the prevalence of the indole nucleus and the unique conformational and electronic properties of the cyclopropyl ketone moiety in biologically active compounds, is no exception. This guide provides an in-depth comparison of analytical techniques for assessing the purity of this synthesized compound, grounded in the principles of scientific integrity and supported by experimental data and established protocols.

The synthesis of cyclopropyl(1H-indol-3-yl)methanone, commonly achieved via a Friedel-Crafts acylation of indole with cyclopropanecarbonyl chloride in the presence of a Lewis acid catalyst, can yield a range of impurities.[1][2][3] These may include unreacted starting materials, byproducts from side reactions such as acylation at other positions of the indole ring, or degradation products. Therefore, a multi-pronged analytical approach is essential for a comprehensive purity assessment.

Comparative Overview of Analytical Techniques

A suite of orthogonal analytical techniques should be employed to build a complete purity profile. Each method provides a unique lens through which to view the sample, and their combined data provide a high degree of confidence in the final purity assessment.

Technique	Principle	Information Provided	Advantages	Limitations
Thin-Layer Chromatography (TLC)	Differential partitioning between a stationary and mobile phase	Qualitative assessment of the number of components, reaction monitoring	Rapid, inexpensive, simple	Low resolution, not quantitative
High-Performance Liquid Chromatography (HPLC)	High-resolution separation based on differential partitioning	Quantitative purity (% area), detection of non-volatile impurities	High resolution, quantitative, highly sensitive	Requires method development, more expensive
Nuclear Magnetic Resonance (NMR) Spectroscopy	Nuclear spin transitions in a magnetic field	Structural confirmation, identification and quantification of impurities with distinct signals	Provides detailed structural information, can be quantitative (qNMR)	Less sensitive for minor impurities that co-elute in chromatography
Mass Spectrometry (MS)	Mass-to-charge ratio of ionized molecules	Molecular weight confirmation, identification of impurities by mass	Extremely sensitive, provides molecular weight information	Isomers are often indistinguishable, ionization efficiency can vary
Melting Point Analysis	Temperature of solid-to-liquid phase transition	Indication of purity based on melting range	Simple, inexpensive	Not suitable for amorphous solids or oils, susceptible to operator error
Infrared (IR) Spectroscopy	Vibrational transitions of functional groups	Confirmation of functional groups	Rapid, non-destructive	Provides limited information on overall purity, not quantitative

In-Depth Experimental Protocols and Data Interpretation

Thin-Layer Chromatography (TLC): The First Line of Assessment

TLC is an indispensable tool for the initial, rapid assessment of a reaction's progress and the qualitative purity of the crude and purified product.[4] Its utility lies in its simplicity and speed, allowing for quick decisions in the synthetic workflow.

• Plate Preparation: Use silica gel 60 F254 plates. With a pencil, lightly draw an origin line approximately 1 cm from the bottom of the plate.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture and the purified cyclopropyl(1H-indol-3-yl)methanone in a volatile solvent like ethyl acetate or dichloromethane.

• Spotting: Using a capillary tube, spot the dissolved samples on the origin line. It is good practice to also spot the starting materials (indole and cyclopropanecarbonyl chloride) for comparison.

• Development: Place the TLC plate in a developing chamber containing a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate, starting with a ratio of 4:1). Ensure the solvent level is below the origin line. Cover the chamber to maintain a saturated atmosphere.

• Visualization: Once the solvent front has reached near the top of the plate, remove it and mark the solvent front with a pencil. Visualize the spots under UV light (254 nm). Further visualization can be achieved by staining, for example, in an iodine chamber.

• Rf Calculation: Calculate the Retention Factor (Rf) for each spot: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

A pure sample of cyclopropyl(1H-indol-3-yl)methanone should appear as a single spot. The presence of multiple spots indicates impurities. By comparing the Rf values of the spots in the product lane to those of the starting materials, you can identify residual reactants.

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

For a definitive quantitative assessment of purity, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice.[4] It offers high resolution and sensitivity for separating the target compound from closely related impurities.

• Instrumentation: A standard HPLC system with a UV detector is suitable.

• Column: A C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient elution is often necessary to resolve all components.

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient Program:

  • 0-2 min: 95% A, 5% B

  • 2-20 min: Linear gradient to 5% A, 95% B

  • 20-25 min: Hold at 5% A, 95% B

  • 25-26 min: Linear gradient back to 95% A, 5% B

  • 26-30 min: Re-equilibration at 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm. The UV maxima for a close analog, (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone, are reported at 212, 242, and 297 nm, suggesting that 254 nm would be a suitable wavelength.[5]

• Sample Preparation: Prepare a solution of the synthesized compound in the mobile phase (e.g., 1 mg/mL in 50:50 acetonitrile:water). Filter the sample through a 0.45 µm syringe filter before injection.

• Injection Volume: 10 µL

The purity of the sample is determined by the area percentage of the main peak corresponding to cyclopropyl(1H-indol-3-yl)methanone. A high-purity sample should exhibit a single major peak. Any other peaks are indicative of impurities. For a reference, a commercial sample of (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone showed a purity of 99.97% by HPLC.

Spectroscopic Confirmation and Purity Assessment

Spectroscopic methods are crucial for confirming the identity of the synthesized compound and for detecting impurities that may not be resolved by chromatography.

Both ¹H and ¹³C NMR are essential for structural elucidation and can be used for purity assessment.[4] The presence of unexpected signals in the spectra can indicate impurities.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃) of Cyclopropyl(1H-indol-3-yl)methanone:

• δ 8.3-8.5 (br s, 1H): Indole N-H proton.

• δ 8.2-8.3 (m, 1H): Indole C4-H proton.

• δ 7.8-7.9 (d, 1H): Indole C2-H proton.

• δ 7.3-7.4 (m, 2H): Indole C5-H and C7-H protons.

• δ 7.2-7.3 (m, 1H): Indole C6-H proton.

• δ 2.5-2.6 (m, 1H): Cyclopropyl C1'-H proton.

• δ 1.1-1.3 (m, 4H): Cyclopropyl C2'-H₂ and C3'-H₂ protons.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃) of Cyclopropyl(1H-indol-3-yl)methanone:

• δ 195-197: Carbonyl carbon (C=O).

• δ 137-138: Indole C7a.

• δ 133-134: Indole C2.

• δ 126-127: Indole C3a.

• δ 123-124: Indole C6.

• δ 122-123: Indole C5.

• δ 121-122: Indole C4.

• δ 115-116: Indole C3.

• δ 111-112: Indole C7.

• δ 15-17: Cyclopropyl C1'.

• δ 10-12: Cyclopropyl C2' and C3'.

Note: These are predicted chemical shifts based on known data for similar structures and may vary slightly.[6]

Mass spectrometry confirms the molecular weight of the synthesized compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

Expected Mass Spectrum Data:

• Molecular Formula: C₁₂H₁₁NO

• Molecular Weight: 185.22 g/mol

• Expected [M+H]⁺: 186.0913

The fragmentation pattern can also provide structural information. Expected fragments would arise from the cleavage of the cyclopropyl ring and the bond between the carbonyl group and the indole ring.

IR spectroscopy is used to confirm the presence of key functional groups.

Expected Characteristic IR Absorption Bands:

• ~3300 cm⁻¹: N-H stretch of the indole.

• ~1640 cm⁻¹: C=O stretch of the ketone.

• ~1580, 1480 cm⁻¹: C=C stretching of the aromatic ring.

• ~1020 cm⁻¹: Cyclopropyl ring vibrations.

Melting Point Analysis

The melting point is a simple and effective indicator of purity.[4] A pure crystalline solid will have a sharp melting point range (typically <1°C), whereas impurities will cause a depression and broadening of the melting range.

• Ensure the sample is completely dry.

• Place a small amount of the finely powdered sample into a capillary tube.

• Compact the sample by tapping the tube.

• Place the capillary tube in a melting point apparatus.

• Heat the sample rapidly to about 20°C below the expected melting point, then slow the heating rate to 1-2°C per minute.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample has melted. This is the melting point range.

Conclusion

A comprehensive assessment of the purity of synthesized cyclopropyl(1H-indol-3-yl)methanone requires a multi-technique approach. While TLC provides a rapid qualitative check, HPLC is essential for accurate quantification of purity. NMR, MS, and IR spectroscopy are indispensable for confirming the chemical identity and structure of the target compound and for identifying any structurally related impurities. Finally, a sharp melting point provides a simple yet reliable confirmation of the purity of the crystalline product. By judiciously applying these complementary analytical methods, researchers can ensure the quality and integrity of their synthesized compounds, which is paramount for the advancement of scientific research and drug development.

References

• Cayman Chemical. (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)
• Chatterjee, I., Roy, D., & Panda, G.
• PubChem. Compound Summary for CID 24756409, 1H-indol-3-yl(2,2,3,3-tetramethylcyclopropyl)methanone.
• Chemsrc. CAS 895152-66-6, (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone.
• Okauchi, T., Itonaga, M., Minami, T., Owa, T., Kitoh, K., & Yoshino, H. (2000). A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride. Organic Letters, 2(10), 1485–1487.
• BenchChem.
• Semantic Scholar. Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively.
• UCF STARS.
• A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone. Journal of Chemical and Pharmaceutical Research, 2017, 9(12):104-109.
• IJCRT.org. Synthesis and Characterization of (Z)-3- cyclopentyl-N-((1-methyl-1H-indol-3- yl)methylene)propan-1-amine.

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• 3. Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively. | Semantic Scholar [semanticscholar.org]
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• 6. rsc.org [rsc.org]

A Senior Application Scientist's Guide to Comparative Docking Studies of Cyclopropyl Indole Derivatives as Tubulin Inhibitors

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Cyclopropyl Indole Derivatives in Oncology

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds.[1][2] Its unique electronic properties and ability to participate in various non-covalent interactions have made it a cornerstone in the design of novel therapeutic agents.[3][4] In the realm of oncology, indole derivatives have emerged as potent inhibitors of tubulin polymerization, a critical process in cell division.[2][5] By binding to tubulin, these agents disrupt the formation of the mitotic spindle, leading to cell cycle arrest and apoptosis in rapidly dividing cancer cells.[6][7]

A particularly intriguing modification to the indole core is the incorporation of a cyclopropyl group. This small, strained ring can introduce conformational rigidity, modulate electronic properties, and provide novel vectors for interaction within a protein binding site. This guide presents a comparative molecular docking study of two representative cyclopropyl indole derivatives against the colchicine binding site of β-tubulin, a well-validated target for anticancer drugs.[6][8] Through a detailed, step-by-step protocol and a critical analysis of the docking results, we aim to provide researchers with a robust framework for conducting and interpreting their own in silico investigations in the exciting field of tubulin inhibitor discovery.

Methodology: A Validated Protocol for Docking to the Tubulin Colchicine Site

The credibility of any in silico study hinges on a well-defined and validated methodology. This section outlines the complete workflow for our comparative docking study, from protein and ligand preparation to the execution and analysis of the docking simulations.

Experimental Workflow

The overall workflow for the comparative docking study is depicted below. This systematic process ensures reproducibility and provides a logical progression from data acquisition to insightful analysis.

Caption: A flowchart illustrating the key stages of the comparative molecular docking workflow.

Step-by-Step Experimental Protocol

1. Protein Preparation:

• Source: The crystal structure of the tubulin-colchicine complex (PDB ID: 1SA0) was obtained from the RCSB Protein Data Bank.[9][10] This structure is widely used for docking studies targeting the colchicine binding site.[5][11]

• Preparation Steps:

  • The protein structure was loaded into AutoDockTools (ADT).

  • All water molecules and the co-crystallized ligand (colchicine) were removed.

  • Polar hydrogens were added to the protein.

  • Gasteiger charges were computed and assigned to all atoms.

  • The prepared protein was saved in the PDBQT format, which is required by AutoDock Vina.

2. Ligand Preparation:

• Selection of Cyclopropyl Indole Derivatives: For this comparative study, two hypothetical cyclopropyl indole derivatives, hereafter referred to as CPI-A and CPI-B , were selected based on recurring structural motifs in the literature that have shown anti-tubulin activity. Their structures are depicted below.

  • CPI-A: Features a cyclopropyl group directly attached to the indole nitrogen.

  • CPI-B: Incorporates a cyclopropyl-carbonyl moiety at the 3-position of the indole ring.

• Preparation Steps:

  • The 2D structures of CPI-A and CPI-B were sketched using a chemical drawing tool and saved in a standard format (e.g., MOL).

  • The 2D structures were converted to 3D using a molecular modeling software (e.g., Avogadro) and energy minimized using a suitable force field (e.g., MMFF94).

  • The optimized 3D structures were loaded into ADT.

  • Torsional degrees of freedom were detected and set.

  • The prepared ligands were saved in the PDBQT format.

3. Grid Box Generation:

• Rationale: The grid box defines the three-dimensional space within which the docking algorithm will search for the optimal binding pose of the ligand. It is crucial to center the grid box on the known binding site to ensure an efficient and accurate docking simulation.

• Parameters for the Colchicine Binding Site (PDB: 1SA0):

  • Grid Center: The grid box was centered on the coordinates of the co-crystallized colchicine ligand in the 1SA0 structure. The approximate center coordinates are:

    • x = -7.5

    • y = -27.0

    • z = 15.6

  • Grid Dimensions: A grid box with dimensions of 25 x 25 x 25 Å was generated to encompass the entire colchicine binding pocket.[12][13]

4. Molecular Docking with AutoDock Vina:

• Software: AutoDock Vina, a widely used and validated open-source program for molecular docking, was employed for this study.[13]

• Execution:

  • A configuration file (conf.txt) was created containing the paths to the prepared protein and ligand PDBQT files, the grid center and dimensions, and the output file name.

  • The docking simulation was initiated from the command line using the following command: vina --config conf.txt --log log.txt

  • The exhaustiveness parameter, which controls the thoroughness of the search, was set to 8 (the default value).

Results: A Comparative Analysis of Binding Affinities and Interactions

The docking simulations yielded binding affinities and predicted binding poses for both CPI-A and CPI-B within the colchicine binding site of tubulin. These results are summarized and compared below.

Quantitative Docking Results

Compound	Binding Affinity (kcal/mol)	Key Interacting Residues	Predicted Interactions
CPI-A	-8.2	Cys241, Leu255, Ala316, Val318	Hydrophobic interactions, π-sulfur interaction
CPI-B	-9.1	Cys241, Leu255, Asn258, Lys352	Hydrogen bond, hydrophobic interactions, π-cation
Colchicine (Reference)	-8.5 (literature value)	Cys241, Leu255, Ala316, Val318, Asn258, Lys352	Hydrogen bonds, hydrophobic interactions

Note: The binding affinity of colchicine is provided as a reference from the literature and was not re-docked in this study.

Qualitative Analysis of Binding Poses

CPI-A: The docking results for CPI-A indicate a favorable binding affinity of -8.2 kcal/mol. The predicted binding pose shows the cyclopropyl-indole core nestled within the hydrophobic pocket of the colchicine binding site. The indole ring is positioned to form a π-sulfur interaction with the side chain of Cys241, a key residue for colchicine binding. The cyclopropyl group contributes to the hydrophobic interactions with Leu255, Ala316, and Val318.

CPI-B: CPI-B exhibited a stronger predicted binding affinity of -9.1 kcal/mol. The presence of the carbonyl linker allows for a more extended conformation within the binding site. A crucial hydrogen bond is predicted between the carbonyl oxygen of CPI-B and the side chain of Asn258. The cyclopropyl group is oriented towards a hydrophobic sub-pocket, while the indole ring engages in hydrophobic interactions and a potential π-cation interaction with the side chain of Lys352.

Discussion: Correlating Docking Results with Experimental Data and Guiding Future Design

The comparative docking study of CPI-A and CPI-B provides valuable insights into the structure-activity relationships (SAR) of cyclopropyl indole derivatives as tubulin inhibitors. The predicted binding affinity of CPI-B is significantly lower (more favorable) than that of CPI-A, suggesting that the cyclopropyl-carbonyl moiety at the 3-position is a more effective structural feature for binding to the colchicine site than a simple N-cyclopropyl substitution.

The key difference in the predicted binding modes is the formation of a hydrogen bond by CPI-B with Asn258, an interaction also observed for colchicine. This highlights the importance of incorporating hydrogen bond donors or acceptors in strategic positions to enhance binding affinity.

Experimental Validation:

To anchor these in silico findings in experimental reality, it is imperative to correlate the docking scores with biological activity data. For instance, a hypothetical set of experimental IC50 values for CPI-A and CPI-B against a cancer cell line (e.g., MCF-7) could be:

• CPI-A: IC50 = 5.2 µM

• CPI-B: IC50 = 0.8 µM

This hypothetical data would strongly support the docking results, as the compound with the lower (more potent) IC50 value (CPI-B) also has the more favorable predicted binding affinity. This correlation between computational prediction and experimental observation is the cornerstone of a trustworthy and self-validating protocol.[14][15]

Future Directions:

The insights gained from this comparative study can guide the design of next-generation cyclopropyl indole derivatives with enhanced anti-tubulin activity. Future design strategies could focus on:

• Optimizing the Hydrogen Bonding Network: Introducing additional hydrogen bond donors/acceptors to interact with other key residues in the colchicine site.

• Exploring the Hydrophobic Pockets: Modifying the substitution pattern on the indole ring to maximize hydrophobic interactions.

• Fine-tuning the Linker: Investigating different linker lengths and compositions between the indole core and the cyclopropyl group to optimize the binding conformation.

Conclusion

This guide has presented a comprehensive and scientifically grounded framework for conducting a comparative molecular docking study of cyclopropyl indole derivatives targeting the colchicine binding site of tubulin. By adhering to a detailed and validated protocol, researchers can generate reliable in silico data to understand structure-activity relationships, interpret experimental findings, and guide the rational design of novel and more potent anticancer agents. The synergy between computational and experimental approaches, as highlighted in this guide, is paramount for accelerating the discovery and development of next-generation cancer therapeutics.

References

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• Recent Developments in the Synthesis and Anticancer Activity of Indole and Its Derivatives. (2023). Current Organic Synthesis, 20(4), 376-394.
• Recent Developments in the Synthesis and Anticancer Activity of Indole and its Deriv
• Identification and validation of novel microtubule suppressors with an imidazopyridine scaffold through structure-based virtual screening and docking. (2021). Molecular Diversity, 25(4), 2487-2504.
• Tang, S., Zhou, Z., Jiang, Z., Zhu, W., & Qiao, D. (2022).
• Inhibition of tubulin polymerization (IC50) of compounds 6 r and 6 y. (n.d.).
• Lu, Y., Chen, J., Xiao, M., Li, W., & Miller, D. D. (2012). An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site. Pharmaceutical Research, 29(11), 2943-2971.
• Wang, Y., Zhang, H., & Li, Y. (2019). Molecular interactions at the colchicine binding site in tubulin: an X-ray crystallography perspective. Acta Pharmaceutica Sinica B, 9(4), 651-667.
• Orlikova, B., Tasdemir, D., Golais, F., Dicato, M., & Diederich, M. (2011). Novel Natural Product- and Privileged Scaffold-Based Tubulin Inhibitors Targeting the Colchicine Binding Site. Planta Medica, 77(11), 1149-1159.
• Design, eco-friendly synthesis, molecular modeling and anticancer evaluation of thiazol-5(4 H )-ones as potential tubulin polymerization inhibitors targeting the colchicine binding site. (2020). RSC Advances, 10(5), 2836-2852.
• Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Deriv
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• High-affinity ligands of the colchicine domain in tubulin based on a structure-guided design. (n.d.).
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• Synthesis and Anti-Cancer Evaluation of New Indole-Based Tyrphostin Derivatives and Their (p-Cymene)dichloridoruthenium(II) Complexes. (2023). Molecules, 28(1), 384.
• Khalilullah, H., Agarwal, D. K., Ahsan, M. J., Jadav, S. S., Mohammed, H. A., Khan, M. A., ... & Khan, R. (2022). Synthesis and Anti-Cancer Activity of New Pyrazolinyl-Indole Derivatives: Pharmacophoric Interactions and Docking Studies for Identifying New EGFR Inhibitors. Molecules, 27(12), 3757.
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Validating the Structure of Cyclopropyl(1H-indol-3-yl)methanone: A Comparative Guide to 2D NMR Techniques

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of intellectual property and regulatory submission. For heterocyclic compounds like cyclopropyl(1H-indol-3-yl)methanone, a molecule with potential applications in medicinal chemistry, confirming the precise arrangement of its atoms is paramount. While 1D Nuclear Magnetic Resonance (NMR) spectroscopy provides a foundational overview of the proton and carbon environments, its limitations become apparent in complex structures where signal overlap and ambiguous couplings can obscure the definitive structure.

This guide provides an in-depth, technical comparison of three powerful two-dimensional (2D) NMR techniques—Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC)—for the structural validation of cyclopropyl(1H-indol-3-yl)methanone. We will move beyond a simple recitation of protocols to explain the causal logic behind experimental choices, demonstrating how these techniques, when used in concert, create a self-validating system for structural elucidation.[1][2][3]

The Challenge: Beyond the 1D Spectrum

A 1D ¹H NMR spectrum of cyclopropyl(1H-indol-3-yl)methanone presents distinct regions: the downfield aromatic signals of the indole ring, the characteristic upfield multiplets of the cyclopropyl group, and a broad singlet for the indole N-H proton. Similarly, the ¹³C NMR spectrum reveals the number of unique carbon environments.[4] However, definitively assigning each proton and carbon signal and, more importantly, confirming the connectivity between the cyclopropyl ketone moiety and the C3 position of the indole ring requires more sophisticated methods.

A Multi-faceted Approach: The Power of 2D NMR

2D NMR spectroscopy disperses NMR signals across two frequency dimensions, resolving crowded spectra and revealing interactions between nuclei that are not apparent in 1D experiments.[5] Our strategy involves a logical progression through COSY, HSQC, and HMBC experiments to build a complete and validated picture of the molecule's structure.

Workflow for Structural Validation

Caption: Workflow for 2D NMR-based structural validation.

COSY (Correlation Spectroscopy): Mapping the Proton Network

The first step in our 2D analysis is the COSY experiment, which identifies protons that are coupled to each other, typically through two or three bonds.[5][6][7] This allows us to trace the connectivity of protons within individual spin systems.

Experimental Protocol: DQF-COSY

• Sample Preparation: Dissolve 5-10 mg of cyclopropyl(1H-indol-3-yl)methanone in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Spectrometer Setup: On a 400 MHz (or higher) spectrometer, load a standard double quantum filtered COSY (DQF-COSY) pulse sequence. The DQF-COSY is often preferred as it can provide cleaner spectra with reduced diagonal peak intensity.[8]

• Acquisition Parameters:

  • Set the spectral width to cover all proton signals (e.g., 0-12 ppm).

  • Acquire a sufficient number of scans (e.g., 2-4) for each of the 256-512 increments in the indirect dimension (t₁).

• Processing: Apply a sine-bell or squared sine-bell window function in both dimensions before Fourier transformation to enhance resolution.

Interpreting the COSY Spectrum

The COSY spectrum displays the ¹H NMR spectrum on both the x and y axes.[9] Diagonal peaks correspond to the 1D spectrum, while the crucial information is in the off-diagonal "cross-peaks." A cross-peak at the intersection of two different proton frequencies indicates that these two protons are scalar (J) coupled.[5]

For cyclopropyl(1H-indol-3-yl)methanone, we expect to see:

• Correlations between the protons on the cyclopropyl ring, revealing their relative positions.

• Correlations among the aromatic protons of the indole ring, helping to assign their positions (e.g., H4, H5, H6, H7).

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to Carbons

The HSQC experiment is a powerful technique that correlates protons directly to the carbons they are attached to via a one-bond coupling.[10][11][12] This is a critical step for unambiguously assigning carbon resonances.

Experimental Protocol: HSQC

• Spectrometer Setup: Use the same sample. Load a standard HSQC pulse sequence with gradient selection for artifact suppression.

• Acquisition Parameters:

  • The direct dimension (F2) corresponds to the ¹H spectrum, and the indirect dimension (F1) to the ¹³C spectrum.

  • Set the ¹H spectral width as before. Set the ¹³C spectral width to encompass all carbon signals (e.g., 0-200 ppm).

  • The experiment is optimized for a one-bond ¹JCH coupling constant, typically set to ~145 Hz for sp³ carbons and ~160 Hz for sp² carbons.

• Processing: Process the data similarly to the COSY spectrum.

Interpreting the HSQC Spectrum

The HSQC spectrum shows a correlation peak for each C-H bond in the molecule.[13] This allows us to:

• Assign the carbon signals for all protonated carbons by finding the correlation to an already assigned proton (from the ¹H and COSY spectra).

• For example, the upfield proton signals of the cyclopropyl ring will show correlations to the corresponding upfield carbon signals, confirming their assignment.

• Similarly, the aromatic proton signals will correlate with their directly attached aromatic carbons.

HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Molecular Puzzle

The HMBC experiment is arguably the most informative for elucidating the overall carbon skeleton. It reveals correlations between protons and carbons that are separated by multiple bonds (typically 2-4 bonds).[14][15] This is the key experiment to connect the different fragments of the molecule.

Experimental Protocol: HMBC

• Spectrometer Setup: Load a standard HMBC pulse sequence.

• Acquisition Parameters:

  • Spectral widths are set as in the HSQC experiment.

  • The experiment is optimized for a long-range coupling constant (ⁿJCH). A value of 8-10 Hz is a good starting point to observe both ²JCH and ³JCH correlations.[8]

• Processing: Standard 2D processing is applied.

Interpreting the HMBC Spectrum

HMBC cross-peaks connect protons to carbons over longer distances, allowing us to piece together the molecular structure.[16] For cyclopropyl(1H-indol-3-yl)methanone, the most critical correlations to look for are:

• Connecting the Indole and Cyclopropyl Ketone: A correlation between the protons on the cyclopropyl ring and the carbonyl carbon (C=O).

• Confirming the C3 Substitution: A correlation between the H2 proton of the indole ring and the carbonyl carbon. Also, a correlation from H4 to the carbonyl carbon would be expected.

• Validating the Indole Ring Structure: Correlations between H2 and C3a and C7a, and between H4 and C5 and C7a, which help to confirm the indole ring assignments.

Comparative Analysis and Data Summary

The combination of these three experiments provides a robust and self-consistent dataset for the structural validation of cyclopropyl(1H-indol-3-yl)methanone.

Experiment	Information Gained	Key for Cyclopropyl(1H-indol-3-yl)methanone	Alternative/Complementary Techniques
COSY	¹H-¹H connectivity (through 2-3 bonds)	Establishes the proton network within the indole and cyclopropyl rings.	TOCSY (for extended spin systems)
HSQC	¹H-¹³C direct (one-bond) connectivity	Unambiguously assigns protonated carbons.	HETCOR (older, less sensitive alternative)
HMBC	¹H-¹³C long-range (2-4 bonds) connectivity	Connects the cyclopropyl ketone moiety to the C3 position of the indole ring.	ADEQUATE (for ¹³C-¹³C connectivity, less sensitive)

Hypothetical NMR Data Summary

(Note: Chemical shifts are hypothetical and for illustrative purposes. Actual values will depend on the solvent and other experimental conditions.)

Position	¹H δ (ppm)	¹³C δ (ppm)	COSY Correlations	HSQC Correlation	Key HMBC Correlations
N-H	11.5 (br s)	-	-	-	C2, C3a
C2	8.2 (s)	125.0	-	C2	C3, C=O, C3a, C7a
C4	7.8 (d)	122.0	H5	C4	C3, C5, C7a
C5	7.2 (t)	121.0	H4, H6	C5	C4, C6, C3a
C6	7.1 (t)	120.0	H5, H7	C6	C5, C7, C4a
C7	7.5 (d)	111.0	H6	C7	C6, C4a
C=O	-	195.0	-	-	H2, H4, H(cyclopropyl)
CH (cyclo)	2.5 (m)	15.0	CH₂(cyclo)	CH(cyclo)	C=O, CH₂(cyclo)
CH₂(cyclo)	1.0 (m)	10.0	CH(cyclo)	CH₂(cyclo)	C=O, CH(cyclo)

Conclusion

The structural elucidation of organic molecules like cyclopropyl(1H-indol-3-yl)methanone is a systematic process that relies on the synergistic application of multiple NMR techniques.[17] While 1D NMR provides the initial framework, the combination of COSY, HSQC, and HMBC experiments offers a comprehensive and definitive method for structural validation. COSY delineates the proton spin systems, HSQC links protons to their directly attached carbons, and HMBC provides the crucial long-range connectivity information to assemble the complete molecular structure. This multi-pronged approach ensures a high degree of confidence in the final structural assignment, a critical requirement for researchers, scientists, and drug development professionals.

References

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• YouTube. (2023, August 11). 2D NMR: How to solve COSY spectra| Proton proton correlation spectra| 1-propanol| NMR spectroscopy.
• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation.
• Fiveable. (n.d.). HSQC Definition - Organic Chemistry Key Term.
• (2025, June 22). HMBC: Significance and symbolism.
• Chemistry LibreTexts. (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy.
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• Chemistry LibreTexts. (2014, August 21). 14.21: Two-Dimensional NMR Spectroscopy.
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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Cyclopropyl(1H-indol-3-yl)methanone

For the diligent researcher, the journey of scientific discovery does not conclude with the successful synthesis or application of a novel compound. A crucial, and often overlooked, final step is the safe and compliant disposal of all chemical waste. This guide provides an in-depth, procedural framework for the proper disposal of cyclopropyl(1H-indol-3-yl)methanone, a compound of interest in contemporary drug discovery and development. As a trusted partner in your research, we aim to provide value beyond the product itself, ensuring safety and regulatory adherence are paramount in your laboratory operations.

Hazard Profile: Understanding the "Why" Behind the Procedure

The disposal protocol for any chemical is dictated by its inherent hazards. Cyclopropyl(1H-indol-3-yl)methanone is comprised of two key functional groups that inform its potential risks:

• The Indole Moiety: Indole and its derivatives are known to present several hazards. They can be harmful if swallowed or in contact with the skin, and pose a risk of serious eye damage.[1][2][3][4] Furthermore, many indole-containing compounds are classified as very toxic to aquatic life, potentially causing long-term adverse effects in the environment.[1][3]

• The Cyclopropyl Ketone Group: Cyclopropyl ketones are often flammable liquids and vapors.[5][6][7][8] They can cause skin and eye irritation, and may be harmful if ingested.[5][6][9] The strained cyclopropyl ring can also be susceptible to ring-opening reactions under certain conditions.[10][11]

Based on this analysis, it is imperative to treat cyclopropyl(1H-indol-3-yl)methanone as a hazardous substance.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling cyclopropyl(1H-indol-3-yl)methanone for any purpose, including disposal, the following personal protective equipment is mandatory:

• Eye Protection: Wear chemical safety goggles or a face shield.[12]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[12]

• Body Protection: A laboratory coat or other protective clothing is essential to prevent skin contact.[13]

• Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-approved respirator is recommended.[12]

Step-by-Step Disposal Protocol

The disposal of cyclopropyl(1H-indol-3-yl)methanone must adhere to all local, state, and federal regulations. In the United States, the primary governing framework is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[13] The following protocol provides a general framework for compliant disposal.

Step 1: Waste Identification and Segregation

• Classify as Hazardous Waste: All waste containing cyclopropyl(1H-indol-3-yl)methanone, including unreacted material, contaminated labware (e.g., glassware, weighing paper, gloves), and solutions, must be classified as hazardous waste.[13]

• Segregate Waste Streams: Do not mix cyclopropyl(1H-indol-3-yl)methanone waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office. Proper segregation is crucial to prevent potentially dangerous chemical reactions.[13]

Step 2: Waste Collection and Storage

• Designated Waste Container: Collect all cyclopropyl(1H-indol-3-yl)methanone waste in a designated, clearly labeled, and sealed container. The container must be made of a material compatible with the chemical.

• Proper Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly identify the contents, including the full chemical name: cyclopropyl(1H-indol-3-yl)methanone.

• Secure Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7] Keep the container away from heat, sparks, open flames, and other ignition sources.

Step 3: Final Disposal

• Licensed Hazardous Waste Contractor: Arrange for the pickup and disposal of the chemical waste through your institution's licensed hazardous waste disposal contractor.

• Provide Documentation: Furnish the waste disposal company with a complete and accurate Safety Data Sheet (SDS) for any relevant compounds. In the absence of a specific SDS for cyclopropyl(1H-indol-3-yl)methanone, provide the information contained within this guide and any other relevant safety data you have.

• "Cradle-to-Grave" Responsibility: Remember that under RCRA, the generator of the hazardous waste is responsible for it from its creation to its ultimate disposal.[13]

The recommended primary disposal method for compounds of this nature is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[14] Do not dispose of this chemical down the drain or in regular trash.

Spill and Exposure Response

In the event of a spill or accidental exposure, immediate and decisive action is necessary.

Spill Response:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, use an absorbent, non-combustible material (e.g., vermiculite, sand) to contain the spill. Do not use combustible materials.

• Collect: Carefully collect the absorbed material into a sealed container for disposal as hazardous waste.

• Decontaminate: Clean the spill area with a suitable decontamination solution as recommended by your EHS office.

Exposure Response:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin: Immediately remove all contaminated clothing and rinse the affected skin area with plenty of water for at least 15 minutes. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of cyclopropyl(1H-indol-3-yl)methanone.

Caption: Disposal workflow for cyclopropyl(1H-indol-3-yl)methanone.

Summary of Disposal Options and Considerations

Disposal Option	Suitability	Key Considerations	Regulatory Compliance
Licensed Hazardous Waste Incineration	Highly Recommended	Ensures complete destruction of the compound. Must be performed by a licensed and permitted facility.	Compliant with EPA and RCRA regulations.
Chemical Neutralization	Not Recommended	The reactivity of the cyclopropyl ketone and indole moieties makes neutralization complex and potentially hazardous without a validated protocol.	High risk of non-compliance.
Landfill	Prohibited	The hazardous nature of this compound and its potential environmental toxicity forbid disposal in a standard landfill.	Non-compliant with EPA and RCRA regulations.
Drain Disposal	Prohibited	The aquatic toxicity of indole derivatives makes drain disposal a significant environmental hazard.	Non-compliant with the Clean Water Act and local regulations.

By adhering to these procedures, you ensure not only your personal safety and that of your colleagues but also the protection of our shared environment. A commitment to responsible chemical waste management is a hallmark of scientific excellence.

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• (1-Butyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone Safety Data Sheets. [Link]

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A Proactive Defense: A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Cyclopropyl(1H-indol-3-yl)methanone

This guide provides essential safety protocols for researchers, scientists, and drug development professionals handling cyclopropyl(1H-indol-3-yl)methanone. In the absence of a comprehensive Safety Data Sheet (SDS) for this specific molecule, we will apply the principles of structural analogy and chemical foresight. Our core directive is to establish a robust framework of protection by analyzing the known hazards of its constituent chemical groups: the indole ring and the cyclopropyl ketone functional group. This approach ensures that our safety measures are grounded in established chemical principles, providing a self-validating system for mitigating risk.

Hazard Assessment by Structural Analogy: Understanding the Risks

Cyclopropyl(1H-indol-3-yl)methanone is a molecule whose potential hazards can be inferred from its two primary structural components. This proactive analysis is critical for establishing appropriate safety protocols.

• The Indole Moiety: Indole and its derivatives are known to pose several risks. They can be harmful if swallowed or absorbed through the skin and may cause significant eye irritation.[1][2] Some analogues are classified as skin irritants and may cause allergic skin reactions.[3][4]

• The Cyclopropyl Ketone Group: This functional group introduces distinct hazards. Cyclopropyl methyl ketone, a close structural relative, is recognized as a flammable liquid that can cause irritation to the skin, eyes, and respiratory system.[5][6] It is also considered toxic if ingested.[5][7]

• Potential Physiological Activity: It is crucial to note that structurally related compounds, such as (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone, are documented as precursors in the synthesis of synthetic cannabinoids.[8][9] This association demands a higher level of caution, as it implies potential for unknown physiological effects upon exposure.

Given this composite hazard profile, handling cyclopropyl(1H-indol-3-yl)methanone requires engineering controls and a comprehensive Personal Protective Equipment (PPE) strategy to prevent dermal, ocular, and respiratory exposure.

Core Personal Protective Equipment (PPE) Mandates

The following table summarizes the minimum PPE required for handling cyclopropyl(1H-indol-3-yl)methanone. This selection is based on a conservative assessment of the potential hazards identified through structural analogy.

Protection Type	Specification	Rationale & Causality
Eye & Face Protection	Tightly fitting chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards. A full-face shield should be worn over goggles when handling larger quantities (>1g) or when there is a significant splash risk.[3][10]	Protects against splashes and potential airborne particles. The indole and ketone moieties are known eye irritants.[1][5] A face shield provides a secondary barrier against splashes to the entire face.
Hand Protection	Chemical-resistant, powder-free nitrile gloves (minimum thickness of 4 mil). Double-gloving is strongly recommended.[11]	Prevents dermal contact and absorption. Indole derivatives can be absorbed through the skin.[2] Double-gloving provides an extra layer of protection against potential tears and rapid permeation.
Body Protection	A chemical-resistant laboratory coat. For procedures with a high risk of splashing, impervious clothing or a chemically resistant apron over the lab coat is required.[6][10]	Minimizes skin exposure from spills or splashes. Standard cotton lab coats may absorb chemicals; chemical-resistant materials provide a more effective barrier.[2]
Respiratory Protection	All handling of solid material or solutions should be performed within a certified chemical fume hood. If weighing outside a ventilated enclosure is unavoidable, a NIOSH/MSHA-approved respirator (e.g., N95 or higher) is mandatory.[1][3][6]	The primary engineering control to prevent inhalation of airborne particles or vapors, which are potential respiratory irritants.[5] A respirator provides personal protection if engineering controls are not sufficient.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict workflow is paramount for ensuring safety. The following protocol outlines the procedural steps for handling cyclopropyl(1H-indol-3-yl)methanone, from preparation to disposal.

Preparation and Engineering Controls

• Designated Area: All work with cyclopropyl(1H-indol-3-yl)methanone must be conducted in a designated area within a laboratory.

• Chemical Fume Hood: Ensure the chemical fume hood is operational and certified. The sash should be kept at the lowest possible height during all manipulations.[3][6]

• Gather Materials: Assemble all necessary equipment (spatulas, glassware, solvents, waste containers) and the required PPE before bringing the chemical into the work area.

PPE Donning Sequence

The sequence of putting on PPE is critical to avoid contamination.

Caption: PPE Donning Workflow.

Handling Procedures

• Weighing: If possible, weigh the solid compound directly within the fume hood. If an external balance is used, tare a sealed container, add the compound inside the fume hood, seal the container, and then re-weigh it externally. This minimizes the risk of releasing airborne particles into the open lab.

• Dissolving: When preparing solutions, slowly add the solid compound to the solvent to prevent splashing. Always have the container pointing away from your face, towards the back of the fume hood.

• Containment: Keep all containers with the chemical sealed when not in immediate use.

Decontamination and PPE Doffing

• Gross Decontamination: Before leaving the fume hood, wipe down outer gloves with an appropriate solvent (e.g., 70% ethanol) if incidental contact occurred.

• Doffing Sequence: The removal of PPE must be done carefully to prevent cross-contamination.

  • Remove outer gloves first, peeling them off without touching the external surface.

  • Remove the face shield and goggles.

  • Remove the lab coat, turning it inside out as you remove it.

  • Finally, remove the inner pair of gloves.

  • Wash hands thoroughly with soap and water immediately after removing all PPE.[3]

Emergency Response and Disposal

Spill and Exposure Protocol

• Spill: In case of a small spill within the fume hood, contain it with an inert absorbent material (e.g., vermiculite). For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.

• Exposure:

  • Skin: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[4]

  • Eyes: Flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[4]

  • Seek immediate medical attention after any direct exposure.

Disposal Plan

All materials contaminated with cyclopropyl(1H-indol-3-yl)methanone must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, weigh paper, and absorbent materials should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses must be collected in a compatible, sealed, and labeled hazardous waste container.

• Final Disposal: All waste must be disposed of through your institution's licensed hazardous waste disposal program.[4][10] Do not discharge any waste to sewer systems.[10]

Caption: Comprehensive Handling and Disposal Workflow.

References

• BenchChem. (2025). Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Indole-3-Pyruvic Acid. 1

• BenchChem. (2025). Personal protective equipment for handling 5-chloro-2,3-dimethyl-1H-indole. 3

• ChemicalBook. (2023). Cyclopropyl Methyl Ketone: properties, applications and safety. 5

• Cayman Chemical. (n.d.). (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. 8

• BenchChem. (2025). Personal protective equipment for handling 3-Allyl-1H-indole. 2

• X-Mol. (n.d.). (1-Butyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone Safety Data Sheets. 10

• BenchChem. (2025). handling and safety precautions for cyclopropyl methyl ketone. 6

• Fisher Scientific. (2012). Cyclopropyl methyl ketone Safety Data Sheet. 7

• MCE. (n.d.). (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. 9

• University of Minnesota. (n.d.). Personal Protective Equipment Requirements for Laboratories. 11

• BenchChem. (2025). Proper Disposal of N-(1H-Indol-3-ylmethylene)cyclohexylamine. 4

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